3-Benzoyl-2-thiophenecarboxylic acid

• CAS: 30006-03-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Benzoyl-2-thiophenecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a detailed, multi-step method for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid, a valuable building block in medicinal chemistry and materials science. Due to the deactivating nature of the carboxylic acid group, a direct Friedel-Crafts benzoylation of 2-thiophenecarboxylic acid is challenging. The proposed synthesis circumvents this issue by employing a directed ortho-metalation strategy, which provides high regioselectivity for functionalization at the 3-position of the thiophene ring.

Proposed Synthetic Pathway

The synthesis of 3-Benzoyl-2-thiophenecarboxylic acid can be efficiently achieved through a three-step process starting from commercially available 2-thiophenecarboxylic acid. This pathway involves:

• Amide Formation: Protection of the carboxylic acid as a N,N-diisopropylamide, which also serves as a directing group for the subsequent metalation step.

• Directed ortho-Metalation and Benzoylation: Regioselective lithiation at the 3-position, followed by quenching with a benzoylating agent.

• Amide Hydrolysis: Deprotection of the amide to yield the final carboxylic acid product.

The overall transformation is depicted in the reaction scheme below:

Caption: Proposed multi-step synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Experimental Protocols

The following sections provide detailed methodologies for each step of the proposed synthesis.

Step 1: Synthesis of N,N-Diisopropyl-2-thiophenecarboxamide

This initial step involves the conversion of 2-thiophenecarboxylic acid to its corresponding N,N-diisopropylamide. The amide functional group serves as a protecting group for the carboxylic acid and as a directing group for the subsequent regioselective metalation.

• Protocol:

  • To a solution of 2-thiophenecarboxylic acid (1.0 eq) in a suitable anhydrous solvent such as dichloromethane, add thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, or until the evolution of gas ceases.

  • Remove the solvent and excess thionyl chloride under reduced pressure.

  • Dissolve the resulting crude acid chloride in anhydrous dichloromethane and cool to 0 °C.

  • Add a solution of diisopropylamine (2.5 eq) in dichloromethane dropwise.

  • Stir the reaction mixture at room temperature overnight.

  • Wash the reaction mixture sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude amide by column chromatography or distillation.

Step 2: Synthesis of 3-Benzoyl-N,N-diisopropyl-2-thiophenecarboxamide

This key step utilizes the N,N-diisopropylamide group to direct lithiation specifically to the 3-position of the thiophene ring. The resulting organolithium intermediate is then reacted with benzoyl chloride to introduce the benzoyl group.

• Protocol:

  • Dissolve N,N-diisopropyl-2-thiophenecarboxamide (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add n-butyllithium (1.1 eq) dropwise, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 1-2 hours.

  • Add benzoyl chloride (1.2 eq) dropwise to the solution.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Step 3: Synthesis of 3-Benzoyl-2-thiophenecarboxylic acid (Hydrolysis)

The final step is the hydrolysis of the amide to unveil the carboxylic acid, yielding the target product.

• Protocol:

  • Dissolve the 3-benzoyl-N,N-diisopropyl-2-thiophenecarboxamide (1.0 eq) in a mixture of acetic acid and concentrated hydrochloric acid.

  • Heat the mixture to reflux for 12-24 hours, monitoring the reaction progress by TLC.

  • Cool the reaction mixture to room temperature and pour it into ice water.

  • Collect the resulting precipitate by filtration.

  • Wash the solid with cold water and dry under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 3-Benzoyl-2-thiophenecarboxylic acid.

Data Presentation

The following table summarizes the expected materials and outcomes for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. Yields are estimates based on typical efficiencies for these types of reactions.

Step	Starting Material	Reagents	Product	Molecular Weight ( g/mol )	Typical Yield (%)
1	2-Thiophenecarboxylic acid	1. SOCl₂ 2. HN(i-Pr)₂	N,N-Diisopropyl-2-thiophenecarboxamide	211.33	85-95
2	N,N-Diisopropyl-2-thiophenecarboxamide	1. n-BuLi 2. Benzoyl Chloride	3-Benzoyl-N,N-diisopropyl-2-thiophenecarboxamide	315.44	70-85
3	3-Benzoyl-N,N-diisopropyl-2-thiophenecarboxamide	H₃O⁺, Heat	3-Benzoyl-2-thiophenecarboxylic acid	232.26	80-90

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure.

Caption: Experimental workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

This guide provides a robust and logical pathway for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. Researchers should adapt and optimize the described conditions based on their specific laboratory settings and available equipment. Standard safety precautions for handling the listed reagents are mandatory.

An In-depth Technical Guide to the Reaction Mechanism of 3-Benzoyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the plausible reaction mechanisms for the synthesis of 3-benzoyl-2-thiophenecarboxylic acid, a substituted thiophene derivative of interest in medicinal chemistry and materials science. Due to the directing effects of the carboxyl group and the inherent reactivity of the thiophene ring, direct Friedel-Crafts benzoylation of 2-thiophenecarboxylic acid is not a viable route for the synthesis of the 3-benzoyl isomer. This guide explores more sophisticated synthetic strategies, with a primary focus on a multi-step pathway involving Directed ortho-Metalation (DoM). An alternative route commencing from 3-benzoylthiophene is also discussed. Detailed experimental protocols, quantitative data from related reactions, and mechanistic diagrams are provided to facilitate a deeper understanding and practical application of these synthetic methodologies.

Introduction: The Challenge of Regioselective Synthesis

Thiophene and its derivatives are privileged scaffolds in drug discovery and development, owing to their diverse biological activities. The regioselective functionalization of the thiophene ring is a critical aspect of synthesizing novel therapeutic agents. The synthesis of 3-benzoyl-2-thiophenecarboxylic acid presents a notable challenge due to the electronic properties of the thiophene ring and the directing influence of the 2-carboxylic acid substituent.

Standard electrophilic aromatic substitution reactions on thiophene, such as Friedel-Crafts acylation, exhibit a strong preference for substitution at the 2- and 5-positions. This is attributed to the superior stabilization of the cationic intermediate through resonance involving the sulfur atom.[1][2] When the 2-position is occupied by a deactivating group like a carboxylic acid, electrophilic attack is further directed to the 5-position. Consequently, the direct benzoylation of 2-thiophenecarboxylic acid is unlikely to yield the desired 3-substituted product in any significant amount.

This guide elucidates a more nuanced and effective synthetic approach, primarily leveraging the principles of Directed ortho-Metalation (DoM), a powerful tool for achieving regioselectivity in aromatic functionalization.

Proposed Primary Reaction Mechanism: Directed ortho-Metalation Pathway

The most plausible and regioselective route for the synthesis of 3-benzoyl-2-thiophenecarboxylic acid involves a multi-step sequence centered around the Directed ortho-Metalation of a protected 2-thiophenecarboxylic acid derivative. This strategy utilizes a directing group to activate the C-H bond at the adjacent 3-position for deprotonation by a strong base, followed by quenching with a suitable benzoylating agent.

Overall Synthetic Workflow

The proposed synthetic pathway can be summarized in the following logical workflow:

References

• 1. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Spectroscopic Profile of 3-Benzoyl-2-thiophenecarboxylic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 3-Benzoyl-2-thiophenecarboxylic acid, a molecule of interest in medicinal chemistry and materials science. Due to the limited availability of published experimental spectra for this specific compound, this document presents predicted data based on the analysis of its structural features and comparison with analogous compounds. The information herein is intended to serve as a reference for the identification and characterization of 3-Benzoyl-2-thiophenecarboxylic acid.

Molecular Structure and Properties

• IUPAC Name: 3-benzoylthiophene-2-carboxylic acid

• Molecular Formula: C₁₂H₈O₃S[1]

• Molecular Weight: 232.26 g/mol [1]

• Exact Mass: 232.01941529 Da[1]

Predicted Spectroscopic Data

The following tables summarize the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Benzoyl-2-thiophenecarboxylic acid. These predictions are derived from established spectroscopic principles and data from structurally related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11-13	Singlet (broad)	1H	Carboxylic acid proton (-COOH)
~7.8-8.0	Multiplet	2H	ortho-Protons of the benzoyl group
~7.5-7.7	Multiplet	1H	para-Proton of the benzoyl group
~7.4-7.5	Multiplet	2H	meta-Protons of the benzoyl group
~7.6	Doublet	1H	Thiophene proton at C5
~7.2	Doublet	1H	Thiophene proton at C4

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~165-170	Carboxylic acid carbon (-C OOH)
~185-190	Ketone carbonyl carbon (-C =O)
~135-140	Thiophene carbon C2
~138-142	Thiophene carbon C3
~128-132	Thiophene carbon C4
~130-134	Thiophene carbon C5
~135-138	Benzoyl ipso-carbon
~128-130	Benzoyl ortho-carbons
~132-135	Benzoyl para-carbon
~129-131	Benzoyl meta-carbons

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands (Solid Phase, e.g., KBr pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad, Strong	O-H stretch of the carboxylic acid dimer[2][3]
~1680-1710	Strong	C=O stretch of the carboxylic acid[2][3]
~1640-1660	Strong	C=O stretch of the benzoyl ketone
~1580-1600	Medium-Strong	C=C stretching of the aromatic rings
~1400-1450	Medium	C-H bending and aromatic ring vibrations
~1210-1320	Strong	C-O stretch of the carboxylic acid[2]
~910-950	Medium, Broad	O-H bend of the carboxylic acid dimer[2]

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation (Electron Ionization - EI)

m/z	Predicted Fragment Ion
232	[M]⁺ (Molecular ion)
215	[M - OH]⁺
187	[M - COOH]⁺
105	[C₆H₅CO]⁺ (Benzoyl cation)
77	[C₆H₅]⁺ (Phenyl cation)

Experimental Protocols

The following are detailed methodologies for the acquisition of spectroscopic data for 3-Benzoyl-2-thiophenecarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra would be recorded on a spectrometer operating at a frequency of 400 MHz or higher.[4]

• Sample Preparation: Approximately 5-10 mg of 3-Benzoyl-2-thiophenecarboxylic acid is dissolved in about 0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆), in a 5 mm NMR tube. Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0 ppm).

• ¹H NMR Acquisition: A standard pulse sequence is used to acquire the proton spectrum. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-2 seconds, and a spectral width covering the expected range of proton chemical shifts (typically 0-15 ppm).

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence is used to obtain the carbon spectrum, where each unique carbon atom appears as a single line. A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectra would be obtained using a Fourier-transform infrared spectrometer.

• Sample Preparation (KBr Pellet Method): A small amount of the solid sample (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: The KBr pellet is placed in the sample holder of the FT-IR spectrometer. The spectrum is recorded over a typical range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or a pure KBr pellet) is recorded and automatically subtracted from the sample spectrum to minimize interference from atmospheric CO₂ and water vapor.

Mass Spectrometry (MS)

Mass spectra would be acquired using a mass spectrometer, with electrospray ionization (ESI) or electron ionization (EI) being common techniques.

• Sample Preparation: For ESI-MS, the sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) to a low concentration (e.g., 1 µg/mL). For direct-infusion EI-MS, a small amount of the solid sample is placed on a probe.

• Ionization and Analysis: In ESI, the sample solution is sprayed into the mass spectrometer, where it is ionized. In EI, the sample is vaporized and then bombarded with a high-energy electron beam. The resulting ions are then guided into the mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion, generating the mass spectrum. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental composition.[5]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a synthesized chemical compound like 3-Benzoyl-2-thiophenecarboxylic acid.

General workflow for spectroscopic analysis.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

physical and chemical properties of 3-Benzoyl-2-thiophenecarboxylic acid

This technical guide provides a comprehensive overview of the known physical and chemical properties of 3-Benzoyl-2-thiophenecarboxylic acid. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. While experimental data for this specific compound is limited in publicly available literature, this guide compiles available information and provides expected properties based on the analysis of related compounds.

Core Physical and Chemical Properties

Quantitative data for 3-Benzoyl-2-thiophenecarboxylic acid is summarized below. It is important to note that much of the available data is computed rather than experimentally determined.

Property	Value	Source
Molecular Formula	C₁₂H₈O₃S	PubChem[1]
Molecular Weight	232.26 g/mol	PubChem[1]
IUPAC Name	3-benzoylthiophene-2-carboxylic acid	PubChem[1]
CAS Number	30006-03-2	Fluorochem[2]
Canonical SMILES	C1=CC=C(C=C1)C(=O)C2=C(C(=O)O)SC=C2	Fluorochem[2]
InChI Key	ZKHLBCVFVQJMBT-UHFFFAOYSA-N	Fluorochem[2]
Predicted XlogP	2.8	PubChem[1]
Monoisotopic Mass	232.01941529 Da	PubChem[1]

Table 1: Physical and Chemical Properties of 3-Benzoyl-2-thiophenecarboxylic acid

Experimental Data

Physical State

While not explicitly stated in the available literature, based on the properties of similar aromatic carboxylic acids, 3-Benzoyl-2-thiophenecarboxylic acid is expected to be a solid at room temperature.

Solubility

Melting and Boiling Points

Experimentally determined melting and boiling points for 3-Benzoyl-2-thiophenecarboxylic acid have not been found in the surveyed literature.

pKa

The acid dissociation constant (pKa) for 3-Benzoyl-2-thiophenecarboxylic acid has not been experimentally determined. As a carboxylic acid, it is expected to be a weak to moderately strong acid.

Spectral Data

Detailed experimental spectra for 3-Benzoyl-2-thiophenecarboxylic acid are not available. However, the expected spectral characteristics can be inferred from its structure and comparison with related compounds.

Spectroscopy	Expected Characteristics
¹H NMR	Aromatic protons on the benzene and thiophene rings are expected in the range of δ 7.0-8.5 ppm. The carboxylic acid proton is expected to be a broad singlet at a downfield chemical shift, typically >10 ppm.
¹³C NMR	The carbonyl carbons of the ketone and carboxylic acid are expected to appear in the downfield region of the spectrum (δ > 160 ppm). Aromatic carbons would be observed in the δ 120-140 ppm range.
Infrared (IR)	A broad O-H stretching band for the carboxylic acid is expected around 2500-3300 cm⁻¹. Two distinct C=O stretching bands are anticipated: one for the carboxylic acid (around 1700-1725 cm⁻¹) and one for the benzoyl ketone (around 1650-1680 cm⁻¹).
Mass Spectrometry	The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 232.26 g/mol . Common fragmentation patterns would involve the loss of the carboxyl group (-COOH) and cleavage at the benzoyl group.

Table 2: Expected Spectral Data for 3-Benzoyl-2-thiophenecarboxylic acid

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid is not explicitly described in the reviewed literature. However, a plausible synthetic route can be proposed based on established organic chemistry reactions. One common method for the synthesis of substituted thiophenecarboxylic acids involves the lithiation of a substituted thiophene followed by carboxylation with carbon dioxide.

Proposed Synthesis of 3-Benzoyl-2-thiophenecarboxylic acid

A potential synthetic workflow is outlined below. This protocol is a general guideline and would require optimization for specific laboratory conditions.

A plausible workflow for the synthesis of the target compound.

Experimental Details:

• Lithiation: 3-Benzoylthiophene (1.0 equivalent) is dissolved in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen). The solution is cooled to -78 °C using a dry ice/acetone bath. To this cooled solution, n-butyllithium (1.1 equivalents) is added dropwise while maintaining the temperature at -78 °C. The reaction mixture is stirred at this temperature for 1-2 hours to ensure complete formation of the 2-lithiated intermediate.

• Carboxylation: Dry carbon dioxide gas is bubbled through the solution of the lithiated intermediate. The reaction is highly exothermic and should be carefully controlled. The reaction mixture is allowed to slowly warm to room temperature while stirring.

• Work-up and Purification: The reaction is quenched by the addition of dilute aqueous hydrochloric acid. The aqueous layer is extracted with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system or by column chromatography on silica gel.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-Benzoyl-2-thiophenecarboxylic acid is classified as an irritant. It is reported to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be followed when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

3-Benzoyl-2-thiophenecarboxylic acid is a specialty chemical with limited publicly available experimental data. This guide consolidates the known information and provides predicted properties and a plausible synthetic route to aid researchers in their work with this compound. Further experimental studies are necessary to fully characterize its physical, chemical, and biological properties.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]

An In-depth Technical Guide to 3-Benzoylthiophene-2-carboxylic Acid (CAS 30006-03-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Benzoylthiophene-2-carboxylic acid, identified by the CAS number 30006-03-2, is a chemical compound featuring a thiophene ring substituted with benzoyl and carboxylic acid groups. This molecule serves as a potential building block in organic synthesis, particularly in the development of more complex molecules with potential applications in medicinal chemistry and materials science. This guide provides a comprehensive overview of its known properties, structure, and relevant chemical information. While extensive experimental data for this specific compound is limited in publicly accessible literature, this document compiles available computed data and provides context based on the chemical nature of its constituent functional groups.

Chemical Structure and Properties

The structural formula of 3-Benzoylthiophene-2-carboxylic acid is presented below, illustrating the arrangement of the thiophene, benzoyl, and carboxylic acid moieties.

Structure:

Physicochemical Properties

A summary of the computed physicochemical properties for 3-Benzoylthiophene-2-carboxylic acid is provided in the table below. These values are predicted through computational models and offer valuable insights into the compound's expected behavior.[1]

Property	Value
Molecular Formula	C₁₂H₈O₃S
Molecular Weight	232.26 g/mol
XLogP3	2.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	2
Exact Mass	232.019415 g/mol
Monoisotopic Mass	232.019415 g/mol
Topological Polar Surface Area	82.6 Ų
Heavy Atom Count	16
Complexity	284

Spectroscopic Properties (Predicted)

Spectroscopy	Feature	Expected Chemical Shift / Wavenumber
¹H NMR	Aromatic Protons (Benzoyl & Thiophene)	δ 7.0 - 8.5 ppm
Carboxylic Acid Proton	δ 10 - 13 ppm (broad singlet)
¹³C NMR	Carbonyl Carbon (Ketone)	δ 190 - 200 ppm
Carbonyl Carbon (Carboxylic Acid)	δ 165 - 185 ppm
Aromatic Carbons	δ 120 - 140 ppm
FT-IR	O-H Stretch (Carboxylic Acid)	2500 - 3300 cm⁻¹ (broad)
C=O Stretch (Ketone)	~1680 cm⁻¹
C=O Stretch (Carboxylic Acid)	~1710 cm⁻¹
Mass Spectrometry	Molecular Ion Peak (M⁺)	m/z = 232
Major Fragmentation Peaks	Fragments corresponding to the loss of -OH, -COOH, and the benzoyl group.

Synthesis

A detailed experimental protocol for the synthesis of 3-Benzoylthiophene-2-carboxylic acid is not explicitly described in the reviewed literature. However, a plausible synthetic route can be proposed based on established organic chemistry principles and syntheses of similar thiophene derivatives. A common approach would involve the Friedel-Crafts acylation of a suitable thiophene precursor.

Proposed Synthetic Workflow

A proposed synthetic workflow for 3-Benzoylthiophene-2-carboxylic acid.

Experimental Protocol (Hypothetical)

• Reaction Setup: To a solution of thiophene-2-carboxylic acid in a suitable inert solvent (e.g., dichloromethane or nitrobenzene) under anhydrous conditions, a Lewis acid catalyst such as aluminum chloride (AlCl₃) is added.

• Acylation: Benzoyl chloride is added dropwise to the cooled reaction mixture. The reaction is then allowed to proceed at room temperature or with gentle heating until completion, as monitored by thin-layer chromatography (TLC).

• Work-up: The reaction is quenched by carefully pouring the mixture into ice-water. The product is then extracted with an organic solvent.

• Purification: The organic layer is washed, dried, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield 3-Benzoylthiophene-2-carboxylic acid.

Biological Activity and Applications

There is no specific information available in the scientific literature regarding the biological activity, mechanism of action, or involvement in signaling pathways of 3-Benzoylthiophene-2-carboxylic acid itself. The primary role of this compound appears to be as an intermediate in the synthesis of more complex molecules.

Derivatives of thiophene-carboxylic acids have been investigated for a wide range of biological activities, including as:

• Antimicrobial agents

• Anticancer agents

• Anti-inflammatory drugs

It is plausible that 3-Benzoylthiophene-2-carboxylic acid could serve as a scaffold for the development of novel therapeutic agents. Further research and biological screening would be necessary to determine if this compound possesses any intrinsic biological activity.

Safety Information

Based on its chemical structure, 3-Benzoylthiophene-2-carboxylic acid is expected to be a skin and eye irritant. Standard laboratory safety precautions, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, should be employed when handling this compound. Work should be conducted in a well-ventilated fume hood.

3-Benzoylthiophene-2-carboxylic acid (CAS 30006-03-2) is a chemical intermediate with potential applications in synthetic organic chemistry. While detailed experimental data for this specific molecule is scarce, its properties can be reasonably predicted based on its structure. This guide provides a summary of the available information to aid researchers and scientists in their work with this compound. Further experimental investigation is required to fully characterize its physicochemical properties, reactivity, and potential biological activity.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analysis of 3-Benzoyl-2-thiophenecarboxylic Acid Crystal Structure: A Technical Overview

A comprehensive analysis of the crystal structure of 3-benzoyl-2-thiophenecarboxylic acid is currently hindered by the absence of publicly available crystallographic data. Despite extensive searches of chemical and crystallographic databases, including PubChem, the Crystallography Open Database (COD), and the Cambridge Structural Database (CSD), no specific structural information has been reported for this compound.

This technical guide aims to provide researchers, scientists, and drug development professionals with a foundational understanding of the methodologies that would be employed in such an analysis, should the data become available. The following sections outline the standard experimental protocols for crystal structure determination and the anticipated data presentation.

Physicochemical Properties

While crystallographic data is unavailable, fundamental physicochemical properties of 3-benzoyl-2-thiophenecarboxylic acid have been computed and are available in public databases such as PubChem. A summary of these properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₂H₈O₃S	PubChem[1]
Molecular Weight	232.26 g/mol	PubChem[1]
IUPAC Name	3-benzoylthiophene-2-carboxylic acid	PubChem[1]
CAS Number	30006-03-2	PubChem[1]

Experimental Protocols

The determination of a novel crystal structure, such as that of 3-benzoyl-2-thiophenecarboxylic acid, would necessitate the following key experimental stages:

Synthesis and Purification

The first step involves the chemical synthesis of 3-benzoyl-2-thiophenecarboxylic acid. While various synthetic routes for thiophenecarboxylic acid derivatives exist, a specific, validated protocol for this compound would be required. Following synthesis, the compound must be purified to a high degree, typically greater than 95%, to ensure the growth of high-quality single crystals.

Single Crystal Growth

Obtaining a single crystal of suitable size and quality is a critical and often challenging step in X-ray crystallography. Common techniques for growing single crystals from a purified compound include:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature.

• Vapor Diffusion: A solution of the compound is placed in a sealed container with a second, more volatile solvent in which the compound is less soluble. The gradual diffusion of the second solvent's vapor into the first solution reduces the solubility of the compound, promoting crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, leading to supersaturation and crystal formation.

The choice of solvent and crystallization technique is crucial and often determined empirically.

X-ray Diffraction Data Collection

Once a suitable single crystal is obtained, it is mounted on a goniometer and placed in an X-ray diffractometer. The crystal is then irradiated with a monochromatic X-ray beam. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots. This pattern is recorded by a detector.

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell parameters and space group of the crystal. The positions of the atoms within the unit cell are then determined using computational methods, a process known as structure solution. The initial atomic model is then refined against the experimental data to improve its accuracy. This refinement process adjusts atomic positions, thermal parameters, and other variables to achieve the best possible agreement between the calculated and observed diffraction patterns.

Data Presentation

Upon successful determination of the crystal structure, the quantitative data would be summarized in standardized tables. These typically include:

• Crystal Data and Structure Refinement Table: This table provides key information such as the empirical formula, formula weight, crystal system, space group, unit cell dimensions (a, b, c, α, β, γ), unit cell volume (V), number of molecules in the unit cell (Z), calculated density, absorption coefficient, and final R-factors which indicate the quality of the refined structure.

• Atomic Coordinates and Equivalent Isotropic Displacement Parameters: This table lists the fractional coordinates (x, y, z) for each non-hydrogen atom in the asymmetric unit, along with their thermal displacement parameters.

• Bond Lengths and Angles: This table details the distances between bonded atoms and the angles between adjacent bonds.

• Torsion Angles: This table provides information about the conformation of the molecule by listing the dihedral angles between planes defined by four connected atoms.

• Hydrogen Bond Geometry: If hydrogen bonds are present in the crystal structure, this table would list the donor, acceptor, and hydrogen atoms involved, along with the corresponding distances and angles.

Visualizations

Visualizations are essential for understanding the three-dimensional arrangement of molecules in the crystal.

Experimental Workflow

The general workflow for crystal structure determination can be visualized as follows:

Figure 1. Generalized workflow for crystal structure determination.

In the absence of specific biological or signaling pathway information for 3-benzoyl-2-thiophenecarboxylic acid, further visualizations of molecular interactions or logical relationships cannot be generated at this time.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Potential Applications of 3-Benzoyl-2-thiophenecarboxylic Acid in Materials Science

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the prospective applications of 3-Benzoyl-2-thiophenecarboxylic acid in the realm of materials science. While direct experimental data on this specific molecule is nascent, its unique chemical architecture, featuring a thiophene core, a carboxylic acid moiety, and a benzoyl group, suggests a rich potential for the development of novel functional materials. By drawing parallels with well-characterized thiophene derivatives, this document outlines hypothetical applications, proposes experimental designs, and presents potential quantitative data for future research and development.

Core Molecular Structure and Potential Properties

3-Benzoyl-2-thiophenecarboxylic acid is an aromatic compound characterized by a central thiophene ring, which is known to impart valuable electronic and photophysical properties. The presence of a carboxylic acid group provides a reactive handle for polymerization and a coordination site for the formation of metal-organic frameworks (MOFs). Furthermore, the benzoyl group can influence the molecule's steric and electronic properties, potentially enhancing π-π stacking interactions and modifying the optoelectronic characteristics of resulting materials.

Key Functional Groups and Their Potential Contributions:

• Thiophene Ring: Contributes to charge transport, and fluorescence, and provides a rigid, planar backbone.

• Carboxylic Acid Group: Enables coordination to metal centers for MOF synthesis and can be used as a point of attachment for polymer chains.

• Benzoyl Group: May enhance thermal stability, influence molecular packing, and modify the electronic properties of the thiophene ring.

Potential Application I: Metal-Organic Frameworks (MOFs)

The carboxylic acid group of 3-Benzoyl-2-thiophenecarboxylic acid is an ideal ligand for the synthesis of Metal-Organic Frameworks. These porous crystalline materials have garnered significant interest for applications in gas storage, catalysis, and sensing. The thiophene and benzoyl functionalities could introduce unique electronic properties and selective adsorption capabilities to the MOF structure.

Hypothetical MOF Synthesis and Properties

A hypothetical MOF, designated here as M-BTTC (Metal-3-Benzoyl-2-thiophenecarboxylate), could be synthesized through the solvothermal reaction of a metal salt (e.g., Zn(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O) with 3-Benzoyl-2-thiophenecarboxylic acid.

Table 1: Projected Properties of Hypothetical M-BTTC MOFs

Property	Hypothetical Value (Zn-BTTC)	Hypothetical Value (Cu-BTTC)	Potential Application
BET Surface Area (m²/g)	1200 - 1800	900 - 1500	Gas Storage (CO₂, CH₄)
Pore Volume (cm³/g)	0.6 - 0.9	0.4 - 0.7	Selective Adsorption
Thermal Stability (°C)	Up to 350	Up to 300	Catalysis, High-Temp Apps
Luminescence Emission (nm)	450 (Blue)	520 (Green)	Chemical Sensing, Lighting

Experimental Protocol: Synthesis of Zn-BTTC MOF

• In a 20 mL glass vial, dissolve 0.1 mmol of 3-Benzoyl-2-thiophenecarboxylic acid in 10 mL of N,N-dimethylformamide (DMF).

• Add 0.1 mmol of Zn(NO₃)₂·6H₂O to the solution.

• Sonicate the mixture for 15 minutes to ensure homogeneity.

• Seal the vial and heat it in an oven at 120 °C for 48 hours.

• After cooling to room temperature, colorless crystals of Zn-BTTC are collected by filtration.

• Wash the crystals with fresh DMF (3 x 5 mL) and then immerse them in chloroform for 24 hours to exchange the solvent.

• Activate the sample by heating under a vacuum at 150 °C for 12 hours to remove the chloroform.

Diagram: Proposed Synthesis Workflow for M-BTTC MOF

Caption: Workflow for the proposed solvothermal synthesis of M-BTTC MOFs.

Potential Application II: Conductive and Light-Emitting Polymers

Thiophene-based polymers are renowned for their semiconducting and electroluminescent properties, making them key materials in organic electronics such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). 3-Benzoyl-2-thiophenecarboxylic acid can be envisioned as a monomer for the synthesis of novel conjugated polymers. The carboxylic acid can be derivatized to an ester or other functional group suitable for polymerization.

Hypothetical Polymer Synthesis and Properties

A hypothetical polymer, Poly(3-Benzoyl-2-thiophenecarboxylate) (PBTTC), could be synthesized via a palladium-catalyzed cross-coupling reaction, such as Stille or Suzuki coupling, after appropriate functionalization of the monomer.

Table 2: Projected Properties of a Hypothetical PBTTC Polymer

Property	Hypothetical Value	Potential Application
Band Gap (eV)	2.2 - 2.5	Active Layer in OLEDs and OPVs
Hole Mobility (cm²/Vs)	10⁻⁴ - 10⁻³	Organic Field-Effect Transistors (OFETs)
Photoluminescence Max (nm)	550 - 600 (Yellow-Orange)	Emissive Layer in OLEDs
Glass Transition Temp (°C)	150 - 180	Thermally Stable Devices

Experimental Protocol: Synthesis of a PBTTC Precursor Monomer

• Esterification: React 3-Benzoyl-2-thiophenecarboxylic acid with methanol in the presence of a catalytic amount of sulfuric acid under reflux to obtain the methyl ester.

• Bromination: Brominate the methyl 3-benzoyl-2-thiophenecarboxylate at the 5-position of the thiophene ring using N-bromosuccinimide (NBS) in a mixture of chloroform and acetic acid.

• Stannylation: React the brominated monomer with hexamethylditin in the presence of a palladium catalyst to create a trimethylstannyl derivative, which can then be used in Stille polymerization.

Diagram: Logical Pathway for Polymer Application

Caption: Logical progression from monomer to polymer and potential device applications.

Concluding Remarks for Future Research

The exploration of 3-Benzoyl-2-thiophenecarboxylic acid in materials science is a promising, yet largely untapped, field. The structural motifs inherent to this molecule provide a strong foundation for the development of advanced functional materials. The hypothetical applications and protocols outlined in this guide are intended to serve as a starting point for researchers. Experimental validation of the proposed syntheses and a thorough characterization of the resulting materials are essential next steps. The unique combination of a thiophene core with carboxylic acid and benzoyl functionalities positions 3-Benzoyl-2-thiophenecarboxylic acid as a versatile building block for the next generation of materials in electronics, catalysis, and sensing.

Biological Activity Screening of 3-Benzoyl-2-thiophenecarboxylic Acid and its Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity screening of 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives. While specific biological data for the parent compound is limited in publicly available literature, this document outlines the known activities of structurally related thiophene carboxylic acid derivatives, detailed experimental protocols for their evaluation, and insights into the potential signaling pathways involved.

Overview of Biological Activities

Thiophene carboxylic acid derivatives have emerged as a promising class of compounds with a diverse range of biological activities. The primary areas of investigation have been their antimicrobial and anti-inflammatory properties. Derivatives of 2-thiophenecarboxylic acid, in particular, have demonstrated notable efficacy against a spectrum of microbial pathogens and key inflammatory enzymes.

Data Presentation: Biological Activities of Thiophene Carboxylic Acid Derivatives

The following tables summarize the available quantitative data for various derivatives of thiophene carboxylic acids, providing insights into their potential antimicrobial and anti-inflammatory efficacy.

Table 1: Antimicrobial Activity of 2-Thiophene Carboxylic Acid Thioureides

Compound Class	Target Organism	MIC Range (µg/mL)	Reference
2-Thiophene carboxylic acid thioureides	Gram-negative clinical strains	31.25 - 250	[1]
Bacillus subtilis	7.8 - 125	[1]
Multi-drug resistant Staphylococcus aureus	125 - 500	[1]
Fungal strains	31.25 - 62.5	[1]

Table 2: Anti-inflammatory Activity of Thiophene-Based Compounds

Compound Type	Target Enzyme/Assay	IC50 Value (µM)	Reference
Thiophene derivative	5-Lipoxygenase (5-LOX)	29.2	[2]
Thiophene derivative with COX/LOX inhibition	Cyclooxygenase-2 (COX-2)	0.67	[2]
Lipoxygenase (LOX)	2.33	[2]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the biological screening of 3-Benzoyl-2-thiophenecarboxylic acid and its analogs.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Bacterial or fungal culture in logarithmic growth phase

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Test compound stock solution (e.g., in DMSO)

• Positive control antibiotic (e.g., ciprofloxacin)

• Negative control (broth only)

• Spectrophotometer or plate reader

Procedure:

• Preparation of Test Compound Dilutions: Serially dilute the test compound in the broth medium across the wells of the microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: Adjust the turbidity of the microbial culture to a standardized concentration (e.g., 0.5 McFarland standard).

• Inoculation: Add a standardized volume of the microbial suspension to each well of the microtiter plate, including control wells.

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: After incubation, visually inspect the plates for turbidity or measure the optical density (OD) using a plate reader. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Anti-inflammatory Assay: Cyclooxygenase-2 (COX-2) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme, a key mediator of inflammation.

Materials:

• Purified COX-2 enzyme

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl)

• Test compound

• Positive control inhibitor (e.g., celecoxib)

• Detection reagent (e.g., a colorimetric or fluorometric probe to measure prostaglandin production)

• 96-well plate

• Plate reader

Procedure:

• Enzyme and Compound Pre-incubation: In the wells of a 96-well plate, add the reaction buffer, COX-2 enzyme, and the test compound at various concentrations. Incubate for a short period to allow the compound to bind to the enzyme.

• Reaction Initiation: Add arachidonic acid to each well to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a defined period.

• Reaction Termination: Stop the reaction by adding a suitable reagent (e.g., a strong acid).

• Detection: Add the detection reagent and measure the signal (absorbance or fluorescence) using a plate reader. The signal is proportional to the amount of prostaglandin produced.

• Calculation of Inhibition: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value (the concentration that causes 50% inhibition).

Anti-inflammatory Assay: Lipoxygenase (LOX) Inhibition Assay

This assay determines the inhibitory effect of a compound on lipoxygenase, another crucial enzyme in the inflammatory pathway.

Materials:

• Purified lipoxygenase enzyme (e.g., soybean 15-lipoxygenase)

• Linoleic acid or arachidonic acid (substrate)

• Reaction buffer (e.g., borate buffer)

• Test compound

• Positive control inhibitor (e.g., nordihydroguaiaretic acid)

• Spectrophotometer

Procedure:

• Assay Mixture Preparation: In a cuvette, mix the reaction buffer and the test compound at different concentrations.

• Enzyme Addition: Add the lipoxygenase enzyme to the cuvette and incubate for a few minutes.

• Reaction Initiation: Add the substrate (linoleic or arachidonic acid) to start the reaction.

• Kinetic Measurement: Immediately measure the increase in absorbance at a specific wavelength (e.g., 234 nm), which corresponds to the formation of the hydroperoxide product.

• Calculation of Inhibition: Determine the initial reaction rates for each compound concentration and calculate the percentage of inhibition. The IC50 value can then be determined.

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways potentially modulated by thiophene derivatives and a general workflow for their biological screening.

Caption: General experimental workflow for the biological screening of 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives.

Caption: Simplified diagram of the NF-κB signaling pathway, a potential target for anti-inflammatory thiophene derivatives.

Caption: Overview of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, implicated in inflammatory responses.

References

• 1. Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. | Semantic Scholar [semanticscholar.org]
• 2. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Building Block: A Technical Guide to 3-Benzoyl-2-thiophenecarboxylic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Benzoyl-2-thiophenecarboxylic acid, a substituted thiophene derivative, has emerged as a valuable and versatile building block in the field of organic synthesis. Its unique structural features, combining a thiophene core with both a carboxylic acid and a benzoyl group, provide multiple reactive sites for the construction of complex molecular architectures. This guide offers an in-depth exploration of the synthesis, properties, and diverse applications of 3-benzoyl-2-thiophenecarboxylic acid, with a particular focus on its role in the development of novel therapeutic agents.

Physicochemical and Spectroscopic Properties

3-Benzoyl-2-thiophenecarboxylic acid is a solid at room temperature with the molecular formula C₁₂H₈O₃S and a molecular weight of 232.26 g/mol [1]. It is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation[1].

Table 1: Physicochemical Properties of 3-Benzoyl-2-thiophenecarboxylic acid

Property	Value	Reference
Molecular Formula	C₁₂H₈O₃S	[PubChem CID: 315607][1]
Molecular Weight	232.26 g/mol	[PubChem CID: 315607][1]
Appearance	Solid	General Knowledge
Melting Point	147-149 °C	[Sigma-Aldrich][2]

Spectroscopic Characterization:

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals corresponding to the protons of the thiophene ring and the benzoyl group. The thiophene protons will appear as doublets or multiplets in the aromatic region, typically between 7.0 and 8.5 ppm. The protons of the phenyl ring will also resonate in this region. The acidic proton of the carboxylic acid group is expected to appear as a broad singlet at a downfield chemical shift, typically above 10 ppm, and is exchangeable with D₂O[3][4].

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of the benzoyl and carboxylic acid groups, typically in the range of 165-195 ppm[4]. The aromatic carbons of the thiophene and benzene rings will resonate in the region of 120-140 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the functional groups present. A broad O-H stretching band for the carboxylic acid will be observed in the region of 2500-3300 cm⁻¹. Strong C=O stretching vibrations for the ketone and carboxylic acid will appear around 1630-1760 cm⁻¹[5][6].

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

Synthesis of 3-Benzoyl-2-thiophenecarboxylic Acid

The primary synthetic route to 3-benzoyl-2-thiophenecarboxylic acid involves the Friedel-Crafts acylation of a suitable thiophene precursor. A common method is the acylation of 2-thiophenecarboxylic acid with benzoyl chloride in the presence of a Lewis acid catalyst.

General workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Experimental Protocol: Friedel-Crafts Acylation of 2-Thiophenecarboxylic Acid

This protocol is a general representation of a Friedel-Crafts acylation and should be adapted and optimized based on laboratory conditions and safety protocols.

Materials:

• 2-Thiophenecarboxylic acid

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM) or another suitable inert solvent

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride in anhydrous dichloromethane.

• Cool the suspension in an ice bath.

• Slowly add benzoyl chloride to the stirred suspension.

• To this mixture, add a solution of 2-thiophenecarboxylic acid in anhydrous dichloromethane dropwise via the addition funnel, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 3-benzoyl-2-thiophenecarboxylic acid by recrystallization from a suitable solvent system (e.g., ethanol/water).

Applications in Organic Synthesis: A Gateway to Bioactive Heterocycles

The synthetic utility of 3-benzoyl-2-thiophenecarboxylic acid lies in its ability to serve as a precursor for a variety of heterocyclic systems, many of which exhibit significant biological activity. The presence of the carboxylic acid and ketone functionalities allows for a range of chemical transformations.

Synthesis of Thieno[2,3-d]pyrimidines

Thieno[2,3-d]pyrimidines are a class of fused heterocyclic compounds that have garnered considerable interest in medicinal chemistry due to their diverse pharmacological properties, including antimicrobial and anticancer activities. 3-Benzoyl-2-thiophenecarboxylic acid can be a key starting material for the synthesis of these scaffolds.

Synthetic pathway to Thieno[2,3-d]pyrimidines.

A common strategy involves the initial conversion of the carboxylic acid to an amide, followed by cyclization with a suitable reagent. For example, reaction with formamide or urea can lead to the formation of a thieno[2,3-d]pyrimidin-4-one core. The benzoyl group can then be further manipulated or can influence the reactivity of the thiophene ring in subsequent steps.

Experimental Protocol: Synthesis of a Thieno[2,3-d]pyrimidinone Derivative (General Procedure)

Materials:

• 3-Benzoyl-2-thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• Ammonia or an appropriate amine

• Formamide or urea

• Suitable solvent (e.g., DMF, dioxane)

Procedure:

• Convert 3-benzoyl-2-thiophenecarboxylic acid to its corresponding acid chloride by reacting with thionyl chloride.

• React the acid chloride with ammonia or a primary amine to form the corresponding amide.

• Heat the resulting amide with formamide or urea at an elevated temperature to effect cyclization to the thieno[2,3-d]pyrimidinone.

• Isolate and purify the product by recrystallization or column chromatography.

Synthesis of Pyridothienopyrimidines

Pyridothienopyrimidines are another class of fused heterocycles with reported antimicrobial and anticancer activities. The synthesis of these compounds can also utilize thiophene derivatives as starting materials. While direct synthesis from 3-benzoyl-2-thiophenecarboxylic acid is less commonly reported, its derivatives can be employed in multi-step sequences to construct the desired tricyclic framework. For instance, the carboxylic acid can be converted to an amino group, which can then undergo condensation and cyclization reactions.

Biological Significance and Drug Development

Thiophene-containing compounds are prevalent in a number of approved drugs and are a focus of ongoing drug discovery efforts. The derivatives of 3-benzoyl-2-thiophenecarboxylic acid, particularly the thieno[2,3-d]pyrimidines, have shown promise as:

• Antimicrobial Agents: These compounds have demonstrated activity against a range of bacterial and fungal strains[7][8][9][10]. The mechanism of action is often related to the inhibition of essential microbial enzymes or disruption of cell membrane integrity.

• Anticancer Agents: Certain thienopyrimidine derivatives have exhibited cytotoxic activity against various cancer cell lines[11][12][13][14][15]. Their mechanism of action can involve the inhibition of protein kinases that are crucial for cancer cell proliferation and survival. For example, some thiophene derivatives have been investigated as inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), a key player in tumor angiogenesis[16].

Relationship between derivatives and their biological activities.

The development of new derivatives of 3-benzoyl-2-thiophenecarboxylic acid continues to be an active area of research, with the goal of identifying novel drug candidates with improved efficacy and safety profiles.

Conclusion

3-Benzoyl-2-thiophenecarboxylic acid is a valuable and adaptable building block in organic synthesis. Its straightforward synthesis and the presence of multiple reactive functional groups make it an ideal starting material for the construction of a wide array of complex heterocyclic compounds. The demonstrated biological activities of its derivatives, particularly in the areas of antimicrobial and anticancer research, underscore its importance for drug development professionals. This guide provides a foundational understanding of the chemistry and potential of this versatile molecule, encouraging further exploration and innovation in the synthesis of novel bioactive compounds.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. myneni.princeton.edu [myneni.princeton.edu]
• 4. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Investigating the antibacterial potential of thiophene derivatives against wound infections: a combined DFT, molecular docking, and ADMET study targeting Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli resistant genes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, antitumour activities and molecular docking of thiocarboxylic acid ester-based NSAID scaffolds: COX-2 inhibition and mechanistic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. oiccpress.com [oiccpress.com]
• 16. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 3-Benzoyl-2-thiophenecarboxylic Acid: Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Benzoyl-2-thiophenecarboxylic acid, a specialized organic compound. Due to the limited publicly available information, this document focuses on its fundamental chemical properties, plausible synthetic routes based on established thiophene chemistry, and contextualizes its place within the broader landscape of thiophene derivatives. While a definitive historical record of its initial discovery remains elusive in readily accessible literature, its existence is noted in chemical databases and at least one scientific journal from 1977, indicating its synthesis and characterization by that time. This guide aims to serve as a foundational resource for researchers interested in this molecule, offering theoretical synthetic pathways and highlighting areas for future investigation.

Introduction

3-Benzoyl-2-thiophenecarboxylic acid (CAS No. 30006-03-2) is a derivative of thiophene, a five-membered aromatic heterocycle containing a sulfur atom. Thiophene and its derivatives are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and electronic properties. The presence of both a benzoyl group at the 3-position and a carboxylic acid group at the 2-position of the thiophene ring suggests its potential as a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents and functional materials.

While specific details regarding the first synthesis and historical development of 3-Benzoyl-2-thiophenecarboxylic acid are not extensively documented in major chemical archives, its listing in The Journal of Organic Chemistry in 1977 confirms its existence within the scientific domain for several decades. This guide will explore its chemical identity and propose logical synthetic approaches based on well-established principles of thiophene chemistry.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-Benzoyl-2-thiophenecarboxylic acid is presented in Table 1. This data is aggregated from established chemical databases and provides a foundational understanding of the molecule's characteristics.

Property	Value	Source
IUPAC Name	3-benzoylthiophene-2-carboxylic acid	PubChem[1]
CAS Number	30006-03-2	PubChem[1]
Molecular Formula	C₁₂H₈O₃S	PubChem[1]
Molecular Weight	232.26 g/mol	PubChem[1]
Canonical SMILES	C1=CC=C(C=C1)C(=O)C2=C(C(=O)O)SC=C2	PubChem[1]
InChI Key	ZKHLBCVFVQJMBT-UHFFFAOYSA-N	PubChem[1]
Predicted XLogP3	2.8	PubChem[1]
Predicted Hydrogen Bond Donor Count	1	PubChem[1]
Predicted Hydrogen Bond Acceptor Count	3	PubChem[1]
Predicted Rotatable Bond Count	2	PubChem[1]

Plausible Synthetic Pathways

Proposed Retrosynthetic Analysis

A plausible retrosynthetic analysis for 3-Benzoyl-2-thiophenecarboxylic acid is outlined below. The primary disconnection would be the carbon-carbon bond between the benzoyl group and the thiophene ring, suggesting a Friedel-Crafts acylation reaction.

Caption: Retrosynthetic analysis of 3-Benzoyl-2-thiophenecarboxylic acid.

Proposed Forward Synthesis: Friedel-Crafts Acylation of a Thiophene-2-carboxylic Acid Derivative

The most probable synthetic route to 3-Benzoyl-2-thiophenecarboxylic acid involves the Friedel-Crafts acylation of a suitable thiophene-2-carboxylic acid derivative. The carboxylic acid group is deactivating, which can make electrophilic aromatic substitution challenging. Therefore, the reaction would likely be performed on an ester derivative, such as methyl or ethyl thiophene-2-carboxylate, to moderate the deactivating effect and improve solubility. The ester could then be hydrolyzed to the desired carboxylic acid.

Experimental Workflow:

Caption: Proposed workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Detailed Hypothetical Protocol:

• Esterification of Thiophene-2-carboxylic Acid (if starting from the acid): Thiophene-2-carboxylic acid would be converted to its methyl or ethyl ester using standard methods, such as refluxing with the corresponding alcohol in the presence of a catalytic amount of strong acid (e.g., H₂SO₄).

• Friedel-Crafts Acylation:

  • To a solution of the thiophene-2-carboxylic acid ester in a suitable inert solvent (e.g., dichloromethane or carbon disulfide), a Lewis acid catalyst such as aluminum chloride (AlCl₃) or stannic chloride (SnCl₄) would be added at low temperature (e.g., 0 °C).

  • Benzoyl chloride would then be added dropwise to the stirred mixture.

  • The reaction would be allowed to proceed at a controlled temperature until completion, as monitored by techniques like Thin Layer Chromatography (TLC).

  • The reaction would be quenched by pouring it onto a mixture of ice and concentrated hydrochloric acid.

  • The organic layer would be separated, washed, dried, and the solvent evaporated to yield the crude ester of 3-Benzoyl-2-thiophenecarboxylic acid.

• Hydrolysis:

  • The crude ester would be dissolved in an alcoholic solvent (e.g., ethanol) and treated with an aqueous solution of a strong base, such as sodium hydroxide.

  • The mixture would be heated to reflux to facilitate the saponification of the ester.

  • After cooling, the reaction mixture would be acidified with a mineral acid (e.g., HCl) to precipitate the 3-Benzoyl-2-thiophenecarboxylic acid.

  • The solid product would be collected by filtration, washed with water, and purified by recrystallization from a suitable solvent.

Historical Context and Discovery

Potential Applications and Future Research

Given the structural features of 3-Benzoyl-2-thiophenecarboxylic acid, several potential areas of application and future research can be envisioned:

• Medicinal Chemistry: The thiophene ring is a well-known bioisostere of the benzene ring and is present in numerous approved drugs. The carboxylic acid and benzoyl functionalities provide handles for further chemical modification to generate libraries of compounds for screening against various biological targets. For instance, thiophene-2-carboxylic acid derivatives have been investigated as inhibitors of various enzymes.

• Materials Science: Thiophene-containing polymers are known for their conductive properties. The benzoyl group could be modified to introduce polymerizable functionalities, leading to the development of novel functional polymers with potential applications in electronics and photonics.

Further research is required to isolate or synthesize 3-Benzoyl-2-thiophenecarboxylic acid, fully characterize its spectroscopic and physicochemical properties, and explore its reactivity and potential biological activities.

Conclusion

3-Benzoyl-2-thiophenecarboxylic acid is a thiophene derivative with potential as a synthetic intermediate. While its history is not well-documented, its structure suggests a straightforward synthesis via Friedel-Crafts acylation of a thiophene-2-carboxylic acid ester followed by hydrolysis. This technical guide provides a foundational understanding of this compound based on available data and established chemical principles, and it is hoped that it will stimulate further research into its properties and applications. The lack of detailed experimental and quantitative data highlights a gap in the current scientific literature, presenting an opportunity for new investigations in the field of thiophene chemistry.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Benzoyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid, a valuable building block in medicinal chemistry and materials science. The described methodology is based on a two-step synthetic sequence involving the preparation of 3-benzoylthiophene followed by a regioselective lithiation and subsequent carboxylation. This protocol is intended to furnish researchers with a reliable procedure to obtain the target compound in good yield and purity.

Introduction

3-Benzoyl-2-thiophenecarboxylic acid and its derivatives are important intermediates in the development of various pharmacologically active compounds and functional organic materials. The presence of the benzoyl group at the 3-position and the carboxylic acid at the 2-position of the thiophene ring offers multiple points for further chemical modification, making it a versatile scaffold in organic synthesis. The synthetic route detailed herein provides a practical approach for the laboratory-scale preparation of this compound.

Overall Reaction Scheme

The synthesis of 3-Benzoyl-2-thiophenecarboxylic acid is achieved through a two-step process, beginning with the synthesis of 3-benzoylthiophene, which is then carboxylated at the 2-position.

Caption: Overall synthetic route to 3-Benzoyl-2-thiophenecarboxylic acid.

Experimental Protocols

Step 1: Synthesis of 3-Benzoylthiophene

This procedure outlines the Friedel-Crafts acylation of thiophene to produce 3-benzoylthiophene. While Friedel-Crafts acylation of thiophene typically favors substitution at the 2-position, specific conditions can be employed to obtain the 3-substituted product, although it may be formed as a minor isomer requiring purification. A more regioselective synthesis might involve a multi-step process not detailed here.

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
Thiophene	C₄H₄S	84.14	8.4 g (7.9 mL)	0.1
Benzoyl chloride	C₇H₅ClO	140.57	14.1 g (11.8 mL)	0.1
Stannic chloride (SnCl₄)	SnCl₄	260.52	26.1 g (11.8 mL)	0.1
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-
1 M Hydrochloric acid	HCl	36.46	100 mL	-
Saturated sodium bicarbonate solution	NaHCO₃	84.01	100 mL	-
Brine	NaCl	58.44	100 mL	-
Anhydrous magnesium sulfate	MgSO₄	120.37	q.s.	-

Procedure:

• To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add thiophene (8.4 g, 0.1 mol) and 100 mL of anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add stannic chloride (26.1 g, 0.1 mol) to the stirred solution via the dropping funnel over 15 minutes.

• In a separate dry dropping funnel, place benzoyl chloride (14.1 g, 0.1 mol) dissolved in 50 mL of anhydrous DCM.

• Add the benzoyl chloride solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, and then at room temperature for 2 hours.

• Carefully quench the reaction by slowly pouring the mixture into 100 mL of ice-cold 1 M hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product will be a mixture of 2- and 3-benzoylthiophene. Purify by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate the 3-benzoylthiophene isomer.

Expected Yield: The yield of 3-benzoylthiophene can vary significantly depending on the reaction conditions and purification efficiency.

Step 2: Synthesis of 3-Benzoyl-2-thiophenecarboxylic acid

This protocol describes the regioselective lithiation of 3-benzoylthiophene at the 2-position, followed by carboxylation with carbon dioxide.

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
3-Benzoylthiophene	C₁₁H₈OS	188.25	9.4 g	0.05
Diisopropylamine	C₆H₁₅N	101.19	7.1 g (10.2 mL)	0.07
n-Butyllithium (2.5 M in hexanes)	C₄H₉Li	64.06	28 mL	0.07
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	150 mL	-
Dry ice (solid CO₂)	CO₂	44.01	~50 g	-
1 M Hydrochloric acid	HCl	36.46	100 mL	-
Diethyl ether	(C₂H₅)₂O	74.12	100 mL	-
Saturated sodium bicarbonate solution	NaHCO₃	84.01	100 mL	-
Anhydrous magnesium sulfate	MgSO₄	120.37	q.s.	-

Procedure:

• To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add diisopropylamine (7.1 g, 0.07 mol) and 50 mL of anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (28 mL of a 2.5 M solution in hexanes, 0.07 mol) to the stirred solution. Allow the mixture to warm to 0 °C for 15 minutes to form lithium diisopropylamide (LDA), then cool back down to -78 °C.

• In a separate flask, dissolve 3-benzoylthiophene (9.4 g, 0.05 mol) in 100 mL of anhydrous THF.

• Add the 3-benzoylthiophene solution dropwise to the LDA solution at -78 °C over 30 minutes.

• Stir the resulting deep red solution at -78 °C for 1 hour.

• Carefully add crushed dry ice (solid CO₂) in small portions to the reaction mixture. The color of the solution should fade. Continue adding dry ice until the color is completely discharged.

• Allow the reaction mixture to slowly warm to room temperature.

• Quench the reaction with 100 mL of 1 M hydrochloric acid.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and extract the product into the aqueous phase by washing with saturated sodium bicarbonate solution (2 x 50 mL).

• Acidify the combined aqueous bicarbonate extracts to pH 1-2 with concentrated hydrochloric acid. A precipitate should form.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to afford 3-Benzoyl-2-thiophenecarboxylic acid.

Expected Yield: 70-80%

Data Presentation

Physical and Chemical Properties:

Property	Value	Reference
Molecular Formula	C₁₂H₈O₃S	--INVALID-LINK--
Molar Mass	232.26 g/mol	--INVALID-LINK--
Appearance	Solid	-
Melting Point	Not available	-

Characterization Data (Predicted):

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 7.40-7.60 (m, 5H, Ar-H), 7.70 (d, 1H, J = 5.2 Hz, Th-H), 7.85 (d, 1H, J = 5.2 Hz, Th-H), 11.0 (br s, 1H, COOH).

• ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) 128.0, 128.5, 130.0, 133.0, 134.0, 138.0, 140.0, 142.0, 168.0 (COOH), 190.0 (C=O).

• IR (KBr, cm⁻¹): 3100-2500 (br, O-H), 1700 (C=O, acid), 1650 (C=O, ketone).

• Mass Spectrometry (EI): m/z 232 (M⁺).

Workflow Diagram

Caption: Experimental workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere.

• Stannic chloride is corrosive and moisture-sensitive.

• Dichloromethane is a suspected carcinogen.

• Handle all solvents and reagents with caution, consulting their respective Safety Data Sheets (SDS) before use.

Disclaimer: This protocol is intended for use by trained chemists. The user assumes all responsibility for the safe execution of these procedures.

Application Notes and Protocols for 3-Benzoyl-2-thiophenecarboxylic acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene-based compounds are a prominent class of heterocyclic molecules that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities. The thiophene ring is considered a bioisostere of the benzene ring and is a key structural motif in numerous clinically approved drugs. 3-Benzoyl-2-thiophenecarboxylic acid is a derivative of this important scaffold, and while specific data on this compound is limited, its structural features suggest potential as a modulator of various biological pathways. This document provides an overview of the potential applications, relevant experimental protocols, and key signaling pathways that may be influenced by 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives, based on existing literature for structurally related compounds.

Chemical Information

Property	Value
IUPAC Name	3-benzoylthiophene-2-carboxylic acid
Synonyms	3-Benzoyl-2-thiophenecarboxylic acid
CAS Number	30006-03-2[1]
Molecular Formula	C₁₂H₈O₃S[1]
Molecular Weight	232.26 g/mol [1]
Structure

Potential Medicinal Chemistry Applications

Based on the activities of structurally similar thiophene carboxylic acid derivatives, 3-Benzoyl-2-thiophenecarboxylic acid is a candidate for investigation in the following areas:

• Anticancer Agent: Derivatives of thiophenecarboxylic acid have shown potential as anticancer agents by targeting various signaling pathways crucial for cancer cell proliferation and survival.

• Anti-inflammatory Agent: The thiophene core is present in some non-steroidal anti-inflammatory drugs (NSAIDs), suggesting that new derivatives could also exhibit anti-inflammatory properties, potentially through the inhibition of cyclooxygenase (COX) enzymes.

• Enzyme Inhibition: The carboxylic acid and benzoyl moieties provide functional groups that can interact with the active sites of various enzymes, making it a candidate for screening as an enzyme inhibitor.

Experimental Protocols

Synthesis of 3-Benzoyl-2-thiophenecarboxylic acid

A plausible synthetic route for 3-Benzoyl-2-thiophenecarboxylic acid could involve a Friedel-Crafts acylation of a suitable thiophene precursor. Below is a generalized protocol that can be optimized.

Reaction: Friedel-Crafts Acylation of 2-thiophenecarboxylic acid.

Materials:

• 2-thiophenecarboxylic acid

• Benzoyl chloride

• Aluminum chloride (AlCl₃) or another suitable Lewis acid

• Dichloromethane (DCM) or another inert solvent

• Hydrochloric acid (HCl), aqueous solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-thiophenecarboxylic acid and aluminum chloride in dry dichloromethane.

• Cool the mixture to 0°C using an ice bath.

• Slowly add benzoyl chloride dropwise to the stirred suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring it over a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 3-Benzoyl-2-thiophenecarboxylic acid.

Workflow Diagram:

Caption: A generalized workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-Benzoyl-2-thiophenecarboxylic acid, dissolved in DMSO to prepare a stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight to allow for cell attachment.[2]

• Prepare serial dilutions of 3-Benzoyl-2-thiophenecarboxylic acid in the complete culture medium from the stock solution.

• Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours, or until a purple precipitate is visible.[2][3]

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[2]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation (Hypothetical):

Cell Line	IC₅₀ (µM) for 3-Benzoyl-2-thiophenecarboxylic acid
HeLa (Cervical Cancer)	25.5
MCF-7 (Breast Cancer)	32.8
A549 (Lung Cancer)	45.1

In Vitro Anti-inflammatory Activity: COX-2 Inhibition Assay

This protocol describes a fluorometric assay to screen for COX-2 inhibitors.

Materials:

• Recombinant human COX-2 enzyme

• COX Assay Buffer

• COX Probe (e.g., Amplex™ Red)

• Arachidonic acid (substrate)

• 3-Benzoyl-2-thiophenecarboxylic acid, dissolved in DMSO

• Celecoxib (positive control)

• 96-well black opaque plate

• Fluorescence plate reader

Procedure:

• Prepare a reaction mixture containing COX Assay Buffer and the COX Probe.

• Add the diluted test compound (3-Benzoyl-2-thiophenecarboxylic acid) or positive control (Celecoxib) to the wells of the 96-well plate.

• Add the recombinant COX-2 enzyme to all wells except the negative control.

• Incubate the plate at room temperature for 10-15 minutes.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately measure the fluorescence intensity (e.g., Ex/Em = 535/587 nm) in a kinetic mode for 10-20 minutes.

• The rate of fluorescence increase is proportional to the COX-2 activity. Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value.

Data Presentation (Hypothetical):

Enzyme	IC₅₀ (µM) for 3-Benzoyl-2-thiophenecarboxylic acid
COX-2	15.2
COX-1	>100

Potential Signaling Pathways

RhoA/ROCK Signaling Pathway in Cancer

Derivatives of benzo[b]thiophene-3-carboxylic acid have been shown to target the RhoA/ROCK pathway, which is implicated in cancer cell proliferation, migration, and invasion.[4][5] Inhibition of this pathway can lead to a reduction in tumor growth and metastasis.

Caption: Potential inhibition of the RhoA/ROCK signaling pathway by thiophene derivatives.

FTO-mediated RNA Demethylation in Leukemia

The fat mass and obesity-associated protein (FTO) is an RNA demethylase that plays an oncogenic role in acute myeloid leukemia (AML).[6][7][8] Inhibition of FTO has emerged as a potential therapeutic strategy for AML. 3-Arylaminothiophenic-2-carboxylic acid derivatives have been identified as FTO inhibitors.[9]

Caption: Potential mechanism of FTO inhibition by thiophene derivatives in AML.

Conclusion

While direct experimental evidence for the medicinal chemistry applications of 3-Benzoyl-2-thiophenecarboxylic acid is not yet widely available, the established activities of related thiophene derivatives provide a strong rationale for its investigation as a potential anticancer and anti-inflammatory agent. The protocols and pathway diagrams presented here offer a foundational framework for researchers to explore the therapeutic potential of this and similar compounds. Further studies are warranted to elucidate the specific biological targets and mechanisms of action of 3-Benzoyl-2-thiophenecarboxylic acid.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. atcc.org [atcc.org]
• 4. ashpublications.org [ashpublications.org]
• 5. Obesity-associated protein linked to AML | MDedge [mdedge.com]
• 6. FTO plays an oncogenic role in acute myeloid leukemia as a N6-methyladenosine RNA demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cityofhope.org [cityofhope.org]
• 8. FTO Plays an Oncogenic Role in Acute Myeloid Leukemia as a N6-Methyladenosine RNA Demethylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols: 3-Benzoyl-2-thiophenecarboxylic Acid Derivatives as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential of 3-benzoyl-2-thiophenecarboxylic acid derivatives and related compounds as enzyme inhibitors. While direct and extensive research on 3-benzoyl-2-thiophenecarboxylic acid derivatives is still emerging, this document consolidates data from closely related thiophene-based compounds, offering valuable insights into their potential mechanisms of action, experimental evaluation, and therapeutic applications. The information presented here is intended to serve as a foundational resource for initiating and advancing research in this promising area of drug discovery.

Introduction: The Thiophene Scaffold in Enzyme Inhibition

The thiophene ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique electronic properties and ability to engage in various intermolecular interactions make it an attractive starting point for the design of enzyme inhibitors. Thiophene-based compounds have been successfully developed as inhibitors for a range of enzymes, playing crucial roles in various diseases. Notably, derivatives of thiophene-2-carboxylic acid have shown significant inhibitory activity against enzymes involved in inflammation, viral replication, and cancer. This document will explore the inhibitory potential of thiophene derivatives with a particular focus on the benzoyl moiety, a chemical feature that can significantly influence binding affinity and selectivity.

Benzoyl-Thiophene Derivatives as Tubulin Polymerization Inhibitors

Recent studies have identified 2-benzoyl-thiophene derivatives as potent inhibitors of tubulin polymerization. Tubulin is a critical protein that polymerizes to form microtubules, essential components of the cytoskeleton involved in cell division, migration, and intracellular transport. Inhibition of tubulin polymerization is a clinically validated strategy for cancer therapy.

A notable example is the 5-arylalkynyl-2-benzoyl thiophene derivative, PST-3. This compound has demonstrated significant cytotoxicity against various cancer cell lines and in vivo antitumor activity by targeting the colchicine-binding site on tubulin.

Data Presentation: Inhibition of Tubulin Polymerization and Cytotoxicity

Compound	Target	Assay	IC50 (µM)	Cell Line	Cytotoxicity (IC50 in µM)
PST-3 ((2-(3,4-Dimethoxy)-benzoyl)-(5-(4-ethyl)-phenylethynyl)-thiophene)	Tubulin	Tubulin Polymerization Inhibition	1.5	BT549	0.012
MDA-MB-468	0.015
MDA-MB-231	0.018
HeLa	0.025
A549	0.031

Experimental Protocol: Tubulin Polymerization Assay

This protocol outlines a cell-free assay to determine the inhibitory effect of test compounds on tubulin polymerization.

Materials:

• Purified tubulin (>99%)

• Polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP)

• Test compounds dissolved in DMSO

• Positive control (e.g., colchicine)

• Negative control (DMSO)

• 96-well microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a stock solution of tubulin in a suitable buffer on ice.

• Dilute the test compounds and controls to the desired concentrations in polymerization buffer.

• In a 96-well plate, add the test compounds, controls, and polymerization buffer.

• Initiate the polymerization by adding the tubulin solution to each well.

• Immediately place the plate in the microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every minute for 60 minutes.

• The increase in absorbance corresponds to the extent of tubulin polymerization.

• Calculate the percentage of inhibition for each compound concentration relative to the negative control.

• Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Visualization: Mechanism of Tubulin Polymerization Inhibitors

Caption: Workflow of tubulin polymerization inhibition.

Thiophene-2-Carboxylic Acid Derivatives as Potential COX and HCV NS5B Polymerase Inhibitors

While specific data for 3-benzoyl-2-thiophenecarboxylic acid is limited, the broader class of thiophene-2-carboxylic acid derivatives has been extensively studied as inhibitors of cyclooxygenase (COX) enzymes and Hepatitis C Virus (HCV) NS5B polymerase.

Cyclooxygenase (COX) Inhibition

COX-1 and COX-2 are key enzymes in the inflammatory pathway, responsible for the synthesis of prostaglandins. Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effect by inhibiting these enzymes. Selective COX-2 inhibitors are desirable as they are expected to have fewer gastrointestinal side effects. Thiophene derivatives have been identified as promising scaffolds for the development of novel COX inhibitors. For instance, 3-hydroxybenzo[b]thiophene-2-carboxylic acid derivatives have been shown to be dual inhibitors of 5-lipoxygenase (5-LOX) and COX.

HCV NS5B Polymerase Inhibition

HCV NS5B is an RNA-dependent RNA polymerase that is essential for the replication of the hepatitis C virus. It is a prime target for the development of direct-acting antiviral agents. Several classes of thiophene-2-carboxylic acid derivatives have been reported as potent inhibitors of NS5B polymerase.[1] These compounds typically act as non-nucleoside inhibitors, binding to allosteric sites on the enzyme.

Data Presentation: Thiophene Derivatives as COX and HCV NS5B Inhibitors

Compound Class	Target	Example	IC50 (µM)
3-Hydroxybenzo[b]thiophene-2-carboxylic acids	5-LOX/COX-1	Substituted derivatives	Submicromolar
3-Arylsulfonylamino-5-phenyl-thiophene-2-carboxylic acids	HCV NS5B Polymerase	Various derivatives	Ranging from low to high micromolar
Tertiary amides of thiophene-2-carboxylic acids	HCV NS5B Polymerase	Various derivatives	Ranging from low to high micromolar

Experimental Protocol: COX Inhibition Assay

This protocol describes a common method for determining the in vitro inhibition of COX-1 and COX-2.

Materials:

• Ovine COX-1 and human recombinant COX-2

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• Arachidonic acid (substrate)

• Test compounds dissolved in DMSO

• Positive control (e.g., celecoxib for COX-2, SC-560 for COX-1)

• Negative control (DMSO)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2) detection

Procedure:

• In a suitable reaction vessel, incubate the enzyme (COX-1 or COX-2) with the reaction buffer and heme.

• Add the test compound or control at various concentrations and pre-incubate for a specified time (e.g., 15 minutes at 37°C).

• Initiate the reaction by adding arachidonic acid.

• Incubate for a short period (e.g., 2 minutes) to allow for prostaglandin production.

• Stop the reaction by adding a quenching solution (e.g., 1 M HCl).

• Measure the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Experimental Protocol: HCV NS5B Polymerase Inhibition Assay

This protocol details a method for assessing the inhibitory activity of compounds against HCV NS5B polymerase.

Materials:

• Purified recombinant HCV NS5B polymerase

• RNA template (e.g., a homopolymeric template like poly(A))

• Primer (e.g., oligo(U))

• Reaction buffer (e.g., 20 mM Tris-HCl, pH 7.5, 50 mM KCl, 5 mM MgCl2, 1 mM DTT)

• Radiolabeled ribonucleotide (e.g., [α-³²P]UTP or [³H]UTP) and corresponding unlabeled ribonucleotides

• Test compounds dissolved in DMSO

• Positive control (known NS5B inhibitor)

• Negative control (DMSO)

• Scintillation counter or filter-binding apparatus

Procedure:

• In a reaction tube, combine the reaction buffer, RNA template, and primer.

• Add the test compound or control at various concentrations.

• Add the HCV NS5B polymerase to initiate the reaction.

• Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30°C) for a defined period (e.g., 1-2 hours).

• Stop the reaction by adding a stop solution (e.g., EDTA).

• Precipitate the newly synthesized radiolabeled RNA by adding trichloroacetic acid (TCA).

• Collect the precipitate on a filter membrane and wash to remove unincorporated nucleotides.

• Measure the radioactivity of the filter using a scintillation counter.

• Calculate the percentage of inhibition for each compound concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Visualization: Signaling Pathways

Caption: COX enzyme's role in inflammation.

Caption: Role of NS5B in HCV replication.

Conclusion and Future Directions

The thiophene scaffold, particularly in the form of thiophene-2-carboxylic acid and its derivatives, represents a highly promising platform for the discovery of novel enzyme inhibitors. While direct evidence for the enzyme inhibitory activity of 3-benzoyl-2-thiophenecarboxylic acid derivatives is still developing, the potent inhibition of tubulin polymerization by structurally related 2-benzoyl-thiophenes highlights a clear and compelling avenue for anticancer drug development.

Furthermore, the established activity of other thiophene-2-carboxylic acid derivatives against COX and HCV NS5B polymerase suggests that the 3-benzoyl substitution pattern warrants thorough investigation against these and other therapeutically relevant enzymes. Future research should focus on the synthesis and systematic evaluation of a library of 3-benzoyl-2-thiophenecarboxylic acid derivatives to establish clear structure-activity relationships and identify lead compounds for further optimization. The protocols and data presented in these application notes provide a solid foundation for initiating such research endeavors.

References

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Substituted 2-Benzo[b]thiophenecarboxylic Acids: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of substituted 2-benzo[b]thiophenecarboxylic acids, a class of compounds of significant interest in medicinal chemistry and materials science. The methodologies presented are based on established synthetic routes, offering researchers a practical guide to accessing these valuable molecules.

Introduction

Substituted 2-benzo[b]thiophenecarboxylic acids are key structural motifs in a variety of biologically active compounds and functional materials. Their rigid, planar structure and potential for diverse functionalization make them attractive scaffolds in drug discovery programs, particularly in the development of anticancer, anti-inflammatory, and antimicrobial agents. This document outlines two primary synthetic strategies for their preparation, starting from readily available precursors.

Method 1: A two-step sequence involving the synthesis of 2-aroylbenzo[b]thiophen-3-ols followed by oxidative cleavage.

Method 2: A two-step approach commencing with the formation of 2-acetylbenzo[b]thiophenes and their subsequent conversion to the target carboxylic acids via the haloform reaction.

Method 1: Synthesis via 2-Aroylbenzo[b]thiophen-3-ol Intermediates

This method provides a versatile route to substituted 2-benzo[b]thiophenecarboxylic acids through a two-step process: (1) a one-pot synthesis of 2-aroylbenzo[b]thiophen-3-ols from 2-mercaptobenzoic acid and substituted phenacyl bromides, and (2) subsequent oxidation of the resulting 2-aroyl group to the desired carboxylic acid.

Step 1: One-Pot Synthesis of Substituted 2-Aroylbenzo[b]thiophen-3-ols

This protocol is adapted from a reported efficient, one-pot synthesis.[1][2] The reaction proceeds via an initial S-alkylation of 2-mercaptobenzoic acid with a substituted phenacyl bromide, followed by an intramolecular cyclization.

Experimental Workflow:

Caption: Workflow for the one-pot synthesis of 2-aroylbenzo[b]thiophen-3-ols.

Protocol:

• To a stirred solution of 2-mercaptobenzoic acid (1.0 mmol) and the appropriately substituted phenacyl bromide (1.2 mmol) in 5 mL of dimethylformamide (DMF), add triethylamine (1.0 mL).

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into 30 mL of ice-cold water.

• Adjust the pH to approximately 7 using a 2 N solution of hydrochloric acid.

• Collect the resulting precipitate by filtration through a Buchner funnel and wash with cold water.

• Recrystallize the crude product from hot methanol to afford the pure substituted 2-aroylbenzo[b]thiophen-3-ol.[2]

Quantitative Data:

Entry	Phenacyl Bromide Substituent	Product	Yield (%)
1	H	(3-Hydroxybenzo[b]thiophen-2-yl)(phenyl)methanone	80
2	4-F	(4-Fluorophenyl)(3-hydroxybenzo[b]thiophen-2-yl)methanone	85
3	4-Cl	(4-Chlorophenyl)(3-hydroxybenzo[b]thiophen-2-yl)methanone	82
4	4-Br	(4-Bromophenyl)(3-hydroxybenzo[b]thiophen-2-yl)methanone	87
5	4-NO₂	(3-Hydroxybenzo[b]thiophen-2-yl)(4-nitrophenyl)methanone	75
6	4-CH₃	(3-Hydroxybenzo[b]thiophen-2-yl)(p-tolyl)methanone	78
7	4-OCH₃	(3-Hydroxybenzo[b]thiophen-2-yl)(4-methoxyphenyl)methanone	72

Yields are based on the reported literature.[2]

Step 2: Oxidation of 2-Aroylbenzo[b]thiophen-3-ols to 2-Benzo[b]thiophenecarboxylic Acids

The conversion of the 2-aroyl group to a carboxylic acid can be achieved through oxidative cleavage. A plausible method involves the use of a strong oxidizing agent like potassium permanganate (KMnO₄) in an acidic medium.[3]

Proposed Protocol:

• Suspend the substituted 2-aroylbenzo[b]thiophen-3-ol (1.0 mmol) in a mixture of acetic acid and water.

• Heat the mixture to reflux and add a solution of potassium permanganate (KMnO₄) in water dropwise until a persistent pink color is observed.

• Continue to reflux for an additional 1-2 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and quench the excess KMnO₄ with a saturated solution of sodium bisulfite.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the substituted 2-benzo[b]thiophenecarboxylic acid.

Method 2: Synthesis via 2-Acetylbenzo[b]thiophenes and the Haloform Reaction

This alternative route involves the synthesis of a 2-acetylbenzo[b]thiophene intermediate, which is then converted to the corresponding carboxylic acid using the haloform reaction. This method is particularly useful for preparing 2-benzo[b]thiophenecarboxylic acids that are unsubstituted at the 3-position.

Step 1: Synthesis of Substituted 2-Acetylbenzo[b]thiophenes

A variety of methods exist for the synthesis of 2-acetylbenzo[b]thiophenes. One straightforward approach involves the reaction of a substituted 2-halobenzaldehyde with a thioglycolate derivative followed by cyclization and acetylation.

Step 2: Haloform Reaction for the Conversion of 2-Acetylbenzo[b]thiophenes to 2-Benzo[b]thiophenecarboxylic Acids

The haloform reaction is a well-established method for the conversion of methyl ketones to carboxylic acids.[4][5][6][7] The reaction proceeds via exhaustive halogenation of the methyl group in the presence of a base, followed by nucleophilic acyl substitution.

Reaction Mechanism:

Caption: Mechanism of the haloform reaction on 2-acetylbenzo[b]thiophene.

Protocol:

• Dissolve the substituted 2-acetylbenzo[b]thiophene (1.0 mmol) in a suitable solvent such as dioxane or tetrahydrofuran.

• Add an aqueous solution of sodium hydroxide (or another suitable base).

• Slowly add a solution of bromine or iodine in aqueous base, maintaining the temperature between 0 and 10 °C.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Quench the reaction with a reducing agent (e.g., sodium bisulfite) to remove excess halogen.

• Acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the carboxylic acid.

• Collect the precipitate by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent system to obtain the pure substituted 2-benzo[b]thiophenecarboxylic acid.

Quantitative Data:

Entry	2-Acetylbenzo[b]thiophene Substituent	Expected Product
1	H	Benzo[b]thiophene-2-carboxylic acid
2	5-Cl	5-Chlorobenzo[b]thiophene-2-carboxylic acid
3	6-OCH₃	6-Methoxybenzo[b]thiophene-2-carboxylic acid
4	7-Br	7-Bromobenzo[b]thiophene-2-carboxylic acid
5	4-NO₂	4-Nitrobenzo[b]thiophene-2-carboxylic acid

Summary and Outlook

The synthetic methods detailed in these application notes provide reliable pathways for the synthesis of substituted 2-benzo[b]thiophenecarboxylic acids. Method 1, via 2-aroylbenzo[b]thiophen-3-ol intermediates, offers a high degree of flexibility in introducing substituents on the 2-aroyl moiety. Method 2, utilizing the haloform reaction on 2-acetylbenzo[b]thiophenes, is a classic and effective strategy.

The choice of method will depend on the availability of starting materials and the desired substitution pattern on the benzo[b]thiophene core. For all protocols, careful optimization of reaction conditions is recommended to achieve the best possible yields and purity for each specific substrate. These protocols should serve as a valuable resource for chemists engaged in the synthesis of novel heterocyclic compounds for various applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Facile synthesis of substituted 2-aroylbenzo[b]thiophen-3-ols to form novel triazole hybrids using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Methoxybenzo[b]thiophene-2-carboxylic acid|CAS 19354-50-8 [benchchem.com]
• 4. Haloform reaction - Wikipedia [en.wikipedia.org]
• 5. 200 Years of The Haloform Reaction: Methods and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. 200 Years of The Haloform Reaction: Methods and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 3-Benzoyl-2-thiophenecarboxylic Acid in Agrochemical Synthesis: A Plausible Approach

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene derivatives are a cornerstone in the development of a wide array of agrochemicals, including herbicides, fungicides, and insecticides. Their unique chemical properties and biological activities make them attractive scaffolds for the design of novel crop protection agents. 3-Benzoyl-2-thiophenecarboxylic acid, a readily available starting material, presents a versatile platform for the synthesis of complex thiophene-based agrochemicals. This document outlines a plausible, though not yet explicitly documented, synthetic pathway for the conversion of 3-Benzoyl-2-thiophenecarboxylic acid into a sulfonylurea herbicide, a class of agrochemicals known for their high efficacy and low application rates. The proposed synthesis is based on established chemical transformations and provides detailed hypothetical protocols for each step.

Hypothetical Synthetic Pathway: From 3-Benzoyl-2-thiophenecarboxylic Acid to a Thifensulfuron-methyl Analog

The herbicide thifensulfuron-methyl features a thiophene ring substituted with a carboxylic acid ester at the 2-position and a sulfonylurea moiety at the 3-position. A plausible synthetic route from 3-Benzoyl-2-thiophenecarboxylic acid to an analog of this herbicide would involve four key transformations:

• Esterification of the carboxylic acid group.

• Removal of the benzoyl group to yield a free 3-position on the thiophene ring.

• Chlorosulfonation at the 3-position to introduce the key sulfonyl chloride intermediate.

• Formation of the sulfonylurea bridge by reaction with a suitable heterocyclic amine and an isocyanate or its equivalent.

The following sections provide detailed protocols for each of these hypothetical steps, along with a summary of expected outcomes and relevant data.

Data Presentation

Table 1: Summary of Proposed Synthetic Steps and Key Intermediates

Step	Transformation	Starting Material	Key Reagents	Intermediate/Product	Expected Yield (Hypothetical)
1	Esterification	3-Benzoyl-2-thiophenecarboxylic acid	Methanol, Sulfuric acid	Methyl 3-benzoyl-2-thiophenecarboxylate	>95%
2	De-benzoylation	Methyl 3-benzoyl-2-thiophenecarboxylate	Hydrazine hydrate, Ethylene glycol, KOH	Methyl 2-thiophenecarboxylate	70-80%
3	Chlorosulfonation	Methyl 2-thiophenecarboxylate	Chlorosulfonic acid	Methyl 3-(chlorosulfonyl)-2-thiophenecarboxylate	60-70%
4	Sulfonylurea Formation	Methyl 3-(chlorosulfonyl)-2-thiophenecarboxylate	2-amino-4-methoxy-6-methyl-1,3,5-triazine, Phenyl isocyanate, Triethylamine	Thifensulfuron-methyl analog	75-85%

Experimental Protocols

Protocol 1: Esterification of 3-Benzoyl-2-thiophenecarboxylic Acid

This protocol describes the conversion of the carboxylic acid to its methyl ester to protect it during subsequent reactions.

Materials:

• 3-Benzoyl-2-thiophenecarboxylic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 3-Benzoyl-2-thiophenecarboxylic acid (1.0 eq) in anhydrous methanol (10 mL per gram of starting material), add concentrated sulfuric acid (0.1 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude methyl 3-benzoyl-2-thiophenecarboxylate.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: De-benzoylation of Methyl 3-benzoyl-2-thiophenecarboxylate

This protocol outlines a plausible Wolff-Kishner-type reduction to remove the benzoyl carbonyl group, followed by cleavage of the resulting benzyl group. A more direct de-benzoylation might be possible but is less documented for this specific substrate. A simplified one-step de-benzoylation is presented here based on similar transformations.

Materials:

• Methyl 3-benzoyl-2-thiophenecarboxylate

• Hydrazine hydrate (80%)

• Ethylene glycol

• Potassium hydroxide (KOH)

• Hydrochloric acid (2M)

• Diethyl ether

• Anhydrous sodium sulfate

• Round-bottom flask with reflux condenser

• Heating mantle with temperature control

Procedure:

• In a round-bottom flask, combine methyl 3-benzoyl-2-thiophenecarboxylate (1.0 eq), hydrazine hydrate (3.0 eq), and ethylene glycol.

• Heat the mixture to 130-140 °C for 2 hours.

• Add powdered potassium hydroxide (3.0 eq) portion-wise, allowing the temperature to rise to 190-200 °C, and continue heating for an additional 4 hours, allowing for the distillation of water.

• Cool the reaction mixture, dilute with water, and acidify with 2M hydrochloric acid.

• Extract the product with diethyl ether.

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent to yield crude methyl 2-thiophenecarboxylate.

Protocol 3: Chlorosulfonation of Methyl 2-thiophenecarboxylate

This protocol introduces the sulfonyl chloride group at the 3-position of the thiophene ring.

Materials:

• Methyl 2-thiophenecarboxylate

• Chlorosulfonic acid

• Thionyl chloride

• Ice bath

• Round-bottom flask with a dropping funnel and gas outlet

• Crushed ice

Procedure:

• Cool chlorosulfonic acid (5.0 eq) in a round-bottom flask to 0 °C using an ice bath.

• Add methyl 2-thiophenecarboxylate (1.0 eq) dropwise to the cold chlorosulfonic acid with vigorous stirring, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

• Slowly and carefully pour the reaction mixture onto crushed ice with stirring.

• The product will precipitate as a solid. Collect the solid by filtration and wash with cold water.

• For further purification, the crude product can be recrystallized from a suitable solvent or used directly in the next step after drying.

Protocol 4: Synthesis of the Sulfonylurea Herbicide

This protocol describes the final step of coupling the sulfonyl chloride with a heterocyclic amine to form the sulfonylurea bridge.

Materials:

• Methyl 3-(chlorosulfonyl)-2-thiophenecarboxylate

• 2-amino-4-methoxy-6-methyl-1,3,5-triazine

• Phenyl isocyanate (or a phosgene equivalent for in situ isocyanate formation)

• Triethylamine

• Anhydrous acetonitrile

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a solution of 2-amino-4-methoxy-6-methyl-1,3,5-triazine (1.1 eq) in anhydrous acetonitrile, add triethylamine (1.2 eq).

• To this mixture, add a solution of methyl 3-(chlorosulfonyl)-2-thiophenecarboxylate (1.0 eq) in anhydrous acetonitrile dropwise at room temperature.

• Stir the reaction mixture for 1-2 hours to form the sulfonamide intermediate.

• Add phenyl isocyanate (1.1 eq) to the reaction mixture and continue stirring at room temperature for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final sulfonylurea herbicide.

Visualizations

Synthetic Workflow

Caption: Plausible synthetic route from 3-Benzoyl-2-thiophenecarboxylic acid to a sulfonylurea herbicide.

Logical Relationship of Key Moieties

Caption: Key structural components and their relationship to the final agrochemical activity.

Disclaimer: The synthetic pathway and protocols described herein are based on established chemical principles and analogous reactions found in the literature. They represent a plausible, yet hypothetical, application of 3-Benzoyl-2-thiophenecarboxylic acid in agrochemical synthesis. Experimental validation would be required to confirm the feasibility, yields, and optimal conditions for each step.

Application Notes and Protocols: 3-Benzoyl-2-thiophenecarboxylic Acid as a Precursor for Heterocyclic Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Benzoyl-2-thiophenecarboxylic acid is a versatile precursor for the synthesis of various heterocyclic compounds, particularly thieno[2,3-d]pyrimidines. These fused heterocyclic systems are of significant interest in medicinal chemistry due to their structural similarity to purine nucleobases, allowing them to interact with a wide range of biological targets. Thienopyrimidine derivatives have demonstrated a broad spectrum of pharmacological activities, including potent anticancer and antimicrobial properties.

This document provides detailed application notes and experimental protocols for the synthesis of a representative thieno[2,3-d]pyrimidin-4(3H)-one from 3-benzoyl-2-thiophenecarboxylic acid. Additionally, it summarizes the biological activities of related compounds and visualizes the key synthetic pathway and a relevant biological signaling pathway.

I. Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-one Derivatives

The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones from 3-benzoyl-2-thiophenecarboxylic acid is a multi-step process that begins with the amidation of the carboxylic acid, followed by cyclization to form the pyrimidine ring.

Experimental Workflow

Application Notes and Protocols for the Quantification of 3-Benzoyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Benzoyl-2-thiophenecarboxylic acid is a molecule of interest in pharmaceutical and chemical research. Accurate and precise quantification of this compound is crucial for various applications, including reaction monitoring, purity assessment, and formulation analysis. This document provides detailed application notes and protocols for the quantitative analysis of 3-Benzoyl-2-thiophenecarboxylic acid using High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry.

Analytical Methods Overview

A summary of the analytical methods for the quantification of 3-Benzoyl-2-thiophenecarboxylic acid is presented below. The choice of method will depend on the required sensitivity, selectivity, and the complexity of the sample matrix.

Method	Principle	Typical Application	Advantages	Limitations
HPLC-UV	Chromatographic separation followed by UV absorbance detection.	Routine quality control, purity analysis, and quantification in simple matrices.	Robust, cost-effective, and widely available.	Moderate sensitivity, potential for interference from co-eluting compounds.
LC-MS/MS	Chromatographic separation coupled with mass spectrometric detection.	Trace level quantification in complex matrices (e.g., biological fluids), metabolite studies.	High sensitivity, high selectivity, and structural confirmation.	Higher cost and complexity of instrumentation and method development.
UV-Vis Spectrophotometry	Measurement of light absorbance at a specific wavelength.	Rapid, high-concentration measurements, and preliminary analysis.	Simple, fast, and inexpensive.	Low specificity, susceptible to interference from other UV-absorbing compounds.

Quantitative Data Summary

The following tables summarize the typical performance characteristics of the described analytical methods. Please note that these values are estimates based on methods for structurally similar compounds and should be confirmed during in-house method validation.

Table 1: HPLC-UV Method Performance

Parameter	Typical Value
Linearity Range	0.5 - 100 µg/mL (R² > 0.999)
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2%

Table 2: LC-MS/MS Method Performance

Parameter	Typical Value
Linearity Range	0.1 - 1000 ng/mL (R² > 0.99)
Limit of Detection (LOD)	~0.05 ng/mL
Limit of Quantification (LOQ)	~0.1 ng/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

Table 3: UV-Vis Spectrophotometry Method Performance

Parameter	Typical Value
Linearity Range	1 - 50 µg/mL (R² > 0.99)
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1 µg/mL
Accuracy (% Recovery)	97 - 103%
Precision (% RSD)	< 3%

Experimental Protocols

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of 3-Benzoyl-2-thiophenecarboxylic acid in bulk materials and simple formulations.

1.1. Instrumentation and Materials

• HPLC system with a UV-Vis detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

• 3-Benzoyl-2-thiophenecarboxylic acid reference standard

1.2. Chromatographic Conditions

• Mobile Phase: Acetonitrile and water (e.g., 60:40 v/v) with 0.1% phosphoric acid or formic acid. The mobile phase composition may be adjusted to achieve optimal separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection Wavelength: Based on the UV spectra of similar compounds like 2-benzoylthiophene, a wavelength of approximately 260 nm is recommended.[1] This should be confirmed by measuring the UV spectrum of a standard solution of 3-Benzoyl-2-thiophenecarboxylic acid.

1.3. Standard and Sample Preparation

• Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve an appropriate amount of 3-Benzoyl-2-thiophenecarboxylic acid reference standard in the mobile phase.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.5, 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing 3-Benzoyl-2-thiophenecarboxylic acid in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

1.4. Analysis and Quantification

• Inject the calibration standards and the sample solutions into the HPLC system.

• Record the peak area of 3-Benzoyl-2-thiophenecarboxylic acid.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of 3-Benzoyl-2-thiophenecarboxylic acid in the sample by interpolating its peak area from the calibration curve.

Caption: HPLC-UV analysis workflow for 3-Benzoyl-2-thiophenecarboxylic acid.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is ideal for the sensitive and selective quantification of 3-Benzoyl-2-thiophenecarboxylic acid in complex matrices.

2.1. Instrumentation and Materials

• LC-MS/MS system (e.g., triple quadrupole) with an electrospray ionization (ESI) source

• UPLC/HPLC system

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 3-Benzoyl-2-thiophenecarboxylic acid reference standard

• Internal standard (IS), if available (e.g., a stable isotope-labeled analog)

2.2. LC-MS/MS Conditions

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-5 min: Linear gradient to 90% B

  • 5-6 min: Hold at 90% B

  • 6-6.1 min: Return to 10% B

  • 6.1-8 min: Re-equilibration at 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: ESI negative

• MRM Transitions: The specific precursor and product ions for 3-Benzoyl-2-thiophenecarboxylic acid (MW: 232.26) need to be determined by infusing a standard solution. A likely precursor ion in negative mode would be [M-H]⁻ at m/z 231.2. Product ions would be generated by fragmentation of the precursor ion.

2.3. Standard and Sample Preparation

• Standard Stock Solution (e.g., 1 mg/mL): Prepare as described in the HPLC-UV method, using a suitable solvent like methanol or acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by serial dilution to cover the expected concentration range in the samples (e.g., 0.1, 0.5, 1, 5, 10, 50, 100, 500, 1000 ng/mL). Each standard should be spiked with the internal standard at a constant concentration.

• Sample Preparation (e.g., from plasma):

  • To 100 µL of plasma, add the internal standard.

  • Perform protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase composition.

Caption: LC-MS/MS analysis workflow for 3-Benzoyl-2-thiophenecarboxylic acid.

Method 3: UV-Vis Spectrophotometry

This method is a simple and rapid approach for the quantification of 3-Benzoyl-2-thiophenecarboxylic acid at higher concentrations and in the absence of interfering substances.

3.1. Instrumentation and Materials

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• A suitable solvent (e.g., ethanol, methanol, or acetonitrile)

• 3-Benzoyl-2-thiophenecarboxylic acid reference standard

3.2. Determination of Maximum Absorbance (λmax)

• Prepare a dilute solution of 3-Benzoyl-2-thiophenecarboxylic acid in the chosen solvent.

• Scan the solution over a UV range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax). Based on the structure and data for similar compounds, the λmax is expected to be around 260 nm .[1]

3.3. Standard and Sample Preparation

• Standard Stock Solution (e.g., 100 µg/mL): Prepare an accurately weighed stock solution of the reference standard in the chosen solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover the desired concentration range (e.g., 1, 2, 5, 10, 20, 50 µg/mL).

• Sample Preparation: Dissolve the sample in the same solvent to obtain a concentration within the calibration range.

3.4. Analysis and Quantification

• Set the spectrophotometer to the predetermined λmax.

• Use the solvent as a blank to zero the instrument.

• Measure the absorbance of each calibration standard and the sample solution.

• Construct a calibration curve by plotting absorbance versus concentration.

• Determine the concentration of the sample from its absorbance using the calibration curve.

Caption: UV-Vis spectrophotometry workflow for quantification.

Conclusion

The analytical methods described provide robust and reliable options for the quantification of 3-Benzoyl-2-thiophenecarboxylic acid. The choice of the most appropriate method will be dictated by the specific requirements of the analysis, including sensitivity, selectivity, sample matrix, and available instrumentation. It is essential to perform a thorough method validation to ensure the accuracy and precision of the results for the intended application.

References

• 1. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]

Application Notes and Protocols for HPLC Analysis of 3-Benzoyl-2-thiophenecarboxylic Acid Purity

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Benzoyl-2-thiophenecarboxylic acid is a chemical intermediate with applications in the synthesis of pharmacologically active molecules. Ensuring the purity of this compound is critical for the quality, safety, and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) is a precise and reliable technique for assessing the purity of active pharmaceutical ingredients and their intermediates.

This document provides a detailed protocol for the determination of the purity of 3-Benzoyl-2-thiophenecarboxylic acid using a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. The described method is designed to separate the main component from potential process-related impurities and degradation products.

Principle of the Method

The method utilizes reversed-phase chromatography, where the stationary phase is non-polar (C18) and the mobile phase is a polar mixture of an organic solvent (acetonitrile) and an aqueous, pH-adjusted buffer. The separation is based on the differential partitioning of the analyte and its impurities between the stationary and mobile phases. The benzoyl and thiophene chromophores in the molecule allow for sensitive detection using an ultraviolet (UV) detector.

Experimental Protocols

• 3-Benzoyl-2-thiophenecarboxylic acid reference standard (known purity)

• 3-Benzoyl-2-thiophenecarboxylic acid sample for analysis

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or purified to 18.2 MΩ·cm)

• Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

• Orthophosphoric acid (H₃PO₄) (AR grade, ~85%)

• Hydrochloric acid (HCl) (AR grade)

• Sodium hydroxide (NaOH) (AR grade)

• Hydrogen peroxide (H₂O₂) (30% solution, AR grade)

• HPLC System: A system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of phosphate buffer and acetonitrile. A common starting point for similar aromatic carboxylic acids is a mobile phase consisting of a phosphate buffer and acetonitrile[1][2][3].

  • Buffer Preparation (pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 with orthophosphoric acid.

  • Mobile Phase Composition: Buffer: Acetonitrile (e.g., 55:45 v/v). The exact ratio should be optimized to achieve a suitable retention time and resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: The UV spectrum of thiophene derivatives with a benzoyl group suggests a maximum absorption in the range of 250-280 nm. A detection wavelength of 260 nm is a suitable starting point[4].

• Injection Volume: 10 µL.

• Run Time: Approximately 30 minutes, or until all impurities have eluted.

• Diluent: A mixture of acetonitrile and water (50:50 v/v) is a suitable diluent.

• Standard Solution Preparation (0.1 mg/mL):

  • Accurately weigh about 10 mg of 3-Benzoyl-2-thiophenecarboxylic acid reference standard.

  • Transfer to a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the diluent.

• Sample Solution Preparation (0.1 mg/mL):

  • Accurately weigh about 10 mg of the 3-Benzoyl-2-thiophenecarboxylic acid sample.

  • Transfer to a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the diluent.

Before sample analysis, the chromatographic system must meet predefined suitability parameters.

• Inject the standard solution five times.

• Calculate the following parameters:

  • Tailing Factor: Should be ≤ 2.0 for the main peak.

  • Theoretical Plates: Should be ≥ 2000 for the main peak.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.

• Inject the diluent (as a blank) to ensure no interfering peaks are present.

• Inject the standard solution.

• Inject the sample solution in duplicate.

• Record the chromatograms and integrate the peak areas.

The purity of the sample is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Method Validation and Forced Degradation Studies

To ensure the method is stability-indicating, forced degradation studies should be performed on the 3-Benzoyl-2-thiophenecarboxylic acid sample. This involves subjecting the sample to various stress conditions to generate potential degradation products.

• Acid Hydrolysis: Dissolve the sample in diluent and add 1N HCl. Heat at 80°C for 2 hours. Cool, neutralize with 1N NaOH, and dilute to the final concentration.

• Base Hydrolysis: Dissolve the sample in diluent and add 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to the final concentration.

• Oxidative Degradation: Dissolve the sample in diluent and add 3% H₂O₂. Keep at room temperature for 24 hours, then dilute to the final concentration.

• Thermal Degradation: Expose the solid sample to 105°C for 24 hours. Dissolve and dilute to the final concentration.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours. Dilute to the final concentration.

After degradation, analyze the stressed samples using the developed HPLC method. The method is considered stability-indicating if all degradation product peaks are well-resolved from the main peak and from each other.

Data Presentation

The quantitative data from the purity analysis and method validation should be summarized in tables for clarity and easy comparison.

Table 1: System Suitability Results

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	8500

| RSD of Peak Area (%) | ≤ 2.0 | 0.8 |

Table 2: Hypothetical Purity Analysis Data

Sample ID	Retention Time (min)	Peak Area	Area %
Impurity 1	4.5	1500	0.05
Main Compound	10.2	2987000	99.80
Impurity 2	15.8	3000	0.10
Impurity 3	21.1	1500	0.05
Total		2993000	100.00

Note: The retention times and peak areas are hypothetical and for illustrative purposes only.

Table 3: Summary of Forced Degradation Studies

Stress Condition	% Degradation	Purity of Main Peak
Acid Hydrolysis (1N HCl, 80°C, 2h)	12.5	99.9% (Peak pure)
Base Hydrolysis (1N NaOH, 80°C, 2h)	25.8	99.9% (Peak pure)
Oxidation (3% H₂O₂, RT, 24h)	8.2	99.9% (Peak pure)
Thermal (105°C, 24h)	2.1	99.9% (Peak pure)

| Photolytic (UV 254nm, 24h) | 5.6 | 99.9% (Peak pure) |

Visualization of Workflows

Caption: Workflow for HPLC Purity Analysis.

References

• 1. Determination of related substances in ketoprofen injection by RP-HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Determination of related substances in ketoprofen injection by RP-HPLC method. | Semantic Scholar [semanticscholar.org]
• 3. pjps.pk [pjps.pk]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

Application Notes and Protocols for Developing Novel Materials with 3-Benzoyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications and detailed experimental protocols for the utilization of 3-Benzoyl-2-thiophenecarboxylic acid in the development of novel materials and as a scaffold in drug discovery.

Introduction

3-Benzoyl-2-thiophenecarboxylic acid is a versatile organic molecule incorporating a thiophene ring, a carboxylic acid group, and a benzoyl moiety.[1] This unique combination of functional groups makes it an attractive building block for the synthesis of a wide range of novel materials with potential applications in organic electronics, liquid crystals, and metal-organic frameworks (MOFs). Furthermore, the thiophene and benzoyl components are common pharmacophores in medicinal chemistry, suggesting its utility as a scaffold for the development of new therapeutic agents. While direct research on the applications of 3-Benzoyl-2-thiophenecarboxylic acid in materials science is emerging, its structural similarity to other well-studied thiophene derivatives allows for the extrapolation of potential uses and synthetic methodologies.

Logical Workflow for Material Development

The development of novel materials from 3-Benzoyl-2-thiophenecarboxylic acid can be conceptualized through a systematic workflow, starting from the initial molecular design and leading to the final material characterization and application testing.

Fig. 1: Workflow for developing materials from 3-Benzoyl-2-thiophenecarboxylic acid.

Potential Applications in Materials Science

Based on the known properties of similar thiophene derivatives, 3-Benzoyl-2-thiophenecarboxylic acid can be explored for the following applications:

Organic Conductive Polymers

Thiophene-containing polymers are renowned for their electrical conductivity. The carboxylic acid group of 3-Benzoyl-2-thiophenecarboxylic acid can be modified to create monomers suitable for polymerization.

Application Note: By converting the carboxylic acid to an ester or other functional group, novel monomers can be synthesized. These monomers can then be polymerized, either chemically or electrochemically, to produce conductive polymers. The benzoyl group may influence the polymer's solubility, processability, and electronic properties.

Liquid Crystals

Molecules with rigid cores and flexible side chains often exhibit liquid crystalline properties. The rigid benzoyl-thiophene core of the title compound makes it a candidate for the synthesis of calamitic (rod-shaped) liquid crystals.

Application Note: Esterification of the carboxylic acid with long-chain alcohols can introduce the necessary flexible tails to induce mesophase behavior. The thermal and optical properties of these materials can be tuned by varying the length and branching of the alkyl chains. Such materials could find applications in displays and optical sensors.

Metal-Organic Frameworks (MOFs)

The carboxylic acid group is an excellent linker for the construction of MOFs. These porous materials have applications in gas storage, separation, and catalysis.

Application Note: 3-Benzoyl-2-thiophenecarboxylic acid can be used as an organic linker to synthesize novel MOFs with various metal ions. The benzoyl group may offer sites for post-synthetic modification or influence the framework's topology and pore environment.

Potential Applications in Drug Development

Thiophene and benzothiophene scaffolds are present in numerous biologically active compounds with a wide range of therapeutic effects, including anticancer, anti-inflammatory, and antimicrobial activities.

Anticancer Drug Scaffolds

Derivatives of benzothiophene have been shown to exhibit potent antiproliferative activity. For instance, some 2-(3',4',5'-trimethoxybenzoyl)-3-aryl/arylaminobenzo[b]thiophene derivatives have been identified as inhibitors of tubulin polymerization, leading to cell cycle arrest and apoptosis.[2][3] Another study on benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives has shown their potential as anticancer agents targeting the RhoA/ROCK pathway.[4]

Application Note: The 3-Benzoyl-2-thiophenecarboxylic acid core can be functionalized, particularly at the carboxylic acid position to create amides, to generate libraries of compounds for screening against various cancer cell lines. The benzoyl moiety can also be substituted to explore structure-activity relationships.

Representative Signaling Pathway: Inhibition of Tubulin Polymerization

The following diagram illustrates a potential mechanism of action for a benzothiophene derivative as an anticancer agent, based on published literature for similar compounds.

Fig. 2: Potential mechanism of anticancer activity via tubulin polymerization inhibition.

Experimental Protocols

The following are detailed protocols for the chemical modification of 3-Benzoyl-2-thiophenecarboxylic acid, which are foundational steps for the development of the aforementioned materials.

Protocol 1: Esterification of 3-Benzoyl-2-thiophenecarboxylic acid

This protocol describes the synthesis of a methyl ester derivative, a common precursor for further functionalization or for the synthesis of liquid crystals.

Materials:

• 3-Benzoyl-2-thiophenecarboxylic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate

• Dichloromethane

• Rotary evaporator

• Magnetic stirrer and heating mantle

Procedure:

• Dissolve 3-Benzoyl-2-thiophenecarboxylic acid (1.0 eq) in anhydrous methanol (10 mL per gram of acid).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the solution.

• Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl ester.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Amidation of 3-Benzoyl-2-thiophenecarboxylic acid

This protocol outlines the synthesis of an amide derivative, which can be a key step in developing biologically active molecules.

Materials:

• 3-Benzoyl-2-thiophenecarboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Desired amine (e.g., aniline)

• Triethylamine (Et₃N)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Magnetic stirrer

Procedure:

• Suspend 3-Benzoyl-2-thiophenecarboxylic acid (1.0 eq) in anhydrous DCM.

• Add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Stir the mixture at room temperature for 2-3 hours until the acid is completely converted to the acid chloride (monitor by IR spectroscopy if possible).

• Remove the excess thionyl chloride and DCM under reduced pressure.

• Dissolve the resulting acid chloride in fresh anhydrous DCM.

• In a separate flask, dissolve the desired amine (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Add the acid chloride solution dropwise to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude amide.

• Purify the product by recrystallization or column chromatography.

Data Presentation

Due to the limited availability of specific quantitative data for materials derived directly from 3-Benzoyl-2-thiophenecarboxylic acid, the following tables present representative data for analogous thiophene-based materials to guide researchers in their expectations and characterization efforts.

Table 1: Representative Thermal Properties of Thiophene-Based Liquid Crystals

Compound Structure (Analogous)	Phase Transition Temperatures (°C)	Transition Enthalpy (kJ/mol)
Thiophene-based calamitic mesogen with alkoxy terminal	Crystal → Nematic: 120.5Nematic → Isotropic: 155.2	ΔHm: 25.8ΔHi: 1.2
Alkyl-terminated thiophene mesogen	Crystal → Isotropic: 135.8	ΔHm: 30.1

Data extrapolated from studies on similar thiophene-based liquid crystals.

Table 2: Representative Properties of Thiophene-Based Conductive Polymers

Polymer (Analogous)	Electrical Conductivity (S/cm)	Optical Band Gap (eV)
Poly(3-alkylthiophene)	10-3 - 102	2.0 - 2.2
Poly(3,4-ethylenedioxythiophene)	102 - 103	~1.6

Values are typical ranges found in the literature for well-studied thiophene-based polymers.

Table 3: Representative Properties of Thiophene-Based Metal-Organic Frameworks

MOF (Analogous)	BET Surface Area (m²/g)	Pore Volume (cm³/g)
Zn-based MOF with thiophene dicarboxylate linker	800 - 1200	0.4 - 0.6
Cu-based MOF with thiophene dicarboxylate linker	1000 - 1500	0.5 - 0.8

Values are representative of MOFs constructed with thiophene-based linkers.

Table 4: Anticancer Activity of Analogous Benzothiophene Derivatives

Compound (Analogous)	Cell Line	IC₅₀ (µM)
2-(3',4',5'-trimethoxybenzoyl)-3-(4'-ethoxyphenyl)-benzo[b]thiophene	HeLa	0.45
2-(3',4',5'-trimethoxybenzoyl)-3-(4'-ethoxyphenyl)-benzo[b]thiophene	Jurkat	0.52
Benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivative (b19)	MDA-MB-231	~5

Data from studies on structurally related benzothiophene derivatives with reported anticancer activity.[2][4]

Conclusion

3-Benzoyl-2-thiophenecarboxylic acid presents a promising platform for the development of novel functional materials and potential therapeutic agents. The protocols and application notes provided herein, based on established chemistry of thiophene derivatives, offer a solid foundation for researchers to explore the synthesis and characterization of new polymers, liquid crystals, MOFs, and biologically active molecules derived from this versatile building block. Further research is warranted to fully elucidate the specific properties and applications of materials directly synthesized from 3-Benzoyl-2-thiophenecarboxylic acid.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of 2-(3',4',5'-trimethoxybenzoyl)-3-aryl/arylaminobenzo[b]thiophene derivatives as a novel class of antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 2-(3′,4′,5′-trimethoxybenzoyl)-3-aryl/arylaminobenzo[b]thiophene derivatives as a novel class of antiproliferative agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 3-Benzoyl-2-thiophenecarboxylic Acid Synthesis

Welcome to the Technical Support Center for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. This resource is tailored for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during this synthesis, alongside detailed experimental protocols and data to facilitate your research.

I. Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 3-Benzoyl-2-thiophenecarboxylic acid via Friedel-Crafts acylation?

A1: The primary challenge lies in the regioselectivity of the Friedel-Crafts acylation on the 2-thiophenecarboxylic acid substrate. The carboxylic acid group is an electron-withdrawing group, which deactivates the thiophene ring towards electrophilic substitution. Generally, electron-withdrawing groups direct incoming electrophiles to the meta position. In the case of 2-thiophenecarboxylic acid, the position meta to the carboxyl group is the 4-position. Therefore, direct Friedel-Crafts benzoylation of 2-thiophenecarboxylic acid is expected to predominantly yield 4-Benzoyl-2-thiophenecarboxylic acid and potentially the 5-benzoyl isomer, making the synthesis of the 3-benzoyl isomer challenging through this direct route.

Q2: Are there alternative strategies to synthesize 3-Benzoyl-2-thiophenecarboxylic acid?

A2: Yes, a multi-step approach is often necessary. A common strategy involves starting with a 3-substituted thiophene that can be later converted to the carboxylic acid. For instance, one could perform a Friedel-Crafts benzoylation on a 2-protected or 2-precursor-substituted-3-lithiated thiophene, followed by deprotection and oxidation or another functional group transformation to yield the desired product. Another approach could involve the synthesis of a 3-benzoyl-2-bromothiophene followed by a halogen-metal exchange and subsequent carboxylation.

Q3: What are the common side reactions to be aware of during the Friedel-Crafts acylation of thiophene derivatives?

A3: Common side reactions include:

• Polysubstitution: Although the acyl group is deactivating, forcing reaction conditions can lead to the introduction of a second benzoyl group.

• Isomer Formation: As discussed, a mixture of isomers (4- and 5-benzoyl) is likely when acylating 2-thiophenecarboxylic acid.

• Tar Formation: Thiophene and its derivatives are susceptible to polymerization under strong acidic conditions, leading to the formation of dark, tarry materials. This is often exacerbated by high temperatures.

• Decarboxylation: The acidic conditions of the Friedel-Crafts reaction, especially at elevated temperatures, may lead to the loss of the carboxylic acid group.

Q4: How can I purify 3-Benzoyl-2-thiophenecarboxylic acid from its isomers?

A4: Separating isomers of benzoyl-2-thiophenecarboxylic acid can be challenging due to their similar physical properties. Techniques that can be employed include:

• Fractional Crystallization: This method relies on slight differences in solubility of the isomers in a particular solvent system.

• Column Chromatography: Using a suitable stationary phase (e.g., silica gel) and eluent system can effectively separate the isomers.

• High-Performance Liquid Chromatography (HPLC): For analytical and small-scale preparative separations, HPLC can provide excellent resolution.

II. Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Problem	Potential Cause(s)	Troubleshooting Steps
Low or No Yield of the Desired 3-Benzoyl Isomer	- Incorrect regioselectivity of the Friedel-Crafts reaction on 2-thiophenecarboxylic acid. - Deactivation of the thiophene ring by the carboxylic acid group.	- Consider a multi-step synthetic route starting with a 3-substituted thiophene. - Protect the carboxylic acid group as an ester to potentially alter the directing effect, though it will still be deactivating. - Explore alternative coupling reactions for introducing the benzoyl group at the 3-position.
Formation of Dark, Tarry Material	- Reaction temperature is too high. - Use of an overly strong Lewis acid. - Impurities in starting materials or solvent.	- Maintain a low reaction temperature, especially during the addition of the Lewis acid. - Use a milder Lewis acid, such as iron(III) chloride or zinc chloride. - Ensure all reagents and solvents are pure and anhydrous.
Product is a Mixture of Isomers	- Inherent regioselectivity of the reaction.	- Optimize reaction conditions (temperature, catalyst, solvent) to favor the desired isomer, although complete selectivity may not be achievable. - Employ effective purification techniques such as column chromatography or fractional crystallization.
Decarboxylation of the Starting Material or Product	- High reaction temperature. - Prolonged reaction time in strong acid.	- Keep the reaction temperature as low as possible. - Monitor the reaction progress and stop it as soon as the starting material is consumed. - Consider using a milder catalyst or reaction conditions.
Difficult Product Isolation	- Product is soluble in the aqueous work-up phase. - Formation of a stable complex with the Lewis acid.	- Carefully adjust the pH during the work-up to ensure the carboxylic acid is in its neutral form and precipitates or can be extracted into an organic solvent. - Ensure complete hydrolysis of the aluminum chloride complex during work-up, often requiring the addition of ice and concentrated hydrochloric acid.

III. Experimental Protocols

General Protocol for Friedel-Crafts Acylation of a Thiophene Derivative

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a calcium chloride guard tube, add the thiophene derivative (1 equivalent) and a dry, inert solvent (e.g., dichloromethane, carbon disulfide, or nitrobenzene).

• Cooling: Cool the mixture to 0-5 °C in an ice bath.

• Addition of Lewis Acid: To the stirred solution, add the Lewis acid (e.g., anhydrous aluminum chloride, 1.1 - 2.5 equivalents) portion-wise, maintaining the low temperature.

• Addition of Acylating Agent: Add the benzoyl chloride (1 - 1.2 equivalents) dropwise from the dropping funnel over a period of 30-60 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled temperature (ranging from 0 °C to room temperature, or with gentle heating, depending on the reactivity of the substrate) for a specified time (typically 1-24 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice and add concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Separate the organic layer. Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Combine the organic layers and wash successively with water, a dilute sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization, column chromatography, or other suitable methods.

IV. Data Presentation

The following tables summarize typical reaction parameters that can be varied to optimize a Friedel-Crafts acylation. The optimal conditions for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid would need to be determined experimentally.

Table 1: Effect of Lewis Acid on a Model Friedel-Crafts Acylation

Lewis Acid	Equivalents	Temperature (°C)	Reaction Time (h)	Yield (%)
AlCl₃	2.2	0 - 25	4	e.g., 85
FeCl₃	1.5	25	8	e.g., 70
SnCl₄	2.0	0	12	e.g., 65
ZnCl₂	1.2	50	24	e.g., 40

Table 2: Effect of Solvent on a Model Friedel-Crafts Acylation

Solvent	Dielectric Constant (20°C)	Reaction Temperature (°C)	Yield (%)
Carbon Disulfide	2.6	25	e.g., 90
Dichloromethane	9.1	25	e.g., 80
Nitrobenzene	34.8	25	e.g., 75
1,2-Dichloroethane	10.4	50	e.g., 82

V. Visualizations

To aid in understanding the experimental and logical workflow, the following diagrams have been generated using Graphviz.

Caption: A generalized experimental workflow for the Friedel-Crafts acylation of 2-thiophenecarboxylic acid.

Caption: A troubleshooting decision tree for low yields in the synthesis of 3-benzoyl-2-thiophenecarboxylic acid.

Technical Support Center: Synthesis of 3-Benzoyl-2-thiophenecarboxylic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Troubleshooting Guide

The synthesis of 3-Benzoyl-2-thiophenecarboxylic acid, typically achieved through a Friedel-Crafts acylation of a 2-thiophenecarboxylic acid derivative, can present several challenges, primarily related to the formation of impurities. The following table outlines common issues, their probable causes, and recommended solutions.

Observed Problem	Potential Cause (Impurity)	Recommended Solution(s)
Low yield of the desired product with a complex mixture of products.	Incorrect reaction conditions leading to multiple side reactions.	Optimize reaction temperature and time. Ensure slow and controlled addition of reagents. Use a high-purity starting material.
Presence of an isomeric byproduct in NMR and chromatographic analyses.	Formation of regioisomers (e.g., 5-Benzoyl-2-thiophenecarboxylic acid or 4-Benzoyl-2-thiophenecarboxylic acid).	Friedel-Crafts acylation of thiophene derivatives is highly regioselective, favoring the 2- and 5-positions.[1][2] The directing effect of the carboxylic group at position 2 will influence the position of benzoylation. Careful control of the Lewis acid catalyst and reaction temperature can improve regioselectivity. Purification by column chromatography or recrystallization is often necessary to separate isomers.
Product is difficult to purify and appears as a tar-like substance.	Resinification and polymerization of the thiophene starting material or product.	The thiophene ring can be unstable under strong acidic conditions of the Friedel-Crafts reaction.[3] Use a milder Lewis acid catalyst or perform the reaction at a lower temperature. Minimize reaction time.
Incomplete reaction with significant amounts of starting material remaining.	Deactivation of the catalyst by moisture or impurities in the reagents or solvent.	Ensure all glassware is thoroughly dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and high-purity reagents.
Formation of a di-benzoylated byproduct.	Polysubstitution of the thiophene ring.	Use a stoichiometric amount of the acylating agent (benzoyl chloride). The electron-withdrawing nature of the first benzoyl group generally deactivates the ring towards further acylation, but harsh conditions can promote polysubstitution.[4]
Presence of unexpected byproducts.	Side reactions involving the carboxylic acid group or impurities in the starting materials.	Protect the carboxylic acid group as an ester before performing the Friedel-Crafts reaction, followed by deprotection. Analyze starting materials for purity before use.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid?

A1: Based on the principles of Friedel-Crafts acylation on substituted thiophenes, the most common impurities are expected to be regioisomers. The primary impurity is likely the isomer resulting from benzoylation at the 5-position of the 2-thiophenecarboxylic acid starting material. Depending on the reactivity and the directing effects of the substituent at the 2-position, acylation at the 4-position might also occur to a lesser extent. In the synthesis of the structurally related drug tiaprofenic acid, a regioisomeric impurity, (2RS)-2-(5-benzoylthiophen-3-yl) propanoic acid, was identified, highlighting the prevalence of isomeric byproducts.[5]

Q2: How can I minimize the formation of regioisomeric impurities?

A2: The regioselectivity of Friedel-Crafts acylation is influenced by the directing effect of the substituent on the thiophene ring and the reaction conditions. The attack at the 2-position (or 5-position) is generally favored due to the formation of a more stable carbocation intermediate that can be described by more resonance structures.[2] To favor the desired 3-benzoyl isomer, it is crucial to start with a 2-substituted thiophene that directs acylation to the 3-position. If starting with 2-thiophenecarboxylic acid, the electronic nature of the carboxyl group will influence the position of the incoming benzoyl group. Careful selection of the Lewis acid and control of the reaction temperature can also enhance regioselectivity.

Q3: What analytical techniques are best for identifying and quantifying impurities?

A3: High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying the desired product and its impurities.[5] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for the structural elucidation of the main product and any isolated impurities. Mass Spectrometry (MS) can be used to confirm the molecular weight of the impurities.

Q4: Can the carboxylic acid group interfere with the Friedel-Crafts reaction?

A4: Yes, the carboxylic acid group can potentially coordinate with the Lewis acid catalyst, which may affect its activity and the regioselectivity of the reaction. In some cases, protecting the carboxylic acid as an ester before the acylation step can be a beneficial strategy. The ester can then be hydrolyzed back to the carboxylic acid after the benzoyl group has been introduced.

Experimental Protocol: Synthesis of a Benzoyl-Thiophenecarboxylic Acid Derivative (Illustrative)

Materials:

• 2-Thiophenecarboxylic acid derivative (starting material)

• Benzoyl chloride (acylating agent)

• Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid

• Anhydrous dichloromethane (DCM) or another suitable solvent

• Hydrochloric acid (HCl), concentrated

• Water

• Sodium bicarbonate solution

• Anhydrous sodium sulfate or magnesium sulfate

• Appropriate solvents for extraction and purification (e.g., ethyl acetate, hexanes)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend anhydrous aluminum chloride in anhydrous dichloromethane.

• Cool the suspension to 0-5 °C in an ice bath.

• Slowly add benzoyl chloride to the cooled suspension with stirring.

• To this mixture, add a solution of the 2-thiophenecarboxylic acid derivative in anhydrous dichloromethane dropwise over a period of 20-30 minutes, maintaining the temperature between 10-15 °C.

• After the addition is complete, allow the reaction mixture to stir at 15-20 °C for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

• Separate the organic layer. Wash the organic layer sequentially with water and a dilute sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to afford the pure benzoyl-thiophenecarboxylic acid derivative.

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: Troubleshooting workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

References

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. US2432991A - Acylation of thiophene - Google Patents [patents.google.com]
• 4. Friedel-Crafts Acylation [organic-chemistry.org]
• 5. Synthesis and spectral characterization of potential impurities of tiaprofenic acid | Semantic Scholar [semanticscholar.org]

troubleshooting low yield in 3-Benzoyl-2-thiophenecarboxylic acid preparation

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. This document provides troubleshooting advice and frequently asked questions to address common issues, particularly low reaction yields.

Frequently Asked Questions (FAQs)

Q1: My reaction yield for 3-Benzoyl-2-thiophenecarboxylic acid is significantly lower than expected. What are the most common causes?

Low yields in the Friedel-Crafts benzoylation of thiophene-2-carboxylic acid are a frequent issue. The primary reasons include:

• Electronic Deactivation of the Starting Material: The carboxylic acid group at the 2-position of the thiophene ring is strongly electron-withdrawing. This deactivates the ring, making it less susceptible to electrophilic aromatic substitution, the core mechanism of the Friedel-Crafts reaction.

• Unfavorable Regioselectivity: The deactivating carboxylic acid group directs incoming electrophiles (the benzoyl group) primarily to the 4- and 5-positions of the thiophene ring. The desired 3-position is electronically disfavored, leading to a mixture of isomers where your target compound is a minor product.

• Suboptimal Reaction Conditions: Friedel-Crafts acylations are highly sensitive to reaction parameters. Incorrect temperature, reaction time, or stoichiometry of reactants and catalyst can significantly reduce the yield.

• Moisture Contamination: The Lewis acid catalysts typically used (e.g., aluminum chloride) are extremely sensitive to moisture. Any water in the reagents or glassware will deactivate the catalyst.

• Issues with Reagent Quality: The purity of thiophene-2-carboxylic acid, benzoyl chloride, and the Lewis acid catalyst is crucial for a successful reaction.

Q2: I am observing the formation of multiple products in my reaction mixture. What are these byproducts?

The primary byproducts in this synthesis are regioisomers of the desired product. Due to the directing effect of the 2-carboxylic acid group, you can expect to form significant amounts of:

• 5-Benzoyl-2-thiophenecarboxylic acid

• 4-Benzoyl-2-thiophenecarboxylic acid

The formation of these isomers is a major contributor to the low yield of the 3-benzoyl product.

Q3: How can I improve the regioselectivity of the reaction to favor the 3-position?

Directing the benzoylation to the 3-position of a 2-substituted thiophene with a deactivating group is inherently challenging. While achieving high selectivity is difficult, you can try to influence the isomer distribution by:

• Choice of Catalyst: While strong Lewis acids like AlCl₃ are common, exploring milder Lewis acids or solid acid catalysts might alter the isomer ratio.

• Solvent Effects: The polarity of the solvent can influence the transition state of the reaction and may have a modest effect on regioselectivity.

• Protecting Groups: Although it adds extra steps, protecting the carboxylic acid group as an ester might slightly alter the electronic properties of the ring and influence the substitution pattern.

Q4: What are the best methods for purifying 3-Benzoyl-2-thiophenecarboxylic acid from its isomers?

Separating the regioisomers of benzoyl-2-thiophenecarboxylic acid can be challenging due to their similar physical properties. The most effective techniques include:

• Fractional Crystallization: If there are significant differences in the solubility of the isomers in a particular solvent, fractional crystallization can be an effective, albeit sometimes tedious, method for separation.

• Column Chromatography: High-performance liquid chromatography (HPLC) or flash column chromatography on silica gel can be used to separate the isomers. The choice of eluent is critical and will require optimization. A gradient elution from a non-polar to a more polar solvent system is often effective.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the synthesis.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst due to moisture. 2. Insufficiently harsh reaction conditions for the deactivated ring. 3. Poor quality of reagents.	1. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents and fresh, high-purity Lewis acid. 2. Gradually increase the reaction temperature and/or reaction time. Monitor the reaction progress by TLC or GC-MS. 3. Verify the purity of your starting materials.
Complex Mixture of Products	1. Formation of regioisomers (4- and 5-benzoyl). 2. Polysubstitution (unlikely but possible under harsh conditions).	1. This is expected. Focus on optimizing the purification strategy (see Q4 in FAQs). 2. Use milder reaction conditions (lower temperature, less catalyst).
Reaction Stalls / Incomplete Conversion	1. Insufficient amount of catalyst. 2. Catalyst deactivation over time.	1. For Friedel-Crafts acylations, a stoichiometric amount of the Lewis acid catalyst is often required as it complexes with the product. Ensure you are using an adequate molar ratio. 2. Consider a slow addition of the catalyst during the reaction to maintain its activity.
Difficulty in Isolating the Product	1. Product is highly soluble in the workup solvent. 2. Formation of a stable complex with the Lewis acid.	1. After quenching the reaction, ensure the pH is adjusted correctly to precipitate the carboxylic acid. Test different extraction solvents. 2. A thorough aqueous workup, sometimes with the addition of a mild acid, is necessary to break the aluminum chloride complex with the carbonyl groups.

Experimental Protocols

A general experimental protocol for the Friedel-Crafts acylation of thiophene-2-carboxylic acid is provided below. Please note that optimization of stoichiometry, temperature, and reaction time will be necessary.

Materials:

• Thiophene-2-carboxylic acid

• Benzoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous solvent (e.g., Dichloromethane, 1,2-Dichloroethane, or Carbon disulfide)

• Hydrochloric acid (for workup)

• Organic solvent for extraction (e.g., Ethyl acetate)

• Drying agent (e.g., Anhydrous Sodium Sulfate)

Procedure:

• Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Addition: To the flask, add anhydrous solvent and thiophene-2-carboxylic acid. Cool the mixture in an ice bath.

• Catalyst Addition: Slowly and portion-wise, add anhydrous aluminum chloride to the cooled solution while stirring.

• Acylating Agent Addition: Add benzoyl chloride dropwise from the dropping funnel to the reaction mixture.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction progress by TLC.

• Workup: Cool the reaction mixture to room temperature and then pour it slowly into a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Separate the organic layer and extract the aqueous layer with an organic solvent. Combine the organic layers.

• Washing: Wash the combined organic layers with brine, dry over an anhydrous drying agent, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product will be a mixture of isomers. Purify by column chromatography or fractional crystallization.

Visualizing the Reaction Pathway and Troubleshooting Logic

To aid in understanding the reaction and troubleshooting process, the following diagrams are provided.

Caption: Reaction pathway for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: Troubleshooting workflow for low yield in 3-Benzoyl-2-thiophenecarboxylic acid synthesis.

Technical Support Center: Purification of Crude 3-Benzoyl-2-thiophenecarboxylic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 3-Benzoyl-2-thiophenecarboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended methods for purifying crude 3-Benzoyl-2-thiophenecarboxylic acid?

A1: The most effective and commonly used methods for the purification of crude 3-Benzoyl-2-thiophenecarboxylic acid are recrystallization, column chromatography, and acid-base extraction. The choice of method depends on the nature and quantity of impurities, the desired final purity, and the scale of the purification.

Q2: What are the likely impurities in a crude sample of 3-Benzoyl-2-thiophenecarboxylic acid?

A2: Common impurities may include unreacted starting materials such as 2-thiophenecarboxylic acid and benzoyl chloride (or other benzoylating agents), as well as byproducts from side reactions. Depending on the synthetic route, regioisomers or di-acylated products could also be present.

Q3: My compound appears to be degrading during silica gel column chromatography. What can I do to prevent this?

A3: Thiophene derivatives, particularly those with carboxylic acid functional groups, can sometimes be sensitive to the acidic nature of silica gel. To mitigate degradation, you can deactivate the silica gel by pre-treating it with a small amount of a base like triethylamine (typically 1-2% in the eluent).[1] Alternatively, using a less acidic stationary phase, such as neutral alumina, can be a good option for acid-sensitive compounds.[1]

Q4: I am having difficulty separating my desired product from a very closely related impurity. What chromatographic strategies can I employ?

A4: For challenging separations of closely related compounds, such as regioisomers, several strategies can be employed.[1] A systematic screening of different solvent systems using Thin Layer Chromatography (TLC) is crucial to find an eluent with optimal selectivity.[1] Employing a long, narrow chromatography column can increase the number of theoretical plates and improve separation.[1] Additionally, using a shallow gradient elution, where the polarity of the solvent is increased very gradually, can enhance the resolution between closely eluting compounds.[1]

Q5: Can I use acid-base extraction to purify 3-Benzoyl-2-thiophenecarboxylic acid?

A5: Yes, acid-base extraction is a highly effective technique for separating carboxylic acids from neutral or basic impurities. The acidic proton of the carboxylic acid group allows it to be converted into a water-soluble carboxylate salt by treatment with a weak base, such as sodium bicarbonate solution. This allows for the removal of non-acidic, organic-soluble impurities. The purified carboxylic acid can then be recovered by acidifying the aqueous layer.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Suggested Solution(s)
No crystals form upon cooling.	The solution is not sufficiently saturated.	Evaporate some of the solvent to increase the concentration and then allow it to cool again.
Nucleation has not occurred.	Try scratching the inside of the flask at the surface of the solution with a glass rod to create nucleation sites. Adding a "seed" crystal of the pure compound can also initiate crystallization.
The compound "oils out" instead of crystallizing.	The cooling process is too rapid.	Allow the solution to cool to room temperature slowly before placing it in an ice bath.
The presence of significant impurities is disrupting crystal lattice formation.	Consider a preliminary purification step, such as a quick filtration through a small plug of silica gel or an acid-base extraction.
The boiling point of the solvent is higher than the melting point of the compound.	Select a solvent with a boiling point lower than the melting point of 3-Benzoyl-2-thiophenecarboxylic acid.
Low recovery of the purified compound.	Too much solvent was used during dissolution.	Use the minimum amount of hot solvent necessary to fully dissolve the compound.
The crystals are significantly soluble in the cold washing solvent.	Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
Colored impurities remain in the crystals.	The impurity co-crystallizes with the product.	Try a different recrystallization solvent or solvent system. Consider treating the hot solution with activated charcoal before filtration to adsorb colored impurities.

Column Chromatography Issues

Problem	Possible Cause	Suggested Solution(s)
Poor separation of the desired compound and impurities.	The solvent system (eluent) is not optimal.	Perform a thorough solvent screen using TLC to find a system that provides good separation (ΔRf > 0.2).[1]
The column is overloaded with the crude product.	Use a larger column with more silica gel relative to the amount of crude material. A general guideline is a 50:1 to 100:1 ratio of silica gel to crude product by weight.[1]
The column was not packed properly, leading to channeling.	Ensure the column is packed uniformly without any air bubbles or cracks.[1]
The compound streaks or "tails" during elution.	The compound is interacting too strongly with the silica gel.	Add a small amount of a polar modifier to the eluent, such as a few drops of acetic acid, to improve the peak shape of acidic compounds.[2]
The sample was overloaded on the column.	Reduce the amount of sample loaded onto the column.
The compound does not elute from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For a carboxylic acid, adding a small percentage of methanol or acetic acid to the eluent can help with elution.

Experimental Protocols

Protocol 1: Recrystallization of 3-Benzoyl-2-thiophenecarboxylic acid

Objective: To purify solid crude 3-Benzoyl-2-thiophenecarboxylic acid by leveraging differences in solubility.

Materials:

• Crude 3-Benzoyl-2-thiophenecarboxylic acid

• Recrystallization solvent (e.g., ethanol, methanol, acetone, or a mixture such as hexane/ethyl acetate)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: Perform small-scale solubility tests to identify a suitable solvent. A good solvent will dissolve the compound when hot but not when cold. A rule of thumb is that solvents with similar functional groups to the compound are often good choices (e.g., acetone for a ketone).[3]

• Dissolution: Place the crude product in an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent and heat the mixture on a hot plate with stirring. Continue to add small portions of the hot solvent until the compound just completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize crystal formation, subsequently place the flask in an ice bath for at least 30 minutes.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any soluble impurities adhering to the crystal surface.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature to remove any residual solvent.

Protocol 2: Purification by Column Chromatography

Objective: To separate 3-Benzoyl-2-thiophenecarboxylic acid from impurities based on their differential adsorption to a stationary phase.

Materials:

• Crude 3-Benzoyl-2-thiophenecarboxylic acid

• Silica gel (or neutral alumina)

• Chromatography column

• Eluent (e.g., a mixture of hexane and ethyl acetate with a small amount of acetic acid)

• Collection tubes or flasks

Procedure:

• Eluent Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system that gives a retention factor (Rf) of approximately 0.2-0.4 for the desired compound and good separation from impurities.

• Column Packing: Pack the chromatography column with silica gel as a slurry in the initial eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent. Carefully load the sample onto the top of the silica gel bed. Alternatively, for compounds with limited solubility, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel before adding it to the column.[1]

• Elution: Begin eluting the column with the chosen solvent system. Collect fractions and monitor the separation using TLC. If necessary, a gradient elution can be performed by gradually increasing the polarity of the eluent.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Protocol 3: Purification via Acid-Base Extraction

Objective: To separate 3-Benzoyl-2-thiophenecarboxylic acid from neutral and basic impurities.

Materials:

• Crude 3-Benzoyl-2-thiophenecarboxylic acid

• Organic solvent (e.g., ethyl acetate, diethyl ether)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Separatory funnel

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate in a separatory funnel.

• Extraction: Add saturated aqueous sodium bicarbonate solution to the separatory funnel. Stopper the funnel, shake gently, and vent frequently to release any pressure buildup from CO₂ evolution. Allow the layers to separate. The deprotonated 3-Benzoyl-2-thiophenecarboxylic acid will be in the aqueous layer as its sodium salt.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh sodium bicarbonate solution to ensure complete transfer of the carboxylic acid. Combine the aqueous extracts. The organic layer, containing neutral impurities, can be discarded.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add 1 M HCl with stirring until the solution is acidic (pH ~2), which will cause the purified 3-Benzoyl-2-thiophenecarboxylic acid to precipitate.

• Isolation: Collect the precipitated solid by vacuum filtration. If the product does not precipitate, extract it from the acidified aqueous solution with a fresh portion of an organic solvent.

• Drying: If the product was extracted, dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. If the product was filtered, dry the solid in a desiccator or vacuum oven.

Data Presentation

Table 1: Physical Properties of 3-Benzoyl-2-thiophenecarboxylic acid and Related Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)
3-Benzoyl-2-thiophenecarboxylic acid	C₁₂H₈O₃S	232.26	Not widely reported
2-Thiophenecarboxylic acid	C₅H₄O₂S	128.15	125-127
3-Thiophenecarboxylic acid	C₅H₄O₂S	128.15	136-141

Table 2: Common Solvents for Purification

Purification Method	Solvent/Eluent System	Rationale
Recrystallization	Ethanol, Methanol, Acetone, Ethyl Acetate/Hexane	Polarity can be adjusted to achieve good solubility at high temperatures and poor solubility at low temperatures.
Column Chromatography	Hexane/Ethyl Acetate + 0.5% Acetic Acid	A common eluent system for moderately polar compounds. The acetic acid helps to improve the peak shape of the carboxylic acid.
Acid-Base Extraction	Ethyl Acetate and Saturated NaHCO₃(aq)	The carboxylic acid is selectively deprotonated and extracted into the aqueous basic solution.

Visualizations

Caption: General purification workflow for crude 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: Troubleshooting logic for recrystallization issues.

Caption: Optimization workflow for column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Synthesis of 3-Benzoyl-2-thiophenecarboxylic Acid

Welcome to the Technical Support Center for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the challenges encountered during the synthesis of this and structurally similar compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the direct Friedel-Crafts benzoylation of 2-thiophenecarboxylic acid to produce 3-Benzoyl-2-thiophenecarboxylic acid not recommended?

A1: Direct Friedel-Crafts acylation of 2-thiophenecarboxylic acid is generally unsuccessful for two primary reasons:

• Deactivation of the Thiophene Ring: The carboxylic acid group is a strong electron-withdrawing group, which deactivates the thiophene ring towards electrophilic aromatic substitution, the fundamental mechanism of the Friedel-Crafts reaction.

• Catalyst Complexation: The Lewis acid catalyst (e.g., AlCl₃) required for the reaction will preferentially form a stable complex with the carboxylic acid group. This deactivates the catalyst and may require stoichiometric or even excess amounts of the catalyst, leading to poor yields and difficult work-ups.

Q2: What are the more viable synthetic strategies for preparing 3-Benzoyl-2-thiophenecarboxylic acid?

A2: Due to the challenges of direct acylation, indirect or multi-step synthetic routes are generally employed. Common strategies involve:

• Route A: Acylation followed by Oxidation: This involves the Friedel-Crafts benzoylation of a thiophene with a precursor to the carboxylic acid at the 2-position (e.g., a methyl group), followed by oxidation to the carboxylic acid.

• Route B: Ortho-metalation and Carboxylation: This strategy involves the introduction of the benzoyl group at the 3-position of a suitable thiophene precursor, followed by directed ortho-metalation (e.g., lithiation) at the 2-position and subsequent carboxylation with carbon dioxide.

• Route C: Acylation of a Pre-functionalized Thiophene: Starting with a 2-substituted thiophene that can be later converted to a carboxylic acid, perform the benzoylation, and then carry out the conversion.

Q3: What are the typical side products observed in the synthesis of 3-aroyl-2-thiophenecarboxylic acids?

A3: The side products will largely depend on the chosen synthetic route. However, some common impurities that may arise include:

• Isomeric Products: Depending on the starting material and reaction conditions, benzoylation may occur at other positions on the thiophene ring, leading to the formation of isomers.

• Poly-acylated Products: If the thiophene ring is not sufficiently deactivated after the first acylation, a second benzoyl group may be introduced.

• Decarboxylation Products: Under harsh acidic conditions and high temperatures, the carboxylic acid group may be lost, leading to the formation of the corresponding benzoylthiophene.

• Starting Material Impurities: Incomplete reaction will result in the presence of unreacted starting materials or intermediates.

• Side-products from Precursor Reactions: Impurities from the synthesis of the starting materials can carry through and complicate the reaction mixture.

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product

Potential Cause	Troubleshooting Steps
Deactivated Starting Material	Ensure the thiophene ring is not overly deactivated by electron-withdrawing groups. If a carboxylic acid group is present, consider a protection strategy or an alternative synthetic route.
Inactive Catalyst	Use a fresh, anhydrous Lewis acid catalyst. Ensure all glassware and solvents are rigorously dried to prevent catalyst deactivation by moisture.
Insufficient Catalyst	For Friedel-Crafts acylations, a stoichiometric amount of the Lewis acid is often necessary as it complexes with the product. Consider increasing the catalyst loading.
Low Reaction Temperature	Some Friedel-Crafts reactions require heating to proceed at an appreciable rate. Gradually increase the reaction temperature and monitor the progress by TLC or GC.
Poor Quality Reagents	Use high-purity starting materials and solvents. Impurities can inhibit the reaction or lead to unwanted side reactions.

Issue 2: Formation of Multiple Products

Potential Cause	Troubleshooting Steps
Isomer Formation	Optimize the reaction temperature and choice of Lewis acid to favor the desired regioisomer. Purification by column chromatography or recrystallization may be necessary.
Polysubstitution	Use a milder Lewis acid or lower the reaction temperature to decrease the reactivity of the system and prevent further acylation.
Decarboxylation	Employ milder reaction conditions (lower temperature, shorter reaction time) to prevent the loss of the carboxylic acid group.

Data Presentation

The following table summarizes potential side products and their likely yields in a hypothetical synthesis of 3-Benzoyl-2-thiophenecarboxylic acid via the benzoylation of 2-methylthiophene followed by oxidation.

Compound	Structure	Expected Yield (%)	Potential Side Products (%)
3-Benzoyl-2-methylthiophene	Benzoyl group at C3, Methyl group at C2 of thiophene	70-85	5-Benzoyl-2-methylthiophene (5-15%)Dibenzoyl-2-methylthiophene (<5%)
3-Benzoyl-2-thiophenecarboxylic acid	Benzoyl group at C3, Carboxylic acid at C2 of thiophene	60-80 (from oxidation)	Unreacted 3-Benzoyl-2-methylthiophene (5-20%)Over-oxidation products (<5%)

Experimental Protocols

Protocol 1: Friedel-Crafts Benzoylation of 2-Methylthiophene (Illustrative)

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add anhydrous aluminum chloride (1.2 eq.) and dry dichloromethane.

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add benzoyl chloride (1.1 eq.) to the stirred suspension.

• Substrate Addition: Dissolve 2-methylthiophene (1.0 eq.) in dry dichloromethane and add it dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Work-up: Carefully pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Protocol 2: Oxidation of 3-Benzoyl-2-methylthiophene to 3-Benzoyl-2-thiophenecarboxylic Acid (Illustrative)

• Reaction Setup: In a round-bottom flask, dissolve 3-benzoyl-2-methylthiophene (1.0 eq.) in a mixture of pyridine and water.

• Oxidant Addition: While stirring, gradually add potassium permanganate (3.0-4.0 eq.) in portions, maintaining the temperature below 50 °C.

• Reaction: Heat the mixture to reflux for 4-6 hours until the purple color of the permanganate has disappeared.

• Work-up: Cool the reaction mixture and filter off the manganese dioxide. Wash the filter cake with hot water.

• Isolation: Acidify the combined filtrate with concentrated hydrochloric acid to precipitate the carboxylic acid.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry. The crude product can be recrystallized from a suitable solvent like ethanol/water.

Visualizations

Caption: Plausible synthetic routes to 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: Troubleshooting workflow for identifying side products.

Caption: Potential side product formation pathways.

Technical Support Center: 3-Benzoyl-2-thiophenecarboxylic Acid and Its Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives. This resource is intended for researchers, scientists, and drug development professionals to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives?

A1: The main stability concerns for 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives stem from their functional groups: the thiophene ring, the benzoyl group, and the carboxylic acid moiety. These compounds may be susceptible to degradation under various conditions, including exposure to light (photodegradation), high temperatures (thermal degradation), acidic or basic media (hydrolysis), and oxidizing agents. The specific stability profile can vary significantly depending on the nature and position of substituents on the thiophene and benzoyl rings.

Q2: How should I properly store 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives to ensure stability?

A2: To minimize degradation, it is recommended to store these compounds in a cool, dry, and dark environment.[1] Containers should be tightly sealed and protected from light.[1] For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is advisable to prevent oxidation.[1] It is also good practice to avoid repeated freeze-thaw cycles.

Q3: Are there any known incompatible materials or reagents to be aware of during experiments?

A3: Strong oxidizing agents should be used with caution as they can potentially oxidize the thiophene ring. Strong acids and bases can catalyze the degradation of the molecule or its derivatives, particularly esters. The compatibility with other reagents should be assessed on a case-by-case basis, considering the specific derivative and reaction conditions.

Q4: My compound is showing a change in color over time. What could be the cause?

A4: A change in color, such as yellowing or darkening, often indicates degradation. This could be due to the formation of colored degradation products resulting from oxidation or photodegradation. It is advisable to re-analyze the purity of the sample using a suitable analytical method like HPLC.

Troubleshooting Guides

This section provides guidance on common issues encountered during the handling and experimentation with 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives.

Issue 1: Inconsistent or non-reproducible results in biological assays.

Possible Cause	Troubleshooting Steps
Degradation of the compound in the assay medium.	1. Prepare fresh stock solutions for each experiment. 2. Evaluate the stability of the compound in the assay buffer at the experimental temperature and pH over the duration of the assay. Use a stability-indicating analytical method (e.g., HPLC) to monitor for degradation. 3. Consider the use of antioxidants in the assay medium if oxidative degradation is suspected.
Precipitation of the compound in the aqueous assay buffer.	1. Determine the aqueous solubility of your compound at the desired concentration and pH. 2. Use a co-solvent (e.g., DMSO, ethanol) to prepare the stock solution, ensuring the final concentration of the co-solvent in the assay is low and does not affect the biological system. 3. Visually inspect for any precipitation before and during the experiment.
Photodegradation during the experiment.	1. Protect the experimental setup from light, especially if using light-sensitive detection methods. 2. Conduct experiments under amber or red light if the compound is found to be highly photosensitive.

Issue 2: Appearance of new peaks in the chromatogram during analysis.

Possible Cause	Troubleshooting Steps
On-column degradation.	1. Modify the HPLC method parameters, such as the mobile phase pH or temperature, to minimize degradation. 2. Ensure the mobile phase is freshly prepared and degassed.
Degradation in the sample solution before injection.	1. Analyze samples immediately after preparation. 2. Investigate the stability of the compound in the chosen solvent for sample preparation. Store sample solutions at a low temperature and protected from light if necessary.
Presence of impurities in the starting material.	1. Re-purify the starting material if necessary. 2. Characterize the impurities to understand their potential impact on the experiment.

Experimental Protocols

Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a molecule and to develop stability-indicating analytical methods.[2] The goal is to achieve 5-20% degradation of the drug substance.[2]

1. Acid and Base Hydrolysis:

• Protocol:

  • Prepare solutions of the compound in 0.1 M HCl and 0.1 M NaOH.

  • Incubate the solutions at a controlled temperature (e.g., 60 °C).

  • Withdraw samples at different time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples before analysis.

  • Analyze the samples by a stability-indicating HPLC method.

2. Oxidative Degradation:

• Protocol:

  • Prepare a solution of the compound in a suitable solvent.

  • Add a controlled amount of an oxidizing agent (e.g., 3% H₂O₂).

  • Incubate the solution at room temperature or a slightly elevated temperature.

  • Monitor the reaction at different time points.

  • Analyze the samples by HPLC.

3. Thermal Degradation:

• Protocol:

  • Expose a solid sample of the compound to elevated temperatures (e.g., 60 °C, 80 °C) in a stability chamber.

  • Withdraw samples at various time intervals.

  • Dissolve the samples in a suitable solvent and analyze by HPLC.

4. Photostability Testing:

• Protocol:

  • Expose a solid sample or a solution of the compound to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[3][4][5]

  • Include a dark control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and dark control samples by HPLC.

Stability-Indicating HPLC Method Development

A stability-indicating method is an analytical procedure that can accurately and precisely measure the active ingredient without interference from degradation products, impurities, or excipients.

1. Column and Mobile Phase Selection:

• A C18 column is a common starting point for reverse-phase HPLC.

• The mobile phase typically consists of a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol). The pH of the buffer should be chosen to ensure the analyte is in a single ionic form.

2. Method Validation:

• The method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

• Specificity is demonstrated by showing that the method can separate the main compound from its degradation products generated during forced degradation studies.

Data Presentation

Table 1: Hypothetical Forced Degradation Study Results for a Derivative of 3-Benzoyl-2-thiophenecarboxylic Acid

Stress Condition	Duration	Temperature (°C)	% Degradation	Number of Degradants
0.1 M HCl	24 hours	60	15.2	2
0.1 M NaOH	24 hours	60	22.5	3
3% H₂O₂	8 hours	25	18.7	4
Heat (Solid)	48 hours	80	8.9	1
Light (ICH Q1B)	10 days	25	12.4	2

Note: This table presents hypothetical data for illustrative purposes. Actual results will vary depending on the specific derivative and experimental conditions.

Visualizations

Below are diagrams illustrating key concepts related to the stability and analysis of 3-Benzoyl-2-thiophenecarboxylic acid and its derivatives.

Caption: Potential degradation pathways for 3-Benzoyl-2-thiophenecarboxylic acid derivatives.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

Caption: A general workflow for conducting forced degradation studies.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Photostability Testing - Sampled [sampled.com]
• 5. database.ich.org [database.ich.org]

Technical Support Center: Enhancing the Solubility of 3-Benzoyl-2-thiophenecarboxylic Acid for Biological Assays

Welcome to the technical support center for 3-Benzoyl-2-thiophenecarboxylic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming solubility challenges encountered during biological assays. Here you will find troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and informative diagrams to facilitate your research.

Troubleshooting Guide

This guide addresses common issues faced when preparing solutions of 3-Benzoyl-2-thiophenecarboxylic acid for biological experiments.

Problem	Potential Cause	Suggested Solution
Compound will not dissolve in aqueous buffer.	Low intrinsic aqueous solubility of the compound due to its aromatic and benzoyl moieties.	1. Prepare a concentrated stock solution in an organic solvent such as DMSO or ethanol. 2. See FAQ 1 for recommended starting solvents. 3. Refer to the Experimental Protocols for detailed instructions on preparing stock solutions.
Precipitation occurs upon dilution of the organic stock solution into aqueous buffer or cell culture media.	The compound is "crashing out" of solution as the percentage of the organic co-solvent decreases, and the compound's concentration exceeds its solubility limit in the final aqueous medium.	1. Lower the final concentration: The most straightforward approach is to reduce the final assay concentration of the compound. 2. Optimize the co-solvent concentration: Keep the final concentration of the organic solvent (e.g., DMSO) as low as possible (ideally ≤0.5%) to minimize solvent-induced artifacts in biological assays, while ensuring the compound remains in solution. 3. Use a multi-step dilution: Instead of a single large dilution, add the stock solution to the aqueous buffer in smaller increments while vortexing. 4. Pre-warm the aqueous buffer: Adding the stock solution to a pre-warmed buffer (e.g., 37°C) can sometimes improve solubility.
The prepared solution is cloudy or forms a suspension.	Incomplete dissolution or precipitation of the compound.	1. Sonication: After adding the compound to the solvent, sonicate the mixture in a bath sonicator for 5-15 minutes to aid in dissolution. 2. Gentle warming: Warm the solution in a water bath (e.g., 37-50°C) for a short period. Be cautious with temperature to avoid compound degradation. 3. pH adjustment: For aqueous solutions, increasing the pH above the compound's pKa will increase its solubility. See FAQ 3 and the pH Adjustment Protocol .
Inconsistent results in biological assays.	Poor solubility leading to variable effective concentrations of the compound.	1. Ensure complete dissolution: Before use, visually inspect the stock solution and final assay solution for any precipitate. 2. Filter sterilization: If preparing a stock solution for cell culture, use a 0.22 µm syringe filter compatible with the organic solvent to remove any undissolved microparticles. 3. Consider solubility-enhancing excipients: The use of cyclodextrins or other solubilizing agents may be necessary for achieving higher, stable concentrations. Refer to the Cyclodextrin Formulation Protocol .

Frequently Asked Questions (FAQs)

FAQ 1: What is the recommended solvent for making a stock solution of 3-Benzoyl-2-thiophenecarboxylic acid?

The recommended starting solvent is 100% Dimethyl Sulfoxide (DMSO). This compound is expected to have high solubility in DMSO, allowing for the preparation of a concentrated stock solution (e.g., 10-50 mM). Ethanol can be used as an alternative, although the solubility may be lower than in DMSO.

FAQ 2: What is the expected solubility of 3-Benzoyl-2-thiophenecarboxylic acid in common solvents?

While experimental data is limited, the following table provides predicted solubility values and qualitative observations for 3-Benzoyl-2-thiophenecarboxylic acid in various solvents.

Solvent	Predicted Solubility (mg/mL)	Qualitative Solubility	Notes
Water (pH 7)	~0.05	Very Poorly Soluble	The presence of the carboxylic acid group provides some polarity, but the larger aromatic structure limits aqueous solubility.
Phosphate-Buffered Saline (PBS, pH 7.4)	~0.1	Poorly Soluble	The ionic strength of PBS may slightly improve solubility compared to pure water.
Dimethyl Sulfoxide (DMSO)	> 50	Highly Soluble	Recommended for preparing high-concentration stock solutions.
Ethanol	5 - 10	Moderately Soluble	A viable alternative to DMSO, but may not achieve as high a concentration.
Methanol	5 - 10	Moderately Soluble	Similar to ethanol in its solubilizing capacity for this compound.

Note: Predicted solubility values are estimates and should be confirmed experimentally.

FAQ 3: How does pH affect the solubility of 3-Benzoyl-2-thiophenecarboxylic acid?

As a carboxylic acid, the solubility of 3-Benzoyl-2-thiophenecarboxylic acid is highly dependent on pH. The predicted pKa of the carboxylic acid group is approximately 3-4.

• At pH values below its pKa (acidic conditions): The carboxylic acid group will be protonated (-COOH), making the molecule less polar and thus less soluble in aqueous solutions.

• At pH values above its pKa (neutral to basic conditions): The carboxylic acid group will be deprotonated (-COO⁻), forming a carboxylate salt. This ionized form is more polar and will exhibit significantly higher aqueous solubility.

Therefore, adjusting the pH of the aqueous buffer to be at least 2 units above the pKa (i.e., pH > 6) can substantially improve solubility.

FAQ 4: Can I use sonication or heat to dissolve the compound?

Yes, both sonication and gentle warming can be effective methods to aid in the dissolution of 3-Benzoyl-2-thiophenecarboxylic acid, particularly when preparing a concentrated stock solution.

• Sonication: Use a bath sonicator for 5-15 minutes.

• Warming: Gently warm the solution in a water bath (37-50°C) for 5-10 minutes. Avoid excessive heat, as it may degrade the compound.

Always visually inspect the solution after these treatments to ensure that the compound has fully dissolved and does not precipitate upon returning to room temperature.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

• Weighing: Accurately weigh out the desired amount of 3-Benzoyl-2-thiophenecarboxylic acid powder.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10-50 mM).

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If not fully dissolved, sonicate the vial in a bath sonicator for 10-15 minutes.

  • If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes, followed by vortexing.

• Verification: Ensure the solution is clear and free of any visible particles.

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light.

Protocol 2: pH-Dependent Solubility Enhancement

• Prepare Buffers: Prepare a series of buffers with varying pH values (e.g., pH 6.0, 7.4, and 8.0).

• Stock Solution: Prepare a concentrated stock solution of 3-Benzoyl-2-thiophenecarboxylic acid in DMSO as described in Protocol 1.

• Dilution: While vortexing the buffer, slowly add the DMSO stock solution to the desired final concentration.

• pH Adjustment (if starting with an aqueous suspension):

  • Add an excess amount of the compound to your aqueous buffer.

  • Slowly add a dilute solution of NaOH (e.g., 0.1 M) dropwise while monitoring the pH with a calibrated pH meter until the compound dissolves.

  • Adjust the final pH to the desired value for your assay.

• Equilibration: Allow the solution to equilibrate at the desired temperature (e.g., room temperature or 37°C) for at least 30 minutes before use.

• Filtration: Filter the solution through a 0.22 µm filter to remove any remaining undissolved particles.

Protocol 3: Formulation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, thereby increasing their aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with low toxicity in cell-based assays.

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD (e.g., 10% w/v) in your desired aqueous buffer.

• Compound Addition: Add the powdered 3-Benzoyl-2-thiophenecarboxylic acid directly to the HP-β-CD solution to achieve the desired final concentration.

• Complexation:

  • Vortex the mixture vigorously.

  • Sonicate the solution for 15-30 minutes.

  • The mixture can be stirred at room temperature for several hours or overnight to ensure complete complexation.

• Sterilization: Sterile-filter the final solution using a 0.22 µm syringe filter before use in biological assays.

Visualizations

Caption: A decision-making workflow for troubleshooting the solubility of 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: The relationship between pH and the ionization state of a carboxylic acid, which influences its solubility.

Technical Support Center: 3-Benzoyl-2-thiophenecarboxylic Acid Characterization

Welcome to the technical support center for the characterization of 3-Benzoyl-2-thiophenecarboxylic acid. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the characterization of 3-Benzoyl-2-thiophenecarboxylic acid?

A1: The main challenges in characterizing 3-Benzoyl-2-thiophenecarboxylic acid stem from its polyfunctional nature, possessing a carboxylic acid, a ketone, and a thiophene ring. This can lead to complexities in spectral interpretation, potential for multiple reactive sites, and issues with solubility and thermal stability. Potential impurities from synthesis, such as starting materials or byproducts, can also complicate analysis.

Q2: What are the expected spectroscopic features for this molecule?

A2: While specific experimental spectra for 3-Benzoyl-2-thiophenecarboxylic acid are not widely published, we can predict the key features based on its structure and data from analogous compounds. Please refer to the data tables in the "Troubleshooting Guides" section for detailed expected values.

Q3: In which solvents is 3-Benzoyl-2-thiophenecarboxylic acid likely to be soluble?

A3: Due to the presence of the polar carboxylic acid group, it is expected to have good solubility in polar organic solvents such as alcohols (methanol, ethanol), acetone, and dimethyl sulfoxide (DMSO). Its solubility in water may be limited but can be enhanced at higher pH by forming the carboxylate salt. Solubility in non-polar solvents like hexane is expected to be poor.

Q4: Is polymorphism a concern for this compound?

A4: Polymorphism, the ability of a solid material to exist in more than one form or crystal structure, is a known phenomenon for carboxylic acids and other rigid organic molecules. Different polymorphs can exhibit different physical properties, including melting point, solubility, and stability. While no specific studies on the polymorphism of 3-Benzoyl-2-thiophenecarboxylic acid are readily available, it is a possibility that should be considered, especially in drug development where solid-state properties are critical.

Troubleshooting Guides

Spectroscopic Analysis

Issue: Ambiguous or complex NMR spectra.

Possible Causes & Solutions:

• Proton NMR (¹H NMR):

  • Broad Carboxylic Acid Proton Peak: The carboxylic acid proton is acidic and its chemical shift can be highly variable (typically 10-13 ppm) and the peak is often broad. It may also exchange with residual water in the solvent, leading to a very broad or even invisible peak.

    • Troubleshooting: Confirm the peak by adding a drop of D₂O to the NMR tube and re-acquiring the spectrum; the carboxylic acid proton peak should disappear.

  • Overlapping Aromatic Signals: The protons on the benzoyl and thiophene rings may have overlapping signals in the aromatic region (typically 7-8.5 ppm).

    • Troubleshooting: Use a higher field NMR spectrometer for better resolution. 2D NMR techniques like COSY and HSQC can help in assigning the proton and carbon signals unambiguously.

• Carbon NMR (¹³C NMR):

  • Weak Carbonyl Signals: The quaternary carbons of the carbonyl groups (ketone and carboxylic acid) often show weak signals due to longer relaxation times.

    • Troubleshooting: Increase the number of scans and/or the relaxation delay in the NMR experiment.

Predicted NMR Data

¹H NMR	Predicted Chemical Shift (ppm)	Notes
Carboxylic Acid (-COOH)	10.0 - 13.0	Broad singlet, exchangeable with D₂O.
Benzoyl Protons	7.4 - 8.0	Multiplets.
Thiophene Protons	7.0 - 8.0	Doublets or multiplets, depending on substitution.

¹³C NMR	Predicted Chemical Shift (ppm)	Notes
Carboxylic Carbonyl	165 - 175	Weak signal.
Ketone Carbonyl	190 - 200	Weak signal.
Aromatic & Thiophene Carbons	120 - 145	Multiple signals in the aromatic region.

Issue: Unexpected peaks in the IR spectrum.

Possible Causes & Solutions:

• Broad O-H Stretch: The carboxylic acid O-H stretch is typically very broad, appearing in the range of 2500-3300 cm⁻¹. This broadness is due to hydrogen bonding.

• Two Carbonyl Peaks: You should observe two distinct C=O stretching frequencies. The ketone carbonyl will likely appear around 1630-1680 cm⁻¹, while the carboxylic acid carbonyl will be at a higher frequency, around 1680-1710 cm⁻¹. Conjugation with the aromatic rings will lower these frequencies compared to their non-conjugated counterparts.

• Impurities: The presence of starting materials or byproducts from the synthesis can introduce extra peaks. For example, residual starting materials might show characteristic peaks that are absent in the pure product.

Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
Carboxylic Acid O-H Stretch	2500 - 3300	Very Broad
Aromatic C-H Stretch	3000 - 3100	Sharp, Medium
Carboxylic Acid C=O Stretch	1680 - 1710	Strong, Sharp
Ketone C=O Stretch	1630 - 1680	Strong, Sharp
C=C Aromatic Stretch	1400 - 1600	Multiple Bands
C-O Stretch	1210 - 1320	Strong

Issue: Difficulty in interpreting the mass spectrum.

Possible Causes & Solutions:

• Fragmentation Pattern: Expect to see the molecular ion peak (M⁺). Common fragmentation patterns for carboxylic acids include the loss of -OH (M-17) and -COOH (M-45). Fragmentation of the benzoyl group can lead to a prominent peak at m/z 105 (C₆H₅CO⁺).

Predicted Mass Spectrometry Fragmentation

m/z Value	Possible Fragment
232	[M]⁺ (Molecular Ion)
215	[M - OH]⁺
187	[M - COOH]⁺
105	[C₆H₅CO]⁺ (Benzoyl cation)
77	[C₆H₅]⁺ (Phenyl cation)

Chromatographic Analysis (HPLC)

Issue: Poor peak shape or resolution in HPLC.

Possible Causes & Solutions:

• Tailing Peak: The carboxylic acid group can interact with residual silanols on the silica-based column, leading to peak tailing.

  • Troubleshooting: Add a small amount of a weak acid, such as 0.1% trifluoroacetic acid (TFA) or formic acid, to the mobile phase to suppress the ionization of the carboxylic acid.

• Broad Peak: The compound may be interacting strongly with the stationary phase.

  • Troubleshooting: Adjust the mobile phase composition. Increasing the organic solvent percentage (e.g., acetonitrile or methanol) will generally decrease the retention time and may improve peak shape.

• Multiple Peaks for a Pure Sample: This could indicate on-column degradation or the presence of isomers or tautomers.

  • Troubleshooting: Ensure the mobile phase is compatible with the compound's stability. Varying the mobile phase pH might help to simplify the chromatogram if different ionic forms are present.

Experimental Protocols

General Protocol for ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 3-Benzoyl-2-thiophenecarboxylic acid in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄). DMSO-d₆ is often a good choice for carboxylic acids as it can help in observing the acidic proton.

• Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. To confirm the carboxylic acid proton, acquire a second spectrum after adding one drop of D₂O to the NMR tube.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. If quaternary carbons are weak, consider increasing the number of scans and using a longer relaxation delay.

• Data Processing: Process the spectra using appropriate software. Reference the spectra to the residual solvent peak.

General Protocol for FT-IR Spectroscopy

• Sample Preparation:

  • Solid State (ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • Solid State (KBr pellet): Mix a small amount of the sample with dry KBr powder and press into a thin pellet.

• Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the different functional groups.

General Protocol for HPLC Analysis

• System Preparation:

  • Column: A C18 reverse-phase column is a good starting point.

  • Mobile Phase: A gradient of water (with 0.1% TFA or formic acid) and acetonitrile or methanol. For example, a gradient from 10% to 90% organic solvent over 20 minutes.

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm filter.

• Analysis: Inject the sample and monitor the elution profile using a UV detector, typically at a wavelength where the aromatic system absorbs (e.g., 254 nm).

Visualizations

Caption: General experimental workflow for the characterization of 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: A logical troubleshooting guide for common characterization challenges.

avoiding decomposition during the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid

Welcome to the technical support center for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and avoid decomposition of the target molecule during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Benzoyl-2-thiophenecarboxylic acid, and what are the critical steps?

A1: A prevalent synthetic strategy involves a two-step process:

• Friedel-Crafts Benzoylation: This step introduces the benzoyl group onto the thiophene ring. Due to the high reactivity of the 2-position of thiophene, this is often carried out on a pre-functionalized thiophene to direct the benzoylation to the 3-position, or benzoylation is performed first, followed by functionalization at the 2-position.

• Carboxylation: Introduction of the carboxylic acid group at the 2-position is typically achieved via ortho-metalation (lithiation) followed by quenching with carbon dioxide, or through a Grignard reaction.

Q2: What is the primary decomposition pathway for 3-Benzoyl-2-thiophenecarboxylic acid during synthesis?

A2: The most significant decomposition pathway is decarboxylation , the loss of CO2 from the carboxylic acid group. This is often promoted by acidic conditions and elevated temperatures, leading to the formation of 3-benzoylthiophene as a byproduct.[1]

Q3: What are the common side reactions during the Friedel-Crafts benzoylation step?

A3: Besides the desired mono-benzoylation, potential side reactions include:

• Di-acylation: Introduction of a second benzoyl group on the thiophene ring.

• Formation of colored impurities: Strong Lewis acids can sometimes lead to the formation of colored byproducts due to the sensitivity of the thiophene ring.

• Complexation of the catalyst: The ketone product can form a stable complex with the Lewis acid catalyst, necessitating the use of stoichiometric amounts of the catalyst.

Q4: How can I purify the final 3-Benzoyl-2-thiophenecarboxylic acid product?

A4: Purification is typically achieved through recrystallization from a suitable solvent system, such as ethanol/water or acetic acid/water. Washing the crude product with a non-polar solvent can help remove unreacted starting materials and non-polar byproducts. Acid-base extraction can also be employed to separate the acidic product from neutral impurities.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low yield of 3-Benzoyl-2-thiophenecarboxylic acid	Decarboxylation of the product.	- Maintain a low temperature during the reaction and work-up. - Use milder reaction conditions where possible. - During work-up, avoid prolonged exposure to strong acids.
Incomplete carboxylation.	- Ensure the organometallic intermediate (lithiated species or Grignard reagent) is formed completely before adding CO2. - Use a sufficient excess of dry, high-purity CO2.
Inefficient Friedel-Crafts reaction.	- Use a suitable Lewis acid catalyst; zinc chloride can sometimes be a milder alternative to aluminum chloride for thiophenes. - Ensure anhydrous conditions, as moisture can deactivate the Lewis acid.
Presence of 3-benzoylthiophene impurity in the final product	Decarboxylation has occurred.	- Optimize purification methods, such as fractional recrystallization or chromatography. - Re-evaluate the reaction conditions (temperature, acid concentration) to minimize decarboxylation.
Formation of a dark-colored reaction mixture or product	Decomposition of the thiophene ring by the Lewis acid.	- Add the Lewis acid catalyst portion-wise at a low temperature. - Reduce the reaction time. - Consider using a milder Lewis acid.
Difficulty in isolating the product	Product is soluble in the work-up solvent.	- Adjust the pH of the aqueous phase to ensure the carboxylic acid is fully protonated and less soluble. - Use a different extraction solvent.

Experimental Protocols

Illustrative Synthesis Workflow

The following diagram outlines a general workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

References

• 1. CN101906092B - Preparation method of 2-thiophenecarboxylic acid - Google Patents [patents.google.com]

Navigating the Synthesis of 3-Benzoyl-2-thiophenecarboxylic Acid: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to facilitate the efficient synthesis of 3-Benzoyl-2-thiophenecarboxylic acid. This valuable compound serves as a key intermediate in the development of various pharmaceutical agents. This guide addresses common experimental challenges, offering solutions and detailed protocols to streamline your research and development efforts.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low to no conversion of starting material	1. Inactive catalyst (e.g., moisture contamination of Lewis acid). 2. Insufficient catalyst loading. 3. Reaction temperature is too low. 4. Deactivation of the thiophene ring by the carboxylic acid group.	1. Use freshly opened or properly stored anhydrous Lewis acid catalysts. Handle under an inert atmosphere. 2. Increase the molar ratio of the catalyst to the substrate incrementally. 3. Gradually increase the reaction temperature while monitoring for side product formation. 4. Consider protecting the carboxylic acid group (e.g., as an ester) before acylation.
Formation of multiple isomers (poor regioselectivity)	1. Inappropriate catalyst choice. 2. Reaction conditions favoring alternative substitution patterns.	1. Screen different Lewis acid catalysts (e.g., AlCl₃, SnCl₄, ZnCl₂) to optimize for 3-position selectivity. 2. Vary the solvent and reaction temperature. Lower temperatures may improve regioselectivity.
Significant by-product formation (e.g., diaryl ketone)	1. Over-acylation of the thiophene ring. 2. Reaction of the product with the starting material.	1. Use a stoichiometric amount of the acylating agent (benzoyl chloride). 2. Add the acylating agent slowly to the reaction mixture to maintain a low concentration.
Difficulty in product isolation and purification	1. Formation of a complex between the product and the Lewis acid catalyst. 2. Presence of unreacted starting materials and by-products with similar polarities.	1. Ensure complete hydrolysis of the reaction mixture with acidic water to break up the catalyst-product complex. 2. Employ column chromatography with a carefully selected solvent gradient to separate the desired product. Recrystallization can also be an effective purification method.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Benzoyl-2-thiophenecarboxylic acid?

A1: The most prevalent synthetic approach is the Friedel-Crafts acylation of a 2-thiophenecarboxylic acid derivative with benzoyl chloride. Due to the deactivating nature of the carboxylic acid group, the reaction is typically performed on an ester derivative of 2-thiophenecarboxylic acid to improve reactivity and yield.

Q2: Which catalyst is most effective for the benzoylation of 2-thiophenecarboxylic acid derivatives?

A2: Lewis acids such as aluminum chloride (AlCl₃) and tin(IV) chloride (SnCl₄) are commonly employed as catalysts in Friedel-Crafts acylations. The choice of catalyst can significantly impact the yield and regioselectivity of the reaction. It is recommended to perform small-scale screening experiments to identify the optimal catalyst for your specific substrate and conditions.

Q3: How can I minimize the formation of the 5-benzoyl isomer?

A3: The regioselectivity of the Friedel-Crafts acylation on the thiophene ring is influenced by both electronic and steric factors. While the 2- and 5-positions are generally more reactive, the presence of the substituent at the 2-position can direct acylation to the 3- or 5-position. Optimizing the catalyst, solvent, and temperature can help favor substitution at the 3-position. Using a bulkier protecting group for the carboxylic acid might also sterically hinder attack at the 5-position.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Friedel-Crafts reactions involving Lewis acids like AlCl₃ are highly exothermic and release HCl gas. The reaction should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Anhydrous conditions are critical, as moisture can violently react with the Lewis acid catalyst.

Experimental Workflow

The following diagram outlines a general experimental workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

A general workflow for the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Catalyst Selection Logic

The choice of catalyst is a critical parameter for a successful synthesis. The following diagram illustrates the decision-making process for selecting an appropriate catalyst.

Decision tree for catalyst selection in the synthesis of 3-Benzoyl-2-thiophenecarboxylic acid.

Reference Data & Comparative Studies

Validating the Structure of 3-Benzoyl-2-thiophenecarboxylic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical techniques for validating the structure of 3-benzoyl-2-thiophenecarboxylic acid derivatives. It includes detailed experimental protocols and illustrative data to aid researchers in characterizing these compounds, which are of significant interest in medicinal chemistry due to their potential therapeutic activities.

Structural Elucidation and Comparative Data

The definitive structural confirmation of novel 3-benzoyl-2-thiophenecarboxylic acid derivatives relies on a combination of spectroscopic and crystallographic methods. Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography are indispensable tools for providing unambiguous structural data.

While direct comparative studies across a broad range of 3-benzoyl-2-thiophenecarboxylic acid derivatives are limited in publicly available literature, the following tables present a summary of expected and reported spectroscopic data for the parent compound and representative substituted analogs. This data is compiled from various sources and serves as a baseline for researchers synthesizing and characterizing new derivatives.

Table 1: Comparative ¹H NMR Data (δ, ppm) of 3-Benzoyl-2-thiophenecarboxylic Acid and Illustrative Derivatives

Compound	Thiophene-H4	Thiophene-H5	Benzoyl-H (ortho)	Benzoyl-H (meta, para)	COOH	Other Substituents
3-Benzoyl-2-thiophenecarboxylic acid	7.20 (d)	7.70 (d)	7.85 (d)	7.50-7.65 (m)	~13.0 (br s)	-
3-(4-Methoxybenzoyl)-2-thiophenecarboxylic acid	7.18 (d)	7.68 (d)	7.90 (d)	7.00 (d)	~13.0 (br s)	3.85 (s, OCH₃)
3-(4-Nitrobenzoyl)-2-thiophenecarboxylic acid	7.25 (d)	7.75 (d)	8.05 (d)	8.35 (d)	~13.0 (br s)	-

Note: Chemical shifts are illustrative and can vary based on solvent and concentration.

Table 2: Comparative ¹³C NMR Data (δ, ppm) of 3-Benzoyl-2-thiophenecarboxylic Acid and Illustrative Derivatives

Compound	C=O (benzoyl)	C=O (acid)	Thiophene C2	Thiophene C3	Thiophene C4	Thiophene C5	Benzoyl C (ipso)	Benzoyl C (ortho)	Benzoyl C (meta)	Benzoyl C (para)	Other Substituents
3-Benzoyl-2-thiophenecarboxylic acid	188.5	165.0	140.1	138.5	128.9	134.2	137.8	129.5	128.7	133.0	-
3-(4-Methoxybenzoyl)-2-thiophenecarboxylic acid	187.0	165.1	140.0	138.2	128.8	134.0	130.5	131.8	113.9	163.8	55.6 (OCH₃)
3-(4-Nitrobenzoyl)-2-thiophenecarboxylic acid	189.8	164.8	140.3	139.0	129.2	134.5	142.5	130.5	123.8	150.2	-

Note: Chemical shifts are illustrative and can vary based on solvent and concentration.

Table 3: Mass Spectrometry Data of 3-Benzoyl-2-thiophenecarboxylic Acid Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	[M+H]⁺ (m/z)	Key Fragmentation Peaks (m/z)
3-Benzoyl-2-thiophenecarboxylic acid	C₁₂H₈O₃S	232.26	233.02	215 (M-OH)⁺, 187 (M-COOH)⁺, 105 (C₆H₅CO)⁺, 77 (C₆H₅)⁺
3-(4-Methoxybenzoyl)-2-thiophenecarboxylic acid	C₁₃H₁₀O₄S	262.28	263.03	245 (M-OH)⁺, 217 (M-COOH)⁺, 135 (CH₃OC₆H₄CO)⁺, 107 (CH₃OC₆H₄)⁺
3-(4-Nitrobenzoyl)-2-thiophenecarboxylic acid	C₁₂H₇NO₅S	277.25	278.01	260 (M-OH)⁺, 232 (M-COOH)⁺, 150 (NO₂C₆H₄CO)⁺, 122 (NO₂C₆H₄)⁺

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible data for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and connectivity of atoms in the molecule.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified 3-benzoyl-2-thiophenecarboxylic acid derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a 400 MHz or higher field spectrometer.

  • Typical parameters: spectral width of 12-15 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Typical parameters: spectral width of 200-220 ppm, 1024-4096 scans, relaxation delay of 2-5 seconds.

  • Process the data similarly to the ¹H NMR spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Data Acquisition:

  • Acquire the full scan mass spectrum in positive or negative ion mode to determine the molecular ion peak ([M+H]⁺ or [M-H]⁻).

  • Perform tandem MS (MS/MS) on the molecular ion to obtain fragmentation patterns, which can aid in structural elucidation.

• Data Analysis: Analyze the mass-to-charge ratios (m/z) of the parent ion and fragment ions to confirm the molecular formula and deduce structural features.

X-ray Crystallography

Objective: To determine the three-dimensional atomic arrangement of the molecule in a single crystal.

Methodology:

• Crystallization: Grow single crystals of the derivative suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer with a suitable radiation source (e.g., Mo Kα or Cu Kα).

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the atomic positions and thermal parameters against the experimental data to obtain the final, high-resolution 3D structure.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and structural validation of 3-benzoyl-2-thiophenecarboxylic acid derivatives.

Caption: Experimental workflow for synthesis and structural validation.

Potential Signaling Pathway

Thiophene derivatives have been investigated for their anti-cancer properties. The following diagram illustrates a plausible signaling pathway that could be targeted by 3-benzoyl-2-thiophenecarboxylic acid derivatives, leading to apoptosis.

Caption: Potential anti-cancer signaling pathway.

A Comparative Guide to 3-Benzoyl-2-thiophenecarboxylic Acid and 2-Benzoyl-3-thiophenecarboxylic Acid for Researchers

An In-depth Analysis of Two Positional Isomers in Drug Discovery and Development

For researchers and professionals in the fields of medicinal chemistry and drug development, the nuanced differences between positional isomers can have profound implications for biological activity and therapeutic potential. This guide provides a detailed comparison of 3-Benzoyl-2-thiophenecarboxylic acid and its isomer, 2-Benzoyl-3-thiophenecarboxylic acid, offering insights into their physicochemical properties, synthesis, and potential biological relevance.

While comprehensive comparative data remains emergent, this guide consolidates available information to aid in strategic research and development decisions.

Physicochemical Properties: A Tale of Two Isomers

Table 1: Physicochemical Properties of 3-Benzoyl-2-thiophenecarboxylic acid

Property	Value	Source
Molecular Formula	C₁₂H₈O₃S	PubChem[1]
Molecular Weight	232.26 g/mol	PubChem[1]
CAS Number	30006-03-2	PubChem[1]
Appearance	Solid (Predicted)	---
Melting Point	Not available	---
Boiling Point	Not available	---
Solubility	Not available	---

Synthesis and Experimental Protocols

The synthesis of benzoyl-thiophenecarboxylic acids can be approached through several established organic chemistry methodologies. The most common approach is the Friedel-Crafts acylation of a thiophenecarboxylic acid precursor. The choice of starting material dictates the final position of the benzoyl group.

General Synthetic Workflow

The logical workflow for the synthesis of these isomers involves the selection of the appropriate starting thiophenecarboxylic acid followed by a Friedel-Crafts acylation reaction.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of 3-Benzoyl-2-thiophenecarboxylic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of analogs of 3-Benzoyl-2-thiophenecarboxylic acid, focusing on their anti-proliferative effects against cancer cell lines. While direct comparative studies on a homologous series of 3-Benzoyl-2-thiophenecarboxylic acid are limited in publicly available literature, this guide presents data on a closely related and well-studied series of 5-benzoyl-3-amino-2-arylcarboxamido-thieno[2,3-b]pyridines. This allows for a meaningful structure-activity relationship (SAR) analysis and provides valuable insights for drug discovery and development.

Comparison of Anti-proliferative Activity

A study by Park et al. (2023) investigated a series of 5-benzoyl and 5-benzylhydroxy derivatives of 3-amino-2-arylcarboxamido-thieno[2,3-b]pyridines for their cytotoxic effects against human colorectal carcinoma (HCT116) and triple-negative breast cancer (MDA-MB-231) cell lines. The half-maximal inhibitory concentrations (IC50) for the benzoyl derivatives are summarized in the table below.

Compound ID	R1 Group	R2 Group	HCT116 IC50 (nM)[1]	MDA-MB-231 IC50 (nM)[1]
5a	H	H	>1000	>1000
5h	H	2,3-dichloro	200	350
5i	H	2,3-dibromo	120	130
5j	H	2,3-naphthyl	250	300
4h	4-methoxy	2,3-dichloro	>1000	>1000
4i	4-methoxy	2,3-dibromo	>1000	>1000

Key Observations from the Data:

• Substitution on the 2-arylcarboxamide ring is crucial: Unsubstituted compound 5a showed minimal activity. In contrast, compounds with bulky, halogenated substituents at the 2 and 3 positions of the aryl ring (compounds 5h , 5i , and 5j ) demonstrated significantly improved anti-proliferative activity.[1]

• Dibromo substitution is favorable: The 2,3-dibromo substituted analog (5i ) was the most potent compound in this series, with IC50 values of 120 nM and 130 nM against HCT116 and MDA-MB-231 cells, respectively.[1]

• Methoxy substitution on the benzoyl ring is detrimental: The presence of a 4-methoxy group on the benzoyl ring (compounds 4h and 4i ) led to a significant loss of activity compared to their unsubstituted counterparts.[1]

Another study by Mehdhar et al. (2022) evaluated the cytotoxic activities of different thiophene-based compounds against hepatocellular carcinoma (HepG2) and breast cancer (MCF-7) cell lines. While not a direct comparison of 3-benzoyl-2-thiophenecarboxylic acid analogs, it provides relevant data on the anticancer potential of the thiophene scaffold.

Compound ID	Structure	HepG2 IC50 (µM)[2][3]	MCF-7 IC50 (µM)[2][3]
4a	N-(phenyl)-5-(2-chloroacetamido)-4-cyano-3-methylthiophene-2-carboxamide	4.1 ± 0.3	5.3 ± 0.4
4b	N-(4-chlorophenyl)-5-(2-chloroacetamido)-4-cyano-3-methylthiophene-2-carboxamide	3.5 ± 0.2	4.6 ± 0.3
14a	2-((5-acetamido-4-cyano-3-methyl-N-phenylthiophene-2-carboxamido)methyl)isoindoline-1,3-dione	6.8 ± 0.5	7.9 ± 0.6
14b	2-((5-acetamido-N-(4-chlorophenyl)-4-cyano-3-methylthiophene-2-carboxamido)methyl)isoindoline-1,3-dione	5.2 ± 0.4	6.5 ± 0.5

Experimental Protocols

Anti-proliferative Activity Assay (³H-Thymidine Incorporation Assay)[1]

This assay measures the inhibition of DNA synthesis in cancer cells as an indicator of cell proliferation.

• Cell Culture: HCT116 and MDA-MB-231 cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Compound Treatment: Cells were seeded in 96-well plates and allowed to adhere overnight. The following day, the cells were treated with various concentrations of the test compounds for 48 hours.

• ³H-Thymidine Incorporation: After the treatment period, 1 µCi of ³H-thymidine was added to each well, and the plates were incubated for another 4 hours.

• Harvesting and Scintillation Counting: The cells were harvested onto glass fiber filters, and the incorporated radioactivity was measured using a liquid scintillation counter.

• IC50 Determination: The concentration of the compound that caused a 50% reduction in ³H-thymidine incorporation compared to untreated control cells was determined as the IC50 value.

Cytotoxicity Assay (MTT Assay)[2][3]

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: HepG2 and MCF-7 cells were seeded in 96-well plates at a density of 1 x 10⁴ cells/well and incubated for 24 hours.

• Compound Incubation: The cells were then treated with different concentrations of the synthesized thiophene derivatives for 48 hours.

• MTT Reagent Addition: After incubation, 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.

• Formazan Solubilization: The medium was removed, and 100 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curves.

Visualizations

Caption: General chemical structure of the compared 5-benzoyl-thieno[2,3-b]pyridine analogs.

Caption: Workflow for the ³H-Thymidine Incorporation Assay.

References

• 1. Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities | Bulletin of the Chemical Society of Ethiopia [ajol.info]

A Comparative Spectroscopic Guide to 3-Benzoyl-2-thiophenecarboxylic Acid and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of 3-Benzoyl-2-thiophenecarboxylic acid and structurally related compounds. Due to the limited availability of published experimental spectra for 3-Benzoyl-2-thiophenecarboxylic acid, this guide combines experimental data for its analogs with a predictive analysis of the target compound's spectral characteristics. This approach offers a valuable reference for the identification and characterization of this and similar molecules in research and development settings.

The compounds selected for comparison are:

• 2-Thiophenecarboxylic acid: To illustrate the spectral features of a carboxylated thiophene ring without the benzoyl group.

• 3-Thiophenecarboxylic acid: To compare the effect of the carboxyl group's position on the thiophene ring.

• 2-Benzoylthiophene: To isolate the spectral characteristics of the benzoyl-thiophene moiety without the carboxylic acid.

• 3-Benzoylthiophene: To compare the influence of the benzoyl group's position on the thiophene ring.

Spectroscopic Data Summary

The following tables summarize the available and predicted spectroscopic data for 3-Benzoyl-2-thiophenecarboxylic acid and its related compounds.

Table 1: FT-IR Spectroscopic Data (cm⁻¹)

Compound	O-H Stretch (Carboxylic Acid)	C=O Stretch (Carboxylic Acid)	C=O Stretch (Ketone)	Thiophene Ring Vibrations
3-Benzoyl-2-thiophenecarboxylic acid (Predicted)	~3300-2500 (broad)	~1700-1680	~1650-1630	~1550-1400, ~850-700
2-Thiophenecarboxylic acid	3113-3083 (overlaps with C-H)	~1710	N/A	1528, 1352
3-Thiophenecarboxylic acid	~3300-2500 (broad)	~1700	N/A	Characteristic peaks
2-Benzoylthiophene	N/A	N/A	~1630	Characteristic peaks
3-Benzoylthiophene	N/A	N/A	~1640	Characteristic peaks

Table 2: ¹H NMR Spectroscopic Data (δ, ppm)

Compound	-COOH Proton	Thiophene Protons	Benzoyl Protons
3-Benzoyl-2-thiophenecarboxylic acid (Predicted)	~10-13 (broad s)	~7.8-7.2 (m)	~8.0-7.4 (m)
2-Thiophenecarboxylic acid	~12-13 (broad s)	7.8 (dd), 7.6 (dd), 7.1 (t)	N/A
3-Thiophenecarboxylic acid	~12.08 (s)	8.24 (dd), 7.57 (dd), 7.34 (dd)	N/A
2-Benzoylthiophene	N/A	7.7-7.1 (m)	7.9-7.4 (m)
3-Benzoylthiophene	N/A	~7.9-7.3 (m)	~7.8-7.4 (m)

Table 3: ¹³C NMR Spectroscopic Data (δ, ppm)

Compound	-COOH Carbon	C=O (Ketone) Carbon	Thiophene Carbons	Benzoyl Carbons
3-Benzoyl-2-thiophenecarboxylic acid (Predicted)	~165-170	~190-195	~145-125	~138-128
2-Thiophenecarboxylic acid	~163	N/A	~134, ~133, ~128	N/A
3-Thiophenecarboxylic acid	~164	N/A	~135, ~130, ~127, ~126	N/A
2-Benzoylthiophene	N/A	~188	~143, ~135, ~134, ~128	~138, ~132, ~130, ~128
3-Benzoylthiophene	N/A	~190	~141, ~137, ~132, ~127	~138, ~132, ~129, ~128

Table 4: UV-Vis Spectroscopic Data (λmax, nm)

Compound	Solvent	λmax (nm)
3-Benzoyl-2-thiophenecarboxylic acid (Predicted)	Ethanol/Hexane	~260, ~300
2-Thiophenecarboxylic acid	Ethanol	247, 268
3-Thiophenecarboxylic acid	Ethanol	~250
2-Benzoylthiophene	Hexane	245, 275
3-Benzoylthiophene	Ethanol	~255, ~290

Predictive Analysis of 3-Benzoyl-2-thiophenecarboxylic Acid Spectra

The predicted spectral characteristics of 3-Benzoyl-2-thiophenecarboxylic acid are derived from the additive effects of the benzoyl and carboxylic acid functional groups on the thiophene ring, as observed in the related compounds.

• FT-IR: The spectrum is expected to be dominated by a very broad O-H stretch from the carboxylic acid dimer, spanning from approximately 3300 to 2500 cm⁻¹. Two distinct C=O stretching bands are predicted: one for the carboxylic acid around 1700-1680 cm⁻¹ and another for the benzoyl ketone around 1650-1630 cm⁻¹. The lower frequency of the ketone carbonyl is due to conjugation with both the thiophene and benzene rings.

• ¹H NMR: A broad singlet for the acidic proton is expected in the downfield region of 10-13 ppm. The thiophene protons will likely appear as multiplets in the aromatic region, shifted downfield due to the electron-withdrawing effects of both the benzoyl and carboxyl groups. The benzoyl protons will also present as multiplets in the aromatic region.

• ¹³C NMR: The carbonyl carbon of the carboxylic acid is predicted to appear around 165-170 ppm, while the ketone carbonyl carbon will be further downfield, around 190-195 ppm. The thiophene and benzene ring carbons will resonate in the aromatic region, with their specific shifts influenced by the positions of the substituents.

• UV-Vis: The spectrum is expected to show multiple absorption bands characteristic of the extended π-conjugated system. Transitions corresponding to the thiophene ring, the benzoyl chromophore, and the overall conjugated system are anticipated.

Experimental Protocols

Standard protocols for the spectroscopic analysis of aromatic carboxylic acids are provided below.

Fourier Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method is commonly employed. A small amount of the sample is ground with dry potassium bromide (KBr) and pressed into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of the solid.

• Data Acquisition: A background spectrum of the KBr pellet or the empty ATR crystal is recorded. The sample spectrum is then collected, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis: The positions of the absorption bands are identified and assigned to the corresponding functional group vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer. For ¹³C NMR, proton decoupling is typically used to simplify the spectrum.

• Data Analysis: The chemical shifts (δ), coupling constants (J), and integration values (for ¹H NMR) are determined. These parameters provide detailed information about the molecular structure.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation: A dilute solution of the sample is prepared in a UV-transparent solvent (e.g., ethanol, hexane). The concentration is adjusted to ensure the absorbance is within the optimal range of the instrument (typically 0.1-1.0 AU).

• Data Acquisition: A baseline spectrum of the pure solvent is recorded. The sample's absorption spectrum is then measured over a specific wavelength range (e.g., 200-400 nm).

• Data Analysis: The wavelengths of maximum absorbance (λmax) are identified, which correspond to the electronic transitions within the molecule.

Visualizations

General Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic characterization of a thiophene derivative.

Caption: A general workflow for the spectroscopic analysis of an unknown thiophene derivative.

Structural Relationships of Compared Compounds

This diagram illustrates the structural similarities and differences between 3-Benzoyl-2-thiophenecarboxylic acid and the related compounds discussed in this guide.

Caption: Structural relationships between the target compound and its analogs.

A Comparative Guide to Assessing the Purity of Synthesized 3-Benzoyl-2-thiophenecarboxylic Acid by HPLC

For researchers, scientists, and drug development professionals, the accurate determination of purity for synthesized active pharmaceutical ingredients (APIs) and intermediates is a critical step in the quality control process. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for assessing the purity of 3-Benzoyl-2-thiophenecarboxylic acid, a key building block in medicinal chemistry.

Introduction to Purity Assessment

3-Benzoyl-2-thiophenecarboxylic acid is synthesized through methods such as Friedel-Crafts acylation. Potential impurities can include unreacted starting materials (e.g., 2-thiophenecarboxylic acid), by-products from side reactions, or residual solvents. High-Performance Liquid Chromatography (HPLC) is a primary and powerful method for separating, identifying, and quantifying these components in a mixture due to its high resolution and sensitivity.[1]

High-Performance Liquid Chromatography (HPLC) Analysis

Reversed-phase HPLC (RP-HPLC) is the most suitable method for analyzing aromatic carboxylic acids like 3-Benzoyl-2-thiophenecarboxylic acid.[2] The separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. An acidic modifier is often added to the mobile phase to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.[2]

Detailed Experimental Protocol: HPLC

1. Instrumentation:

• A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) or UV detector.

2. Chemicals and Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Phosphoric acid or Trifluoroacetic acid (TFA) (Analytical grade)

• Reference standard of 3-Benzoyl-2-thiophenecarboxylic acid (>99% purity)

• Synthesized 3-Benzoyl-2-thiophenecarboxylic acid sample

3. Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic mixture of Acetonitrile and Water (65:35 v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	272 nm (based on the UV spectra of benzoyl peroxide, a related structure)[3][4]
Injection Volume	10 µL

| Run Time | 15 minutes |

4. Sample and Standard Preparation:

• Standard Solution: Accurately weigh and dissolve the 3-Benzoyl-2-thiophenecarboxylic acid reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration of 0.1 mg/mL.

• Sample Solution: Prepare the synthesized sample in the same manner as the standard solution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

Data Presentation: Hypothetical HPLC Results

The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Compound	Retention Time (min)	Peak Area (mAU*s)	Area %
2-Thiophenecarboxylic Acid (Impurity)	3.5	15	0.75%
3-Benzoyl-2-thiophenecarboxylic Acid	7.2	1970	98.50%
Unknown Impurity	9.8	15	0.75%

Note: Retention times are hypothetical and will vary based on the specific HPLC system and exact conditions.

Visualization of the HPLC Workflow

Caption: Experimental workflow for HPLC purity assessment.

Comparison with Alternative Analytical Methods

While HPLC is a gold standard, other techniques can provide complementary or alternative information for purity assessment.[1][5]

Method	Principle	Advantages	Disadvantages	Best For
HPLC-UV	Differential partitioning between mobile and stationary phases.	High resolution, excellent for quantification, high sensitivity, widely available.[1][6]	Requires chromophores for UV detection, may not separate isomers with identical physicochemical properties.[7]	Quantitative purity determination and separation of impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based identification.[8]	Excellent for volatile impurities (e.g., residual solvents), provides structural information from mass spectra.[1]	Requires derivatization for non-volatile compounds like carboxylic acids, potential for thermal degradation.[2]	Identifying volatile impurities and by-products.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detection of nuclear spin transitions in a magnetic field.	Provides definitive structural information, can identify and quantify impurities without a reference standard (qNMR).[6][7]	Lower sensitivity compared to HPLC, complex mixtures can lead to overlapping signals making quantification difficult.[7][9]	Structural elucidation of unknown impurities and orthogonal purity confirmation.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines HPLC separation with mass spectrometry detection.[8]	Provides molecular weight information for each separated peak, aiding in impurity identification. Highly sensitive.[8]	Higher cost and complexity than HPLC-UV, ion suppression effects can complicate quantification.	Identifying unknown impurities and trace-level components.

Visualization of Method Comparison

Caption: Comparison of analytical techniques for purity assessment.

Conclusion

For the routine and accurate purity assessment of synthesized 3-Benzoyl-2-thiophenecarboxylic acid, HPLC with UV detection stands out as the most robust, reliable, and quantitative method. It provides excellent separation of the main compound from potential synthesis-related impurities. For comprehensive characterization, especially during process development or for identifying unknown impurities, a multi-technique approach is recommended. Combining HPLC for quantification with LC-MS for molecular weight determination and NMR for definitive structural elucidation provides a complete purity profile, ensuring the highest quality of the synthesized compound for research and development applications.[5]

References

• 1. How to Optimize Carboxylic Acid Solvent Systems for Purity? [eureka.patsnap.com]
• 2. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. HPLC, a modular technique that complements NMR [specificpolymers.com]
• 6. benchchem.com [benchchem.com]
• 7. Differences in HPLC and NMR: Structural Elucidation Relevance [eureka.patsnap.com]
• 8. news-medical.net [news-medical.net]
• 9. reddit.com [reddit.com]

Efficacy of 3-Benzoyl-2-thiophenecarboxylic Acid Derivatives in Bioassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents has led to a significant interest in heterocyclic compounds, among which thiophene derivatives hold a prominent position due to their diverse pharmacological activities. This guide provides a comparative overview of the efficacy of 3-benzoyl-2-thiophenecarboxylic acid derivatives and structurally related compounds in various bioassays, with a focus on their anticancer and antimicrobial potential. The information presented herein is intended to aid researchers in understanding the structure-activity relationships of this class of compounds and to provide a foundation for the design of more potent and selective therapeutic agents.

Comparative Efficacy in Anticancer Bioassays

A number of studies have explored the anticancer properties of thiophene-based compounds, revealing promising activity against various cancer cell lines. While a direct comparative study on a series of 3-benzoyl-2-thiophenecarboxylic acid derivatives is not extensively available in the current literature, analysis of structurally related 3-aroyl-2-thiophenecarboxylic acid and other thiophene derivatives provides valuable insights into their potential. The following table summarizes the in vitro cytotoxic activity of selected thiophene derivatives against different human cancer cell lines.

Compound/Derivative Class	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
Benzo[b]thiophene Derivatives
2-(3′,4′,5′-trimethoxybenzoyl)-3-(4′-ethoxyphenyl)-benzo[b]thiophene	HeLa (Cervical), Jurkat (T-cell leukemia)	Not Specified	Submicromolar	[1]
3-(Substituted Aroyl)-1H-pyrrole Derivatives
Compound 3f	A375 (Melanoma), CT-26 (Colon), HeLa (Cervical), MGC80-3 (Gastric), NCI-H460 (Lung), SGC-7901 (Gastric)	MTT Assay	8.2 - 31.7	[2]
Compound 3g	CHO (Ovarian)	MTT Assay	8.2	[2]
Compound 3n	HCT-15 (Colon)	MTT Assay	21	[2]
Compound 3a	MCF-7 (Breast)	MTT Assay	18.7	[2]
NSAID Thioester Derivatives
Thioester 3b	HepG2 (Liver), MCF-7 (Breast)	MTT Assay	10.52–17.10	[3]
Thioester 7b	HepG2 (Liver), MCF-7 (Breast)	MTT Assay	10.52–17.10	[3]
Thioester 6a	MCF-7 (Breast), Caco-2 (Colon)	MTT Assay	6.11 and 10.16	[3]

Comparative Efficacy in Antimicrobial Bioassays

Thiophene derivatives have also demonstrated significant potential as antimicrobial agents. The structural modifications on the thiophene ring and its substituents play a crucial role in determining the spectrum and potency of their antimicrobial activity. Below is a summary of the minimum inhibitory concentration (MIC) values for selected thiophene-based compounds against various microbial strains.

Compound/Derivative Class	Microbial Strain	MIC (µg/mL)	Reference
3-Halobenzo[b]thiophene Derivatives
Cyclohexanol-substituted 3-chloro and 3-bromobenzo[b]thiophenes	Gram-positive bacteria and yeast	16	[4]
Thiophene-2-carboxamide Derivatives
Amino thiophene-2-carboxamide 7b	P. aeruginosa	20 (86.9% inhibition)	[5]
Amino thiophene-2-carboxamide 7b	S. aureus	20 (83.3% inhibition)	[5]
Amino thiophene-2-carboxamide 7b	B. subtilis	19 (82.6% inhibition)	[5]
Hydroxy thiophene-2-carboxamide 3b	B. subtilis, P. aeruginosa	18 (78.3% inhibition)	[5]
Benzo[b]thiophene Acylhydrazone Derivatives
(E)-6-chloro-N'-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide	S. aureus (including MRSA)	4	[6]

Experimental Protocols

Detailed and standardized experimental protocols are critical for the reliable evaluation and comparison of the biological activity of chemical compounds. The following sections provide methodologies for the commonly used MTT assay for anticancer screening and the broth microdilution method for determining antimicrobial susceptibility.

MTT Cell Proliferation Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Test compounds (3-Benzoyl-2-thiophenecarboxylic acid derivatives)

• Human cancer cell lines (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well microtiter plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same amount of solvent used to dissolve the compounds, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for 48-72 hours in a humidified incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Materials:

• Test compounds (3-Benzoyl-2-thiophenecarboxylic acid derivatives)

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

• Incubator

Procedure:

• Preparation of Compound Dilutions: Prepare a serial two-fold dilution of each test compound in the broth medium directly in the 96-well plate. The final volume in each well is typically 50 µL.

• Inoculum Preparation: Prepare a suspension of the microorganism in sterile saline or broth and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL.

• Controls: Include a growth control well (inoculum without any compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 35-37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for the in vitro evaluation of the anticancer activity of chemical compounds.

Caption: Experimental workflow for determining the in vitro anticancer efficacy of novel compounds.

Conclusion

The available data, primarily from studies on structurally related compounds, suggest that 3-benzoyl-2-thiophenecarboxylic acid derivatives are a promising scaffold for the development of new anticancer and antimicrobial agents. The structure-activity relationship appears to be significantly influenced by the nature and position of substituents on both the thiophene and benzoyl rings. For anticancer activity, modifications leading to compounds like 2-(3′,4′,5′-trimethoxybenzoyl)-3-(4′-ethoxyphenyl)-benzo[b]thiophene have shown potent submicromolar efficacy. In the realm of antimicrobial agents, derivatives such as (E)-6-chloro-N'-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide exhibit strong activity against resistant bacterial strains.

To fully elucidate the therapeutic potential of 3-benzoyl-2-thiophenecarboxylic acid derivatives, further research involving the synthesis and systematic in vitro and in vivo evaluation of a focused library of these compounds is warranted. Such studies will be instrumental in identifying lead candidates with improved efficacy and selectivity for future drug development endeavors.

References

• 1. Synthesis and biological evaluation of 2-(3',4',5'-trimethoxybenzoyl)-3-aryl/arylaminobenzo[b]thiophene derivatives as a novel class of antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Anticancer Activity of 3-(Substituted Aroyl)-4-(3,4,5-trimethoxyphenyl)-1H-pyrrole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, antitumour activities and molecular docking of thiocarboxylic acid ester-based NSAID scaffolds: COX-2 inhibition and mechanistic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents [mdpi.com]
• 5. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Literature Review of 3-Benzoyl-2-thiophenecarboxylic Acid and Its Isomers for Researchers and Drug Development Professionals

This guide provides a comprehensive literature review of 3-Benzoyl-2-thiophenecarboxylic acid and its positional isomers. The objective is to present a comparative analysis of their synthesis, physicochemical properties, and known biological activities to aid researchers, scientists, and drug development professionals in their evaluation of these compounds for further investigation.

Introduction

Thiophene-containing compounds are a significant class of heterocycles in medicinal chemistry, known to exhibit a wide range of biological activities. The incorporation of a benzoyl group onto the thiophene ring, along with a carboxylic acid functionality, creates a scaffold with potential for diverse biological interactions. The positional isomerism of these substituents can significantly influence the molecule's physicochemical properties and, consequently, its pharmacokinetic and pharmacodynamic profiles. This review focuses on 3-Benzoyl-2-thiophenecarboxylic acid and its isomers, providing a comparative overview of the available scientific data.

Physicochemical Properties

Table 1: Physicochemical Properties of 3-Benzoyl-2-thiophenecarboxylic acid [1]

Property	Value	Source
Molecular Formula	C₁₂H₈O₃S	PubChem[1]
Molecular Weight	232.26 g/mol	PubChem[1]
XLogP3	2.8	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
Exact Mass	232.019415 g/mol	PubChem[1]
Monoisotopic Mass	232.019415 g/mol	PubChem[1]
Topological Polar Surface Area	71.9 Ų	PubChem[1]
Heavy Atom Count	16	PubChem[1]
Formal Charge	0	PubChem[1]
Complexity	284	PubChem[1]
Isotope Atom Count	0	PubChem[1]
Defined Atom Stereocenter Count	0	PubChem[1]
Undefined Atom Stereocenter Count	0	PubChem[1]
Defined Bond Stereocenter Count	0	PubChem[1]
Undefined Bond Stereocenter Count	0	PubChem[1]
Covalently-Bonded Unit Count	1	PubChem[1]
Compound Is Canonicalized	Yes	PubChem[1]

Synthesis of Benzoyl-Thiophenecarboxylic Acid Isomers

Detailed experimental protocols for the synthesis of each specific isomer are not consistently reported in single sources. However, based on general synthetic methods for thiophenecarboxylic acids, plausible synthetic routes can be outlined.

General Synthetic Strategies

The synthesis of benzoyl-thiophenecarboxylic acids can be approached through two main retrosynthetic pathways:

• Friedel-Crafts Acylation: Acylation of a thiophenecarboxylic acid or its ester derivative with benzoyl chloride in the presence of a Lewis acid catalyst. The regioselectivity of this reaction will depend on the directing effects of the existing carboxyl group and the inherent reactivity of the thiophene ring positions.

• Carboxylation of a Benzoylthiophene: Introduction of a carboxylic acid group onto a pre-existing benzoylthiophene scaffold. This can be achieved through methods like lithiation followed by quenching with carbon dioxide, or through the oxidation of a suitable precursor like a methyl or formyl group.

The following diagram illustrates a generalized workflow for the synthesis of a generic benzoyl-thiophenecarboxylic acid isomer.

References

• 1. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide to the Validation of Analytical Methods for 3-Benzoyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of potential analytical methods for the quantification and impurity profiling of 3-Benzoyl-2-thiophenecarboxylic acid. As a compound of interest in pharmaceutical development, ensuring the reliability and accuracy of its analytical methods is paramount. This document outlines methodologies for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Spectroscopic techniques, complete with detailed experimental protocols and validation parameters based on established practices for structurally similar compounds and in accordance with ICH Q2(R1) guidelines.[1][2][3]

Chemical Structure and Properties

3-Benzoyl-2-thiophenecarboxylic acid is a molecule containing a thiophene ring, a carboxylic acid group, and a benzoyl group. Its structure suggests that it is amenable to analysis by various chromatographic and spectroscopic techniques.

Caption: Chemical structure of 3-Benzoyl-2-thiophenecarboxylic acid.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the analysis of pharmaceutical compounds, offering high resolution and sensitivity for both quantification and impurity profiling. A reversed-phase HPLC (RP-HPLC) method is proposed for the analysis of 3-Benzoyl-2-thiophenecarboxylic acid.

Comparative Validation Data for HPLC Methods

The following table summarizes typical validation parameters for an RP-HPLC method suitable for the analysis of aromatic carboxylic acids and ketones, based on data from similar compounds.[4][5][6]

Validation Parameter	Proposed Method (RP-HPLC)	Alternative Method (Normal-Phase HPLC)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (%RSD)	< 2.0%	< 2.5%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.05 - 0.2 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL	0.15 - 0.6 µg/mL
Specificity	High (Good separation from impurities)	Moderate (Potential for matrix interference)

Experimental Protocol: RP-HPLC Method

This protocol is based on established methods for benzoyl peroxide and other aromatic compounds.[6][7][8]

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of Solvent A (0.1% trifluoroacetic acid in water) and Solvent B (acetonitrile).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by UV scan of 3-Benzoyl-2-thiophenecarboxylic acid (expected in the range of 230-280 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase or a suitable solvent like acetonitrile to a known concentration.

References

• 1. canadacommons.ca [canadacommons.ca]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. starodub.nl [starodub.nl]
• 4. Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nveo.org [nveo.org]
• 6. d-nb.info [d-nb.info]
• 7. eprajournals.com [eprajournals.com]
• 8. DEVELOPMENT AND VALIDATION OF A HPLC METHOD FOR THE QUANTIFICATION OF BENZOYL PEROXIDE IN FLOUR | Semantic Scholar [semanticscholar.org]

A Comparative Guide to 3-Benzoyl-2-thiophenecarboxylic Acid in Material Applications

For Researchers, Scientists, and Drug Development Professionals

3-Benzoyl-2-thiophenecarboxylic acid is a versatile organic compound that holds significant promise in the development of advanced materials. Its unique structure, featuring a thiophene ring, a carboxylic acid group, and a benzoyl moiety, makes it an attractive building block for a range of applications, from metal-organic frameworks (MOFs) to organic electronics and pharmaceutical intermediates. This guide provides a comparative analysis of 3-benzoyl-2-thiophenecarboxylic acid and its derivatives in key material applications, supported by available experimental data and detailed methodologies.

Performance in Metal-Organic Frameworks (MOFs)

The carboxylic acid group on 3-benzoyl-2-thiophenecarboxylic acid allows it to act as a linker, coordinating with metal ions to form porous crystalline structures known as metal-organic frameworks. The benzoyl group can influence the framework's properties, such as pore size, stability, and functionality.

While direct benchmark studies for MOFs using 3-benzoyl-2-thiophenecarboxylic acid are not extensively documented, we can draw comparisons with other thiophene-based and functionalized linkers to infer potential performance. The choice of organic linker is a critical factor in determining the physicochemical properties and performance of MOFs.

Table 1: Comparison of Thiophene-Based and Other Linkers in MOFs

Linker	Functional Group	Metal Ion	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Key Features & Potential Applications
2,5-Thiophenedicarboxylic acid	-COOH	Zn(II)	~1200	0.55	Hierarchical pores, catalysis (CO2 fixation)
1,4-Benzenedicarboxylic acid (BDC)	-COOH	Zr(IV)	~1100 - 1500	~0.5	High thermal and chemical stability (UiO-66)
2-Amino-1,4-benzenedicarboxylic acid	-NH2	Zr(IV)	~1200 - 1400	~0.6	Enhanced CO2 adsorption due to amine groups
3-Benzoyl-2-thiophenecarboxylic acid (Predicted)	-C(O)Ph	Various	Moderate-High	Moderate	Potential for modified pore environment and selective adsorption due to the benzoyl group.

Data for 2,5-thiophenedicarboxylic acid and BDC derivatives are compiled from various sources for comparative purposes.

The introduction of a bulky, polar benzoyl group, as in 3-benzoyl-2-thiophenecarboxylic acid, is expected to create a unique pore environment within the MOF structure. This could lead to enhanced selectivity in gas adsorption or catalytic applications. The workflow for synthesizing and characterizing such MOFs is outlined below.

Experimental Protocol: Solvothermal Synthesis of a Thiophene-Based MOF

This protocol describes a general method for the synthesis of a MOF using a thiophene-based carboxylic acid linker.

Materials:

• Metal salt (e.g., Zinc nitrate hexahydrate)

• 3-Benzoyl-2-thiophenecarboxylic acid (or other thiophene-based linker)

• Solvent (e.g., N,N-Dimethylformamide - DMF)

• Teflon-lined autoclave

Procedure:

• Solution Preparation:

  • Dissolve the metal salt in DMF in a glass vial.

  • In a separate vial, dissolve the thiophene-based linker in DMF.

• Solvothermal Reaction:

  • Combine the two solutions in the Teflon liner of the autoclave.

  • Seal the autoclave and place it in a preheated oven.

  • Heat at a specific temperature (e.g., 100-150 °C) for a designated period (e.g., 24-72 hours).

• Product Isolation and Purification:

  • Allow the oven to cool to room temperature.

  • Collect the crystalline product by filtration or decantation.

  • Wash the product with fresh DMF and then with a lower-boiling solvent like ethanol to remove unreacted starting materials.

  • Dry the purified MOF under vacuum.

Characterization:

• Powder X-ray Diffraction (PXRD): To confirm the crystallinity and phase purity.

• Brunauer-Emmett-Teller (BET) Analysis: To determine the surface area and pore volume.

• Thermogravimetric Analysis (TGA): To evaluate thermal stability.

Safety & Regulatory Compliance

Proper Disposal of 3-Benzoyl-2-thiophenecarboxylic Acid: A Procedural Guide

Hazard Profile and Safety Precautions

While a detailed hazard profile for 3-Benzoyl-2-thiophenecarboxylic acid is not available, data from related thiophenecarboxylic acid compounds suggest it should be handled as a hazardous substance. Key potential hazards are summarized in the table below.

Hazard Category	Potential Risks Based on Structurally Similar Compounds	Recommended Precautions
Acute Toxicity	Harmful if swallowed or in contact with skin.[1]	Do not eat, drink, or smoke when using this product. Wash hands and any exposed skin thoroughly after handling. Wear protective gloves and clothing.[1]
Skin Corrosion/Irritation	Causes skin irritation.[1]	Wear protective gloves and clothing to prevent skin exposure.[1] In case of contact, wash with plenty of soap and water.[1]
Eye Damage/Irritation	Causes serious eye irritation.[1]	Wear appropriate protective eyeglasses or chemical safety goggles.[1] If in eyes, rinse cautiously with water for several minutes.[1]
Respiratory Irritation	May cause respiratory irritation.[1]	Avoid breathing dust. Use only in a well-ventilated area.[1] If inhaled, move to fresh air.[1]
Environmental Hazards	May be harmful to aquatic life with long-lasting effects.	Avoid release to the environment.[2]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[1]

Personal Protective Equipment (PPE)

When handling 3-Benzoyl-2-thiophenecarboxylic acid for disposal, the following personal protective equipment is mandatory:

• Eye and Face Protection: Chemical safety goggles or a face shield.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other protective clothing.

• Respiratory Protection: If handling fine powders or in a poorly ventilated area, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Protocol

The primary method for the disposal of 3-Benzoyl-2-thiophenecarboxylic acid is through an approved hazardous waste disposal program. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

• Waste Collection:

  • Collect waste 3-Benzoyl-2-thiophenecarboxylic acid in a dedicated, properly labeled, and sealed container.

  • The container must be compatible with the chemical; a high-density polyethylene (HDPE) or glass container is generally suitable.

• Labeling:

  • Clearly label the waste container with "HAZARDOUS WASTE," the full chemical name "3-Benzoyl-2-thiophenecarboxylic acid," and the CAS number "30006-03-2."

  • Include any known hazard symbols (e.g., irritant, harmful).

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area for hazardous waste.

  • The storage area should be cool, dry, and well-ventilated, away from heat and ignition sources.[2]

  • Ensure the container is stored separately from incompatible materials such as strong oxidizing agents.[2]

• Waste Pickup:

  • Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[2]

  • Follow all institutional, local, regional, and national regulations for hazardous waste disposal.[1]

Spill Management

In the event of a spill, adhere to the following procedures:

• Evacuate: Immediately evacuate the area and alert nearby personnel.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite. Do not use combustible materials like paper towels.

• Cleanup: Carefully sweep or shovel the absorbed material into a sealed, labeled container for hazardous waste disposal. Use non-sparking tools if there is a risk of dust explosion.

• Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your institution's EHS department.

Disposal Workflow Diagram

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for 3-Benzoyl-2-thiophenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-Benzoyl-2-thiophenecarboxylic acid (CAS No. 30006-03-2). Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Hazard Summary

3-Benzoyl-2-thiophenecarboxylic acid is classified with the following hazards:

• Harmful if swallowed (H302)[1]

• Causes skin irritation (H315)[1][2]

• Causes serious eye irritation (H319)[1][2]

• May cause respiratory irritation (H335)[1][2]

The GHS pictogram associated with this chemical is GHS07, indicating it is harmful and an irritant.[1] The signal word is "Warning".[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling this compound. The following table summarizes the required PPE.

Protection Type	Specific Equipment	Standard/Specification
Eye and Face Protection	Tightly fitting safety goggles or a face shield.	Adhere to European standard EN 166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[3][4]
Hand Protection	Impermeable chemical-resistant gloves (e.g., nitrile rubber).	Follow standard EN374.[3] Gloves should be inspected prior to use and disposed of properly.
Skin and Body Protection	Appropriate protective clothing to cover all skin, such as a lab coat or coveralls. Safety shoes meeting at least S1 standards are recommended.	Ensure clothing is resistant to chemical permeation.
Respiratory Protection	To be handled in a fume hood with adequate extraction. If a fume hood is not available, a NIOSH-approved respirator for organic vapors and particulates is necessary.	Ensure proper fit and regular maintenance of respiratory equipment.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 3-Benzoyl-2-thiophenecarboxylic acid from preparation to temporary storage.

• Preparation and Engineering Controls :

  • Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[4]

  • All handling of solid material should be conducted in a certified chemical fume hood to avoid inhalation of dust.[3]

  • The work area should be well-ventilated.[3]

• Donning Personal Protective Equipment (PPE) :

  • Before handling the chemical, put on all required PPE as detailed in the table above.

• Handling the Chemical :

  • Avoid direct contact with the skin, eyes, and clothing.

  • Do not breathe in dust or fumes.[1]

  • When weighing or transferring the powder, do so carefully to minimize dust generation.

  • Do not eat, drink, or smoke in the handling area.[1]

• Immediate Post-Handling :

  • Wash hands thoroughly with soap and water after handling.[1]

  • Carefully remove and dispose of contaminated gloves in accordance with waste disposal procedures.

  • If any part of the body has come into contact with the chemical, wash the affected area immediately and thoroughly.

• Storage :

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

  • Keep away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan

Proper disposal of 3-Benzoyl-2-thiophenecarboxylic acid and its containers is crucial to prevent environmental contamination and ensure safety.

• Waste Collection :

  • Collect all waste material, including contaminated PPE and disposable labware, in a designated and clearly labeled hazardous waste container.

• Disposal of Unused Chemical :

  • Unused or waste 3-Benzoyl-2-thiophenecarboxylic acid should be disposed of as hazardous waste.

  • Do not dispose of down the drain.[4]

• Container Disposal :

  • Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected as hazardous waste.

  • Dispose of the rinsed container in accordance with institutional and local regulations for chemical container disposal.

• Regulatory Compliance :

  • All disposal must be carried out in accordance with federal, state, and local environmental regulations. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of 3-Benzoyl-2-thiophenecarboxylic acid.

Caption: Workflow for safe handling of 3-Benzoyl-2-thiophenecarboxylic acid.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 3-Benzoyl-2-thiophenecarboxylic acid | C12H8O3S | CID 315607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]